2-(4-Pyridyl)thiazolidine-4-carboxylic acid

• CAS: 51226-84-7

Core Science & Biosynthesis

An In-depth Technical Guide to 2-(4-Pyridyl)thiazolidine-4-carboxylic Acid: Synthesis, Characterization, and Therapeutic Potential

Introduction

The thiazolidine ring is a privileged scaffold in medicinal chemistry, forming the core of numerous pharmacologically active compounds.[1] This five-membered heterocyclic system, containing both sulfur and nitrogen, is notably present in blockbuster drugs such as the antidiabetic agents pioglitazone and rosiglitazone, which act as agonists for the peroxisome proliferator-activated receptor-gamma (PPARγ).[1] The versatility of the thiazolidine-4-carboxylic acid backbone, derived from the natural amino acid L-cysteine, allows for diverse substitutions at the C-2 position, leading to a wide spectrum of biological activities. These activities range from antimicrobial and anticancer to potent antiviral effects.[2][3]

This technical guide focuses on a specific derivative, 2-(4-Pyridyl)thiazolidine-4-carboxylic acid. This compound incorporates a pyridine ring at the C-2 position, a common bioisostere for a phenyl ring in drug design, which can significantly influence a molecule's solubility, polarity, and ability to form hydrogen bonds. We will provide a detailed overview of its synthesis, spectroscopic characterization, and known biological activities, offering field-proven insights for researchers in drug discovery and development.

Physicochemical and Structural Characteristics

2-(4-Pyridyl)thiazolidine-4-carboxylic acid is a chiral molecule, typically synthesized from L-cysteine, resulting in the (4R) stereoisomer. The core structure consists of a saturated thiazolidine ring linked to a pyridine ring via the C-2 carbon.

Caption: Experimental workflow for the synthesis of 2-(4-Pyridyl)thiazolidine-4-carboxylic acid.

Experimental Protocol: Synthesis

This protocol is adapted from the successful synthesis of 2-(Pyridine-4-yl) thiazolidine-4-carboxylic acid reported in the literature. [1]

• Reactant Preparation: In a round-bottom flask, dissolve L-cysteine hydrochloride (0.94 mmol) in 25 mL of distilled water. Add sodium acetate (0.64 mmol) to the solution. Self-Validating System: Sodium acetate acts as a base to deprotonate the carboxylic acid and hydrochloride salt of cysteine, enabling the free amine to participate in the reaction.

• Addition of Aldehyde: In a separate flask, prepare a solution of pyridine-4-carbaldehyde (0.98 mmol) in 26 mL of ethanol. Add this solution to the cysteine mixture.

• Reaction: Stir the combined mixture vigorously at room temperature for approximately 24 hours. The formation of a precipitate indicates product formation.

• Isolation: Upon completion, place the reaction vessel in an ice-cold water bath to maximize precipitation.

• Purification: Collect the precipitate by suction filtration and wash it several times with cold ethanol to remove any unreacted starting materials and impurities. The reported yield for this procedure is 79%. [1]

Spectroscopic Characterization

The identity and purity of the synthesized compound are confirmed through various spectroscopic techniques. The data presented below are as reported in the literature for 2-(Pyridine-4-yl) thiazolidine-4-carboxylic acid. [1] Table 2: Characterization Data

Technique	Observed Data	Interpretation
¹H-NMR (300 MHz, Acetone-d₆)	δ (ppm): 3.37 (m, 2H), 3.48 (m, 1H), 3.53 (m, 1H), 4.10 (t, J=7.5 Hz, 1H), 4.40 (m, 1H), 5.60 (s, 1H), 5.77 (s, 1H), 7.43 (m, 1H), 7.53 (m, 1H), 7.59 (m, 1H), 7.75 (m, 1H)	The complex multiplets in the 3.3-4.4 ppm range correspond to the protons on the thiazolidine ring. The singlets at 5.60 and 5.77 ppm likely correspond to the proton at the C-2 position. The multiplets in the 7.4-7.8 ppm range are characteristic of the protons on the pyridine ring.
FT-IR (KBr)	ν_max_ (cm⁻¹): 3425 (N-H), 1620 (C=C Aromatic), 1303 (C-O)	The broad peak at 3425 cm⁻¹ is indicative of the N-H stretch of the secondary amine in the thiazolidine ring. The peak at 1620 cm⁻¹ corresponds to the C=C stretching vibrations of the pyridine ring. The peak at 1303 cm⁻¹ is attributed to the C-O stretch of the carboxylic acid group.

| EI-MS | m/z = 340 | Note: This reported value seems inconsistent with the expected molecular weight of ~210 g/mol and may represent a dimer or fragment plus matrix. The expected [M]⁺ peak would be at m/z 210. |

Potential Biological Activities and Mechanism of Action

The therapeutic potential of 2-(4-Pyridyl)thiazolidine-4-carboxylic acid is inferred from its own tested activities and from the broader class of 2-aryl thiazolidine derivatives.

Antioxidant Activity

A study investigating a series of 2-aryl thiazolidine-4-carboxylic acids demonstrated their capacity for in-vitro antioxidant activity via a DPPH (2,2-diphenyl-1-picrylhydrazyl) radical scavenging assay. [1]The study concluded that the nature of the substituent at the C-2 position significantly influences the antioxidant potential. [1]Antioxidants are crucial in mitigating cellular damage caused by reactive oxygen species (ROS), which are implicated in a host of degenerative diseases. The thiazolidine ring, with its sulfur atom, is a key contributor to these antioxidant properties.

Caption: Conceptual mechanism of antioxidant action.

Other Potential Applications

• Antiviral Agents: Thiazolidine-4-carboxylic acid derivatives have been identified as promising inhibitors of the influenza virus neuraminidase, an enzyme critical for viral replication. [2]The structural features of the thiazolidine ring allow it to fit into the active site of the enzyme, potentially blocking its function.

• Anticancer Agents: The anticancer activity of some thiazolidine derivatives is linked to their ability to induce apoptosis (programmed cell death) in cancer cells. [2]This can be mediated by the generation of intracellular ROS, which disrupts cellular homeostasis and triggers apoptotic pathways. [2]* Antidiabetic Agents: While the subject molecule is not a thiazolidinedione, the thiazolidine core is a recognized pharmacophore for targeting PPARγ. Further derivatization and investigation could explore its potential in modulating metabolic pathways.

Conclusion and Future Directions

2-(4-Pyridyl)thiazolidine-4-carboxylic acid is a readily synthesizable heterocyclic compound with demonstrated antioxidant properties. Its straightforward synthesis from L-cysteine and pyridine-4-carbaldehyde makes it an accessible scaffold for further chemical modification and biological screening. The spectroscopic data provides a clear fingerprint for its identification.

Future research should focus on several key areas:

• Quantitative Biological Assays: Determining the specific EC₅₀ value for its antioxidant activity and screening it against a broader panel of cancer cell lines and viral targets (such as influenza neuraminidase) would provide a clearer picture of its therapeutic potential.

• Stereoselective Synthesis and Analysis: The synthesis produces diastereomers. Separating these isomers and evaluating their biological activity independently is a crucial step, as stereochemistry often plays a vital role in pharmacological efficacy.

• Mechanism of Action Studies: For any promising activity identified, detailed mechanistic studies are required to understand the specific molecular targets and signaling pathways involved.

• Structural Optimization: The core structure can be further modified—for instance, by esterifying the carboxylic acid or acylating the ring nitrogen—to improve properties like cell permeability and target affinity.

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An In-depth Technical Guide to 2-(4-Pyridyl)thiazolidine-4-carboxylic Acid: Structure, Properties, and Therapeutic Potential

This guide provides a comprehensive technical overview of 2-(4-Pyridyl)thiazolidine-4-carboxylic acid, a heterocyclic compound with significant potential in drug development. Intended for researchers, medicinal chemists, and pharmacologists, this document delves into its chemical structure, stereochemical nuances, synthesis, physicochemical properties, and its emerging role as a prodrug of L-cysteine.

Introduction: A Molecule of Interest

2-(4-Pyridyl)thiazolidine-4-carboxylic acid belongs to the class of 2-substituted thiazolidine-4-carboxylic acids, which are cyclic sulfur-containing amino acid derivatives. These compounds are readily synthesized from the condensation of L-cysteine with various aldehydes. The incorporation of a pyridyl moiety at the 2-position introduces unique electronic and pharmacokinetic properties, making it a subject of interest for various therapeutic applications. Notably, its structural similarity to other biologically active thiazolidines has prompted investigations into its potential as an antiviral, anticancer, and cytoprotective agent.[1][2] A key aspect of its pharmacology is its ability to act as a prodrug of L-cysteine, a crucial precursor to the antioxidant glutathione.[3]

Chemical Structure and Stereochemistry

The fundamental structure of 2-(4-Pyridyl)thiazolidine-4-carboxylic acid arises from the condensation of L-cysteine and pyridine-4-carboxaldehyde.[3] This reaction creates a chiral center at the 2-position of the thiazolidine ring, in addition to the inherent chirality of the L-cysteine precursor at the 4-position.

• PubChem CID: 99985[4]

• Molecular Formula: C₉H₁₀N₂O₂S[4]

• IUPAC Name: 2-(pyridin-4-yl)thiazolidine-4-carboxylic acid[4]

The synthesis typically results in a mixture of diastereomers: (2R,4R) and (2S,4R).[5] It is crucial for researchers to be aware that epimerization at the C-2 position can occur, particularly in solution, leading to an equilibrium between the cis and trans isomers.[6][7] The stereochemistry can significantly influence the biological activity and pharmacokinetic profile of the compound.

Below is a DOT script representation of the chemical structure.

Caption: Chemical structure and basic properties of 2-(4-Pyridyl)thiazolidine-4-carboxylic acid.

Synthesis and Physicochemical Properties

The primary synthetic route to 2-(4-Pyridyl)thiazolidine-4-carboxylic acid is a straightforward condensation reaction. This method's simplicity allows for the generation of various 2-aryl thiazolidine derivatives for structure-activity relationship (SAR) studies.[8]

General Synthetic Protocol

A general procedure involves the reaction of L-cysteine hydrochloride with pyridine-4-carboxaldehyde in an aqueous or alcoholic medium. The pH is typically adjusted to facilitate the reaction.

Step-by-Step Methodology:

• Dissolution: Dissolve L-cysteine hydrochloride in distilled water or a water/ethanol mixture.

• pH Adjustment: Add a mild base, such as sodium acetate, to raise the pH and deprotonate the amino group of L-cysteine, increasing its nucleophilicity.

• Aldehyde Addition: Add pyridine-4-carboxaldehyde to the L-cysteine solution.

• Reaction: Stir the mixture at room temperature. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Isolation: The product often precipitates out of the solution upon completion. It can then be isolated by filtration, washed with a cold solvent (e.g., ethanol), and dried.

The following diagram illustrates the synthetic workflow.

Caption: General workflow for the synthesis of 2-(4-Pyridyl)thiazolidine-4-carboxylic acid.

Physicochemical Properties

The physicochemical properties of 2-(4-pyridyl)thiazolidine-4-carboxylic acid are critical for its handling, formulation, and biological activity.

Property	Value/Description
Appearance	Typically a white to off-white solid.
Solubility	Solubility is pH-dependent due to the presence of both a carboxylic acid and a pyridine nitrogen. Generally soluble in aqueous acids and bases. Limited solubility in neutral water and many organic solvents.[9]
Stereochemistry	Exists as a mixture of (2R,4R) and (2S,4R) diastereomers. The ratio can be influenced by reaction conditions and purification methods. Epimerization at C-2 can occur in solution.[6][7]
Spectroscopic Data	¹H NMR: Characteristic signals for the thiazolidine ring protons and the pyridyl protons. The chemical shifts of the C-2 proton are indicative of the stereoisomers. Mass Spectrometry: The molecular ion peak corresponding to its molecular weight is observed.
Ring-Chain Tautomerism	In solution, thiazolidines can exist in equilibrium with the open-chain Schiff base form. This equilibrium is influenced by pH and the nature of the substituents.[6]

Biological Activity and Therapeutic Potential

The primary therapeutic interest in 2-(4-pyridyl)thiazolidine-4-carboxylic acid stems from its role as a prodrug of L-cysteine.[3] This mechanism is central to its potential applications in conditions associated with oxidative stress.

L-Cysteine Prodrug and Hepatoprotection

L-cysteine is a rate-limiting substrate for the synthesis of glutathione (GSH), a major intracellular antioxidant. However, L-cysteine itself is unstable and can be toxic at high doses. Prodrugs that can deliver L-cysteine intracellularly are therefore of significant therapeutic interest.

2-Substituted thiazolidine-4(R)-carboxylic acids, including the 4-pyridyl derivative, are designed to be stable in the extracellular environment but hydrolyze intracellularly to release L-cysteine.[3] This hydrolysis is thought to occur non-enzymatically.[3]

Proposed Mechanism of Action:

Caption: Proposed mechanism of hepatoprotection via L-cysteine delivery.

Studies have shown that 2-(4-pyridyl)thiazolidine-4(R)-carboxylic acid can protect against acetaminophen-induced hepatotoxicity in animal models, although it was found to be less potent than some other 2-alkyl substituted derivatives in the same study.[3] Acetaminophen overdose depletes hepatic GSH stores, leading to severe liver damage. By replenishing intracellular L-cysteine levels, these prodrugs can restore GSH and mitigate the damage.

Other Potential Applications

The thiazolidine scaffold is present in a wide range of biologically active compounds. This has led to the exploration of 2-aryl-thiazolidine-4-carboxylic acid derivatives for other therapeutic areas:

• Antiviral Activity: Thiazolidine derivatives have been investigated as potential antiviral agents, including against influenza and other viruses.[1]

• Anticancer Activity: Some 2-arylthiazolidine-4-carboxylic acid amides have demonstrated potent cytotoxic effects against cancer cell lines.[2]

• Enzyme Inhibition: The structural features of these compounds make them candidates for the design of inhibitors for various enzymes.

Conclusion and Future Directions

2-(4-Pyridyl)thiazolidine-4-carboxylic acid is a versatile molecule with a straightforward synthesis and interesting biological profile. Its primary value lies in its potential as a prodrug for L-cysteine, offering a therapeutic strategy for conditions involving oxidative stress, such as drug-induced liver injury. The presence of the pyridyl group may offer advantages in terms of solubility and pharmacokinetic properties compared to other aryl or alkyl derivatives.

Future research should focus on:

• Stereoselective Synthesis: Developing synthetic methods to obtain pure diastereomers to evaluate their individual pharmacological and toxicological profiles.

• Pharmacokinetic Studies: In-depth investigation of the absorption, distribution, metabolism, and excretion (ADME) properties of the compound.

• Broadening Therapeutic Applications: Exploring its efficacy in other models of oxidative stress-related diseases and as a scaffold for the development of novel enzyme inhibitors.

This technical guide provides a foundational understanding of 2-(4-Pyridyl)thiazolidine-4-carboxylic acid for scientists and researchers. The information presented herein should facilitate further investigation into this promising compound and its potential translation into therapeutic applications.

References

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• Boge, T. C., & Nagasawa, H. T. (1979). Comments on the putative stereoselectivity in cysteine-aldehyde reactions. Selective C(2) inversion and C(4) epimerization in thiazolidine-4-carboxylic acids. Journal of the American Chemical Society, 101(15), 4427-4429. Available at: [Link]

• ResearchGate. (2025, August 6). Design, synthesis and biological activity of thiazolidine-4-carboxylic acid derivatives as novel influenza neuraminidase inhibitors. ResearchGate. Available at: [Link]

• Butvin, P., et al. (2008). Solubility for different thiazolidine-2-carboxylic acid derivatives. ResearchGate. Available at: [Link]

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• Kamińska, K., et al. (2023). Rearrangement of thiazolidine derivatives – a synthesis of a chiral fused oxathiane–γ-lactam bicyclic system. Organic & Biomolecular Chemistry, 21(46), 9182-9191. Available at: [Link]

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An In-depth Technical Guide to the Mechanism of Action of 2-(4-Pyridyl)thiazolidine-4-carboxylic Acid (PTCA)

This guide provides a comprehensive overview of the mechanism of action of 2-(4-Pyridyl)thiazolidine-4-carboxylic acid (PTCA), a heterocyclic compound with significant potential in cellular protection and therapy. Designed for researchers, scientists, and drug development professionals, this document delves into the core biochemical pathways influenced by PTCA, offering field-proven insights and detailed experimental methodologies.

Introduction: The Emerging Role of PTCA as a Cysteine Prodrug

2-(4-Pyridyl)thiazolidine-4-carboxylic acid (PTCA) belongs to the class of 2-substituted thiazolidine-4-carboxylic acids, which are recognized as prodrugs of the amino acid L-cysteine.[1] The thiazolidine ring structure serves as a stable carrier for L-cysteine, facilitating its delivery into cells.[2] The core of PTCA's therapeutic potential lies in its ability to circumvent the limitations of direct L-cysteine administration, such as its instability and tendency to oxidize to the less soluble cystine.[3] By providing a stable and bioavailable source of L-cysteine, PTCA effectively replenishes intracellular cysteine levels, a critical step for maintaining cellular redox homeostasis.[3][4]

The primary consequence of increased intracellular L-cysteine is the enhanced synthesis of glutathione (GSH), a tripeptide that stands as the most abundant and crucial endogenous antioxidant in mammalian cells.[3][5][6][7] This fundamental action underpins the protective effects of PTCA against various forms of cellular stress, most notably drug-induced toxicity.

Core Mechanism of Action: Replenishing the Cellular Antioxidant Reservoir

The mechanism of action of PTCA is a multi-step process that begins with its uptake into the cell and culminates in the neutralization of reactive oxygen species (ROS) and other electrophilic toxins.

Intracellular Conversion to L-Cysteine

Following its transport into the cell, the thiazolidine ring of PTCA undergoes enzymatic or spontaneous hydrolysis to release L-cysteine and 4-pyridinecarboxaldehyde. While the exact enzymatic machinery responsible for this conversion is not fully elucidated for PTCA, related 2-substituted thiazolidine-4(R)-carboxylic acids have been shown to dissociate and release L-cysteine within the cellular environment.[1]

Caption: Intracellular conversion of PTCA to L-cysteine.

Augmentation of Glutathione (GSH) Synthesis

The availability of L-cysteine is the rate-limiting step in the synthesis of glutathione.[3] The L-cysteine released from PTCA directly enters the glutathione biosynthetic pathway. This pathway involves two ATP-dependent enzymatic steps:

• γ-Glutamylcysteine Synthetase (GCS): Catalyzes the formation of γ-glutamylcysteine from glutamate and cysteine.

• Glutathione Synthetase (GS): Catalyzes the addition of glycine to γ-glutamylcysteine to form glutathione (GSH).

By providing a sustained supply of L-cysteine, PTCA effectively drives the synthesis of GSH, thereby elevating the intracellular glutathione pool.[5][6][7]

Caption: Postulated involvement of the NRF2 pathway.

Application in Mitigating Acetaminophen-Induced Hepatotoxicity

A significant body of evidence supports the protective role of 2-substituted thiazolidine-4-carboxylic acids, including PTCA, against acetaminophen-induced liver injury. [1][8]Acetaminophen overdose leads to the formation of a highly reactive and toxic metabolite, N-acetyl-p-benzoquinone imine (NAPQI). [5]Under normal conditions, NAPQI is detoxified by conjugation with GSH. However, in cases of overdose, hepatic GSH stores are rapidly depleted, leading to the accumulation of NAPQI, which covalently binds to cellular proteins, causing oxidative stress, mitochondrial dysfunction, and ultimately, hepatocellular necrosis. [5][9] PTCA, by acting as an L-cysteine prodrug, effectively counteracts this toxicity by:

• Replenishing Hepatic GSH: Providing the necessary precursor for GSH synthesis to restore the depleted stores. [8]* Detoxifying NAPQI: The restored GSH levels facilitate the conjugation and neutralization of the toxic NAPQI metabolite. [5] Studies have shown that administration of PTCA can maintain near-normal levels of hepatic GSH and protect against hepatic necrosis and mortality in animal models of acetaminophen toxicity. [8]

Experimental Protocols for Assessing PTCA's Mechanism of Action

To validate the proposed mechanism of action, a series of well-defined experimental protocols are essential.

Protocol 1: Determination of Intracellular Glutathione Levels

Objective: To quantify the effect of PTCA on intracellular GSH concentrations.

Methodology:

• Cell Culture: Plate hepatocytes (e.g., HepG2) or other relevant cell lines in 6-well plates and allow them to adhere overnight.

• Treatment: Treat the cells with varying concentrations of PTCA (e.g., 0.1, 1, 10 mM) for a defined period (e.g., 4, 8, 12 hours). Include a vehicle-treated control group.

• Cell Lysis: After treatment, wash the cells with ice-cold phosphate-buffered saline (PBS) and lyse them using a suitable lysis buffer (e.g., RIPA buffer).

• GSH Assay: Determine the GSH concentration in the cell lysates using a commercially available GSH assay kit (e.g., based on the reaction of GSH with 5,5'-dithio-bis(2-nitrobenzoic acid) (DTNB) to produce a colored product measured at 412 nm).

• Data Analysis: Normalize the GSH concentration to the total protein content of each sample, determined by a protein assay (e.g., BCA assay). Express the results as nmol GSH/mg protein.

Protocol 2: Assessment of Antioxidant Capacity (DPPH Radical Scavenging Assay)

Objective: To evaluate the overall antioxidant potential conferred by PTCA treatment.

Methodology:

• Preparation of Cell Lysates: Prepare cell lysates from PTCA-treated and control cells as described in Protocol 1.

• DPPH Assay:

  • Prepare a stock solution of 2,2-diphenyl-1-picrylhydrazyl (DPPH) in methanol.

  • In a 96-well plate, add a defined volume of cell lysate to the DPPH solution.

  • Include a positive control (e.g., ascorbic acid) and a blank (methanol).

  • Incubate the plate in the dark at room temperature for 30 minutes.

• Measurement: Measure the absorbance at 517 nm using a microplate reader.

• Calculation: Calculate the percentage of DPPH radical scavenging activity using the formula: [(Absorbance of control - Absorbance of sample) / Absorbance of control] x 100.

Protocol 3: Evaluation of Cytoprotective Effects Against Oxidative Stress

Objective: To determine the ability of PTCA to protect cells from oxidative damage.

Methodology:

• Cell Culture and Pre-treatment: Seed cells in a 96-well plate. Pre-treat the cells with different concentrations of PTCA for 24 hours.

• Induction of Oxidative Stress: Induce oxidative stress by exposing the cells to a toxic agent (e.g., hydrogen peroxide or acetaminophen).

• Cell Viability Assay: After the stress induction period, assess cell viability using a standard assay such as the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay or by measuring lactate dehydrogenase (LDH) release into the culture medium.

• Data Analysis: Compare the viability of PTCA-pre-treated cells to that of cells exposed to the toxic agent alone.

Quantitative Data Summary

The following table summarizes representative data on the protective effects of 2-substituted thiazolidine-4-carboxylic acids against acetaminophen-induced toxicity.

Compound	Dose (mmol/kg)	Protection against Acetaminophen-induced Mortality (%)	Reference
2(RS)-Methylthiazolidine-4(R)-carboxylic acid	2.0	~90%	[1]
2(RS)-n-Propylthiazolidine-4(R)-carboxylic acid	2.0	~90%	[1]
2(RS)-(4-Pyridyl)thiazolidine-4(R)-carboxylic acid	2.0	<50%	[1]
2(RS)-n-Propylthiazolidine-4(R)-carboxylic acid (PTCA)	1.75 - 5.0	Significant attenuation of SGPT increase	[8]

Note: The data presented are illustrative and may vary depending on the specific experimental conditions.

Conclusion

2-(4-Pyridyl)thiazolidine-4-carboxylic acid exerts its primary mechanism of action by serving as an efficient intracellular delivery vehicle for L-cysteine. This leads to a significant enhancement of glutathione synthesis, thereby bolstering the cell's antioxidant defenses. This fundamental mechanism underlies its protective effects against cellular damage induced by oxidative stress and toxic electrophiles, with notable efficacy in mitigating acetaminophen-induced hepatotoxicity. Further research into its potential modulation of the NRF2 signaling pathway could unveil additional layers of its cytoprotective capabilities and broaden its therapeutic applications. The experimental frameworks provided in this guide offer a robust starting point for researchers aiming to further elucidate the intricate biochemical and cellular effects of this promising compound.

References

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An In-depth Technical Guide to 2-(4-Pyridyl)thiazolidine-4-carboxylic Acid: A Cysteine Prodrug with Therapeutic Potential

This guide provides a comprehensive technical overview of 2-(4-Pyridyl)thiazolidine-4-carboxylic acid, a heterocyclic compound of significant interest in medicinal chemistry and drug development. We will delve into its synthesis, physicochemical characteristics, and explore its multifaceted biological activities, with a particular focus on its role as a cysteine prodrug and its implications for antioxidant, cytoprotective, and antiviral applications. This document is intended for researchers, scientists, and professionals in the field of drug discovery and development.

Introduction and Significance

2-(4-Pyridyl)thiazolidine-4-carboxylic acid belongs to the class of 2-substituted thiazolidine-4-carboxylic acids. These compounds are cyclic sulfur-containing amino acid analogues, structurally related to proline. The core structure is typically synthesized through the condensation of L-cysteine with an aldehyde, in this case, 4-pyridinecarboxaldehyde.[1] The primary biomedical significance of this class of molecules lies in their ability to act as prodrugs of L-cysteine.[2]

L-cysteine is a crucial amino acid, serving as a rate-limiting precursor for the synthesis of glutathione (GSH), a primary endogenous antioxidant.[3] Direct supplementation with L-cysteine can be inefficient due to its rapid metabolism and potential toxicity.[2] Thiazolidine-based prodrugs like 2-(4-Pyridyl)thiazolidine-4-carboxylic acid offer a stable delivery system, designed to release L-cysteine intracellularly, thereby bolstering cellular defense mechanisms against oxidative stress.[2][3] This mechanism underpins its potential therapeutic applications in conditions associated with oxidative damage. Furthermore, as a precursor to L-cysteine, this compound is also being explored for its potential to donate hydrogen sulfide (H₂S), a gaseous signaling molecule with diverse physiological functions.

Physicochemical Properties

A thorough understanding of the physicochemical properties of a compound is fundamental to its development as a therapeutic agent. The key properties of 2-(4-Pyridyl)thiazolidine-4-carboxylic acid are summarized in the table below, based on data retrieved from the PubChem database.[4]

Property	Value	Reference
Molecular Formula	C₉H₁₀N₂O₂S	[4]
Molecular Weight	210.25 g/mol	[4]
IUPAC Name	2-(pyridin-4-yl)thiazolidine-4-carboxylic acid	[4]
CAS Number	24050-63-7	[4]
Appearance	White to off-white solid	Inferred from similar compounds
Melting Point	Not explicitly available for this specific isomer, but related compounds have melting points in the range of 150-200 °C.	General knowledge
Solubility	Soluble in polar organic solvents and aqueous solutions, with pH-dependent solubility.	[4]
pKa	Not explicitly available. Expected to have at least two pKa values corresponding to the carboxylic acid and the pyridine nitrogen.	General chemical principles
LogP	0.2 (Predicted)	[4]

Synthesis of 2-(4-Pyridyl)thiazolidine-4-carboxylic Acid

The synthesis of 2-(4-Pyridyl)thiazolidine-4-carboxylic acid is achieved through a well-established nucleophilic condensation reaction. This method is widely applicable for the synthesis of various 2-aryl thiazolidine-4-carboxylic acids.[1][5]

Reaction Mechanism

The synthesis involves a two-step process:

• Imine Formation: The amino group of L-cysteine acts as a nucleophile, attacking the carbonyl carbon of 4-pyridinecarboxaldehyde. This is followed by dehydration to form a Schiff base (imine) intermediate.

• Intramolecular Cyclization: The thiol group of the cysteine residue then performs an intramolecular nucleophilic attack on the imine carbon, leading to the formation of the five-membered thiazolidine ring.

The following diagram illustrates the general workflow for the synthesis:

General workflow for the synthesis of 2-(4-Pyridyl)thiazolidine-4-carboxylic acid.

Detailed Experimental Protocol

This protocol is a generalized procedure based on the synthesis of similar 2-aryl thiazolidine-4-carboxylic acids.[1]

Materials:

• L-cysteine hydrochloride

• 4-Pyridinecarboxaldehyde

• Sodium acetate

• Ethanol

• Distilled water

• Round bottom flask

• Magnetic stirrer

• Ice bath

• Filtration apparatus

Procedure:

• In a round bottom flask, dissolve L-cysteine hydrochloride (1 equivalent) in distilled water.

• To this solution, add sodium acetate (1 equivalent) and stir until dissolved.

• In a separate beaker, dissolve 4-pyridinecarboxaldehyde (1.05 equivalents) in ethanol.

• Add the ethanolic solution of the aldehyde to the aqueous solution of L-cysteine dropwise while stirring vigorously at room temperature.

• Continue stirring the reaction mixture at room temperature for 12-24 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Upon completion of the reaction, a precipitate will form. To enhance precipitation, the reaction vessel can be placed in an ice bath.

• Collect the solid product by suction filtration.

• Wash the precipitate with cold ethanol to remove any unreacted starting materials and impurities.

• Dry the product under vacuum to obtain 2-(4-Pyridyl)thiazolidine-4-carboxylic acid.

Characterization:

The structure of the synthesized compound should be confirmed using standard analytical techniques such as:

• ¹H NMR and ¹³C NMR: To elucidate the chemical structure and confirm the presence of characteristic peaks for the thiazolidine and pyridyl moieties.

• Mass Spectrometry (MS): To determine the molecular weight of the compound.

• Infrared (IR) Spectroscopy: To identify the functional groups present in the molecule.

Biological Activities and Mechanism of Action

The therapeutic potential of 2-(4-Pyridyl)thiazolidine-4-carboxylic acid stems from its role as a cysteine prodrug, which in turn leads to a cascade of beneficial cellular effects.

Cysteine Prodrug and Glutathione (GSH) Enhancement

The primary mechanism of action involves the intracellular hydrolysis of the thiazolidine ring to release L-cysteine.[2] This process is believed to occur via a non-enzymatic, pH-dependent ring-opening, followed by hydrolysis of the resulting Schiff base.

The released L-cysteine is then available for the synthesis of glutathione (GSH), a tripeptide that plays a central role in cellular antioxidant defense. GSH directly scavenges reactive oxygen species (ROS) and also acts as a cofactor for various antioxidant enzymes. By increasing the intracellular pool of cysteine, 2-(4-Pyridyl)thiazolidine-4-carboxylic acid can enhance the cell's capacity to combat oxidative stress.[3]

The following diagram illustrates the mechanism of action as a cysteine prodrug:

Mechanism of action of 2-(4-Pyridyl)thiazolidine-4-carboxylic acid as a cysteine prodrug.

Potential as a Hydrogen Sulfide (H₂S) Donor

Hydrogen sulfide (H₂S) is now recognized as a critical gaseous signaling molecule, alongside nitric oxide (NO) and carbon monoxide (CO). It is endogenously produced from L-cysteine by enzymes such as cystathionine β-synthase (CBS) and cystathionine γ-lyase (CSE). H₂S is involved in various physiological processes, including vasodilation, neuromodulation, and cytoprotection. By providing a sustained intracellular supply of L-cysteine, 2-(4-Pyridyl)thiazolidine-4-carboxylic acid can potentially serve as an indirect H₂S donor, contributing to its therapeutic effects.[6]

Summary of Biological Activities

The biological activities of 2-(4-Pyridyl)thiazolidine-4-carboxylic acid and its derivatives are diverse and are summarized in the table below.

Biological Activity	Description	Key Findings	References
Antioxidant	The ability to scavenge free radicals and reduce oxidative stress. This is both a direct effect of the thiazolidine ring and an indirect effect of increasing GSH levels.	Thiazolidine derivatives have demonstrated significant radical scavenging activity in DPPH assays. The antioxidant capacity is influenced by the substituent at the 2-position.	[1][2][7]
Cytoprotective	The capacity to protect cells from damage induced by toxins or oxidative stress.	2-(4-Pyridyl)thiazolidine-4(R)-carboxylic acid was shown to be protective against acetaminophen-induced hepatotoxicity in mice, a model of oxidative stress-induced cell death.	[8]
Antiviral	The ability to inhibit viral replication and activity.	Thiazolidine-4-carboxylic acid derivatives have been investigated as inhibitors of the influenza virus neuraminidase enzyme, with some compounds showing potent inhibitory activity.	[9][10]
Anticancer	The potential to inhibit the proliferation of cancer cells.	Derivatives of 2-arylthiazolidine-4-carboxylic acid have shown antiproliferative activity against melanoma and prostate cancer cell lines, with some compounds demonstrating efficacy in in vivo models.	[11][12]
Neuroprotective	The capacity to protect neurons from damage and degeneration.	Thiazolidine derivatives are being explored for their potential to mitigate neuroinflammation and oxidative stress associated with neurodegenerative diseases.	[13]

Applications in Drug Development and Future Perspectives

2-(4-Pyridyl)thiazolidine-4-carboxylic acid and its analogues represent a promising scaffold for the development of novel therapeutics. The dual action as a cysteine prodrug and a potential H₂S donor makes this class of compounds particularly attractive for treating complex diseases where oxidative stress and inflammation play a key role.

Future research directions include:

• Optimization of the scaffold: Synthesis of new derivatives to improve potency, selectivity, and pharmacokinetic properties.

• Elucidation of H₂S-donating capacity: Direct measurement of H₂S release from this compound and its derivatives in biological systems.

• In-depth in vivo studies: Comprehensive preclinical evaluation in various disease models to establish efficacy and safety profiles.

• Formulation development: Design of suitable drug delivery systems to enhance bioavailability and targeted delivery.

Conclusion

2-(4-Pyridyl)thiazolidine-4-carboxylic acid is a versatile molecule with a well-defined mechanism of action as a cysteine prodrug. Its ability to bolster endogenous antioxidant defenses and potentially act as an H₂S donor provides a strong rationale for its further investigation as a therapeutic agent for a range of diseases. The synthetic accessibility and the potential for chemical modification of the thiazolidine scaffold offer exciting opportunities for the development of next-generation cytoprotective and disease-modifying drugs.

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The Genesis and Evolution of Thiazolidine Carboxylic Acids: A Technical Guide for the Modern Researcher

Abstract

The thiazolidine carboxylic acid core is a privileged heterocyclic scaffold that has been a cornerstone in medicinal chemistry and drug discovery for nearly a century. From its fundamental role in the structure of life-saving antibiotics to its presence in modern metabolic drugs, the journey of this unique molecule is one of rich chemical history and evolving biological understanding. This in-depth technical guide provides researchers, scientists, and drug development professionals with a comprehensive exploration of the discovery and history of thiazolidine carboxylic acids. We will delve into the seminal moments of discovery, trace the chronological evolution of synthetic methodologies, and examine the expanding appreciation of their diverse biological significance. This guide is structured to provide not only a historical narrative but also actionable, field-proven insights into the chemistry and application of these remarkable compounds.

Foundational Discoveries: From Accidental Observation to Deliberate Synthesis

The story of thiazolidine carboxylic acids is intrinsically linked to the study of amino acids and their reactions. The most fundamental member of this class, thiazolidine-4-carboxylic acid, is a cyclic derivative of the amino acid L-cysteine.

The Seminal Work of Ratner and Clarke (1937)

While the thiazolidine ring was known in other chemical contexts, the deliberate synthesis and characterization of thiazolidine-4-carboxylic acid is a landmark in the history of this class of compounds. In 1937, Sarah Ratner and H. T. Clarke published their pivotal work on the reaction of formaldehyde with cysteine.[1] Their investigation was driven by a desire to understand the chemical interactions between simple biological molecules. They observed that the reaction between L-cysteine and formaldehyde in an aqueous solution led to the formation of a new, stable compound.[1]

Through meticulous experimentation, including titration curves and elemental analysis, they correctly identified the product as thiazolidine-4-carboxylic acid.[1] Their work established the fundamental condensation reaction that remains a cornerstone of thiazolidine carboxylic acid synthesis to this day. They proposed a two-step reaction mechanism: an initial addition of formaldehyde to the sulfhydryl group of cysteine, followed by a ring-closing condensation with the amino group to eliminate a molecule of water.[1] This foundational understanding of the reaction's course was a critical leap forward.

A Natural Endorsement: The Penicillin Connection

While Ratner and Clarke's work provided the synthetic foundation, the profound biological significance of the thiazolidine ring was catapulted into the scientific consciousness with the elucidation of the structure of penicillin. Although penicillin was discovered by Alexander Fleming in 1928, its complex chemical structure was not definitively determined until 1945 through the work of Dorothy Hodgkin using X-ray crystallography.[2] This groundbreaking discovery revealed that the core of the penicillin molecule features a thiazolidine ring fused to a β-lactam ring.[2] This finding was monumental; it demonstrated that nature had already harnessed the unique properties of the thiazolidine scaffold to create a powerful antibacterial agent. The stability and stereochemistry of the thiazolidine ring were crucial to the overall shape and function of the penicillin molecule, providing a rigid anchor for the reactive β-lactam ring.

The Evolution of Synthetic Strategies

The initial synthesis by Ratner and Clarke opened the door to the preparation of a vast array of thiazolidine carboxylic acid derivatives. The evolution of these synthetic methods has been driven by the need for greater efficiency, substrate scope, and stereochemical control.

The Workhorse Reaction: Cysteine and Carbonyl Condensation

The most direct and widely employed method for the synthesis of 2-substituted thiazolidine-4-carboxylic acids is the condensation of L-cysteine (or its hydrochloride salt) with an aldehyde or ketone.[3] This reaction is typically carried out in a protic solvent such as water or ethanol and can often proceed at room temperature.[4]

Mechanism of Thiazolidine Formation from Cysteine and an Aldehyde:

The reaction is believed to proceed through the formation of an intermediate iminium ion (or Schiff base), which then undergoes intramolecular cyclization via nucleophilic attack by the thiol group.[5]

Caption: General mechanism of thiazolidine formation.

Causality Behind Experimental Choices: The choice of solvent can be critical. While often performed in protic solvents to facilitate proton transfer, the reaction's stereochemical outcome can be influenced by the solvent environment. For instance, in some cases, the use of dimethyl sulfoxide (DMSO) has been shown to favor the formation of the trans diastereomer, while chloroform (CDCl3) may favor the cis isomer. The reaction is also often carried out under mild acidic or basic conditions to catalyze the formation of the imine intermediate.

Stereochemical Considerations: When L-cysteine (which has R-stereochemistry at the alpha-carbon) reacts with a prochiral aldehyde, a new stereocenter is created at the C2 position of the thiazolidine ring. This results in the potential formation of two diastereomers: (2R, 4R)-cis and (2S, 4R)-trans. The separation of these diastereomers can be challenging, and controlling the diastereoselectivity of this reaction remains an active area of research.

Advancements in Synthetic Methodology

Over the decades, numerous refinements and alternative synthetic routes have been developed to address the limitations of the classical condensation reaction.

• Microwave-Assisted Synthesis: To reduce reaction times and improve yields, microwave-assisted organic synthesis (MAOS) has been successfully applied to the preparation of thiazolidine derivatives.[6] This technique can often drive reactions to completion in minutes rather than hours.

• Use of Catalysts: While the condensation can proceed without a catalyst, various catalysts have been employed to improve reaction rates and yields. These can range from simple acid or base catalysis to more complex organocatalysts.

• Multi-component Reactions: One-pot, multi-component reactions involving an amine, a carbonyl compound, and a mercapto-acid (like thioglycolic acid to form thiazolidinones) have been developed for the efficient construction of more complex thiazolidine-containing scaffolds.[7]

A Broadening Spectrum of Biological and Pharmacological Significance

The initial recognition of the thiazolidine carboxylic acid motif in penicillin was just the beginning. Over the subsequent decades, researchers have uncovered a vast and diverse range of biological activities associated with this heterocyclic system.

Thiazolidinediones (TZDs) and Metabolic Disease

A major breakthrough in the therapeutic application of thiazolidines came in the 1980s with the development of the thiazolidinedione (TZD) class of drugs for the treatment of type 2 diabetes.[8] These compounds, such as rosiglitazone and pioglitazone, act as agonists for the peroxisome proliferator-activated receptor gamma (PPARγ), a nuclear receptor that plays a key role in regulating glucose and lipid metabolism. The discovery of TZDs marked a significant expansion of the known biological roles of thiazolidine-containing molecules beyond their antibacterial origins.

Prodrugs and Antioxidant Properties

Thiazolidine-4-carboxylic acid and its 2-substituted derivatives have been extensively investigated as prodrugs of L-cysteine.[9] The thiazolidine ring can be hydrolyzed in vivo, either enzymatically or non-enzymatically, to release L-cysteine.[9] This is of significant therapeutic interest as L-cysteine is a precursor to the major intracellular antioxidant, glutathione. By delivering L-cysteine in a protected form, these compounds can help to replenish glutathione stores and protect cells against oxidative stress. This has led to their investigation for the treatment of conditions associated with oxidative damage, such as acetaminophen-induced hepatotoxicity.[9]

Antiviral and Anticancer Applications

More recently, the versatility of the thiazolidine carboxylic acid scaffold has been exploited in the development of novel antiviral and anticancer agents.

• Antiviral Activity: Certain derivatives have been identified as potent inhibitors of viral enzymes, such as influenza virus neuraminidase, which is essential for viral replication.[10] This has opened up new avenues for the development of anti-influenza therapeutics.[10]

• Anticancer Activity: A growing body of research has demonstrated the anticancer potential of various thiazolidine derivatives.[11] The mechanisms of action are diverse and can include the induction of apoptosis (programmed cell death) in cancer cells and the inhibition of key signaling pathways involved in tumor growth and proliferation.[10]

Experimental Protocols: A Self-Validating System

The following protocols are provided as examples of the synthesis of thiazolidine carboxylic acids, based on established methodologies.

Protocol 1: Synthesis of 2-(2-hydroxyphenyl)thiazolidine-4-carboxylic acid

This protocol details the straightforward condensation of L-cysteine with 2-hydroxybenzaldehyde.

Materials:

• L-cysteine

• 2-hydroxybenzaldehyde

• Ethanol

• Distilled water

• Diethyl ether

Procedure:

• In a round-bottom flask, dissolve L-cysteine (26 mmol, 3.15 g) and 2-hydroxybenzaldehyde (26 mmol, 3.17 g) in a 1:1 mixture of ethanol and water (60 mL total volume).[12]

• Stir the mixture vigorously at room temperature (25-30°C) for 24 hours.[12]

• Monitor the completion of the reaction using thin-layer chromatography (TLC).

• Upon completion, collect the resulting white precipitate by filtration.[12]

• Wash the precipitate with diethyl ether.[12]

• Recrystallize the solid product from a hot ethanol/water mixture to obtain pure white crystals.[12]

• Dry the final product. A typical yield for this reaction is around 92%.[12]

Protocol 2: Synthesis of Thiazolidine-4-carboxylic acid

This protocol describes the synthesis of the parent compound from L-cysteine and formaldehyde, based on the principles of the Ratner and Clarke experiment.

Materials:

• L-cysteine hydrochloride

• Formaldehyde solution (40%)

• Pyridine

• Ethanol

Procedure:

• Dissolve L-cysteine hydrochloride in water.[1]

• Add an equimolar amount of 40% formaldehyde solution and allow the mixture to stand at room temperature.[1]

• Induce crystallization by adding pyridine.[1]

• Dilute the mixture with ethanol to enhance precipitation and then filter to collect the product.[1]

• The crude product can be recrystallized from hot water to yield long, colorless needles.[1]

Data Presentation: Quantitative Insights

The following table summarizes typical yields for the synthesis of various thiazolidine-4-carboxylic acid derivatives via the condensation of L-cysteine with different aldehydes.

Aldehyde	Product	Yield (%)	Reference
Formaldehyde	Thiazolidine-4-carboxylic acid	93%	[8]
2-Hydroxybenzaldehyde	2-(2-hydroxyphenyl)thiazolidine-4-carboxylic acid	92%	[12]
Benzaldehyde	2-Phenylthiazolidine-4-carboxylic acid	90-95%
Substituted Benzaldehydes	2-(Substituted phenyl)thiazolidine-4-carboxylic acids	90-95%

Conclusion and Future Outlook

From its humble beginnings in the fundamental studies of amino acid chemistry to its current status as a versatile pharmacophore, the thiazolidine carboxylic acid moiety has had a remarkable journey. The historical timeline of its discovery and development underscores a classic theme in drug discovery: the interplay between natural product chemistry, synthetic innovation, and an ever-deepening understanding of biological systems.

The future of thiazolidine carboxylic acid research remains bright. The inherent stereochemistry of the scaffold continues to present both challenges and opportunities for the design of highly specific enzyme inhibitors and receptor modulators. The development of more stereoselective synthetic methods will be crucial in unlocking the full potential of these molecules. Furthermore, the proven ability of the thiazolidine ring to act as a stable, yet cleavable, carrier for therapeutic agents like L-cysteine suggests that novel prodrug strategies will continue to be an exciting area of exploration. As our understanding of complex diseases continues to evolve, the thiazolidine carboxylic acid core, with its rich history and proven track record, is poised to remain a valuable tool in the arsenal of medicinal chemists for years to come.

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• Begum, N., et al. (2020). Synthesis of (4R)-thiazolidine carboxylic acid and evaluation of antioxidant potential. Pakistan Journal of Pharmaceutical Sciences, 33(2), 575-579. Available at: [Link]

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• Kaur, R., et al. (2020). Saturated Five-Membered Thiazolidines and Their Derivatives: From Synthesis to Biological Applications. Molecules, 25(22), 5233. Available at: [Link]

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The Therapeutic Potential of 2-(4-Pyridyl)thiazolidine-4-carboxylic Acid: A Technical Guide for Drug Discovery Professionals

Introduction: Unveiling the Promise of a Cysteine Prodrug

In the landscape of modern drug discovery, the strategic design of molecules that can safely and effectively modulate biological pathways is paramount. 2-(4-Pyridyl)thiazolidine-4-carboxylic acid, a heterocyclic compound featuring a thiazolidine ring fused with a pyridyl moiety, has emerged as a molecule of significant interest. At its core, this compound is a prodrug of L-cysteine, a semi-essential amino acid that is a vital precursor to the master antioxidant glutathione (GSH). The controlled release of L-cysteine in vivo presents a powerful therapeutic strategy for replenishing GSH stores, thereby combating oxidative stress—a key pathological driver in a multitude of diseases.

This technical guide provides a comprehensive exploration of the potential therapeutic applications of 2-(4-Pyridyl)thiazolidine-4-carboxylic acid. We will delve into its fundamental mechanism as a cysteine donor, and from this foundation, explore its promise in neuroprotection, oncology, and virology. This document is intended for researchers, scientists, and drug development professionals, offering not only a summary of the current understanding but also actionable experimental protocols to further investigate this promising therapeutic candidate.

The Core Mechanism: A Gateway to Cellular Protection

The primary therapeutic value of 2-(4-Pyridyl)thiazolidine-4-carboxylic acid stems from its ability to function as a stable, orally bioavailable prodrug of L-cysteine. The thiazolidine ring, formed by the condensation of L-cysteine and pyridine-4-carboxaldehyde, is designed to be stable in the extracellular environment but susceptible to hydrolysis within the cell, releasing L-cysteine.

This intracellular delivery of L-cysteine directly fuels the biosynthesis of glutathione, a tripeptide that is the cornerstone of the cellular antioxidant defense system. By augmenting intracellular GSH levels, 2-(4-Pyridyl)thiazolidine-4-carboxylic acid can, in principle, mitigate the damaging effects of reactive oxygen species (ROS) and electrophilic species, thereby protecting cells from oxidative damage and subsequent apoptosis. One study has indeed evaluated 2-(4-Pyridyl)thiazolidine-4(R)-carboxylic acid for its protective effect against acetaminophen-induced hepatotoxicity in mice, a condition where glutathione depletion is a central mechanism of injury. While it was found to be less protective than some other 2-substituted thiazolidine-4(R)-carboxylic acids in this particular study, this foundational work validates its role as an L-cysteine prodrug and opens the door to exploring its efficacy in other contexts where oxidative stress is a key driver of pathology.

Below is a diagram illustrating the proposed mechanism of action as a cysteine prodrug and its downstream effects.

Caption: Cysteine Prodrug Mechanism of Action.

Potential Therapeutic Applications and Underlying Mechanisms

The ability of 2-(4-Pyridyl)thiazolidine-4-carboxylic acid to bolster cellular antioxidant defenses provides a mechanistic basis for its potential application across a range of therapeutic areas.

Neuroprotection: Combating Oxidative Stress and Neuroinflammation

Neurodegenerative diseases are often characterized by a vicious cycle of oxidative stress and neuroinflammation. Thiazolidine-4-carboxylic acid derivatives have shown promise in preclinical models of neurodegeneration by mitigating these pathological processes. The neuroprotective potential of 2-(4-Pyridyl)thiazolidine-4-carboxylic acid is hypothesized to operate through a dual mechanism:

• Direct Antioxidant Effect: By increasing intracellular glutathione levels, the compound can directly neutralize reactive oxygen species, protecting neurons from oxidative damage to lipids, proteins, and DNA.

• Anti-inflammatory Activity: Oxidative stress is a key trigger for inflammatory signaling pathways in the brain. By reducing ROS, 2-(4-Pyridyl)thiazolidine-4-carboxylic acid may downregulate the activation of pro-inflammatory transcription factors such as NF-κB. This, in turn, would lead to a decrease in the production of inflammatory cytokines like TNF-α and IL-6, which are known to contribute to neuronal cell death.

The proposed neuroprotective signaling pathway is illustrated below.

An In-depth Technical Guide to 2-(4-Pyridyl)thiazolidine-4-carboxylic Acid: Synthesis, Properties, and Therapeutic Potential

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Emerging Significance of a Versatile Heterocycle

2-(4-Pyridyl)thiazolidine-4-carboxylic acid is a heterocyclic compound that has garnered increasing interest within the scientific community, particularly in the fields of medicinal chemistry and drug development. As a derivative of thiazolidine-4-carboxylic acid, it belongs to a class of compounds known for their diverse biological activities. The incorporation of a pyridyl moiety at the 2-position of the thiazolidine ring introduces unique electronic and structural features, rendering it a compelling scaffold for the design of novel therapeutic agents. This technical guide provides a comprehensive overview of its chemical identity, synthesis, and known applications, offering a valuable resource for researchers exploring its potential. Thiazolidine derivatives are recognized for a wide range of pharmacological activities, including antioxidant, anticancer, and antiviral properties.[1]

Core Compound Identification

• Systematic Name: 2-(pyridin-4-yl)-1,3-thiazolidine-4-carboxylic acid

• Common Synonyms: 2-(4-Pyridyl)thiazolidine-4-carboxylic acid

• CAS Registry Number: 51226-84-7[2]

Physicochemical Properties

While exhaustive experimental data for this specific analog is not widely published, the general characteristics of 2-aryl thiazolidine-4-carboxylic acids can be inferred. These compounds are typically crystalline solids with limited solubility in water but better solubility in organic solvents. The presence of both a carboxylic acid and a basic pyridyl nitrogen suggests amphoteric properties.

Property	Value	Source
Molecular Formula	C9H10N2O2S	Calculated
Molecular Weight	210.25 g/mol	Calculated
Appearance	White to off-white powder	[3]
Storage	Store in a dry, dark place at room temperature.	[3]

Chemical Structure

The chemical structure of 2-(4-Pyridyl)thiazolidine-4-carboxylic acid, featuring a thiazolidine ring linked to a pyridine ring at the 2-position and a carboxylic acid group at the 4-position.

Caption: Chemical structure of 2-(4-Pyridyl)thiazolidine-4-carboxylic acid.

Synthesis of 2-(4-Pyridyl)thiazolidine-4-carboxylic Acid

The synthesis of 2-aryl thiazolidine-4-carboxylic acids is typically achieved through a well-established one-pot condensation reaction. This method involves the reaction of L-cysteine with an appropriate aldehyde, in this case, pyridine-4-carboxaldehyde.[1]

Experimental Protocol

This protocol is adapted from the general procedure described by Khan et al. (2015).[1]

Materials:

• L-Cysteine hydrochloride

• Pyridine-4-carboxaldehyde

• Sodium acetate

• Ethanol

• Distilled water

Procedure:

• In a round-bottom flask, dissolve L-cysteine hydrochloride (0.94 mmol) in 25 mL of distilled water.

• To this solution, add sodium acetate (0.64 mmol).

• In a separate flask, prepare a solution of pyridine-4-carboxaldehyde (0.98 mmol) in 26 mL of ethanol.

• Add the ethanolic solution of the aldehyde to the aqueous solution of L-cysteine and sodium acetate.

• Stir the reaction mixture vigorously at room temperature for approximately 24 hours.

• The formation of a precipitate indicates the progress of the reaction. To enhance precipitation, the reaction vessel can be placed in an ice-water bath.

• Collect the precipitate by suction filtration.

• Wash the collected solid several times with cold ethanol to remove any unreacted starting materials and impurities.

• The final product can be further purified by recrystallization if necessary.

Causality Behind Experimental Choices

• Use of L-cysteine: L-cysteine serves as the backbone of the thiazolidine ring, providing the necessary amine, thiol, and carboxylic acid functionalities.

• Sodium Acetate: Sodium acetate acts as a base to deprotonate the hydrochloride salt of L-cysteine, liberating the free amine group which is essential for the initial reaction with the aldehyde.

• Ethanol/Water Solvent System: The mixed solvent system is crucial for dissolving both the polar L-cysteine and the less polar pyridine-4-carboxaldehyde, facilitating their interaction.

• Room Temperature Reaction: The reaction proceeds efficiently at room temperature, avoiding the need for heating which could lead to side reactions or degradation of the product.

Synthesis Workflow Diagram

Caption: A streamlined workflow for the synthesis of 2-(4-Pyridyl)thiazolidine-4-carboxylic acid.

Applications in Research and Drug Development

The thiazolidine-4-carboxylic acid scaffold is a privileged structure in medicinal chemistry, and its derivatives have been investigated for a wide array of therapeutic applications.

Antioxidant Activity

A study by Khan et al. (2015) investigated the antioxidant potential of a series of 2-aryl thiazolidine-4-carboxylic acids, including the 2-(4-pyridyl) derivative.[1] The antioxidant activity was evaluated using the DPPH (2,2-diphenyl-1-picrylhydrazyl) radical scavenging assay. The study noted that the nature and position of the substituent on the aromatic ring at the C-2 position of the thiazolidine ring influence the antioxidant potential. While the detailed results for the 4-pyridyl analog were not singled out, the study established that this class of compounds possesses appreciable antioxidant activity.[1]

Potential as Neuraminidase Inhibitors

Thiazolidine-4-carboxylic acid derivatives have been explored as potential inhibitors of influenza neuraminidase, a key enzyme in the life cycle of the influenza virus.[4] This suggests that 2-(4-pyridyl)thiazolidine-4-carboxylic acid could serve as a starting point for the design of novel anti-influenza agents.

Anticancer Potential

The thiazolidinone core, closely related to thiazolidine, is a well-known pharmacophore in the development of anticancer drugs.[5] Thiazolidinone derivatives have been shown to inhibit cancer cell proliferation through various mechanisms. Given the structural similarity, 2-(4-pyridyl)thiazolidine-4-carboxylic acid represents a lead structure for the development of new anticancer therapeutics.

Role in Peptide Synthesis

L-Thiazolidine-4-carboxylic acid and its derivatives are valuable building blocks in peptide synthesis.[3][6] They can be incorporated into peptide chains to introduce conformational constraints or to act as mimics of natural amino acids, which can lead to peptides with enhanced biological activity and stability.

Logical Relationships in Drug Discovery

Caption: The logical progression from the core scaffold to a potential drug candidate.

Conclusion

2-(4-Pyridyl)thiazolidine-4-carboxylic acid is a readily accessible and versatile heterocyclic compound with demonstrated antioxidant activity and significant potential for further exploration in drug discovery. Its straightforward synthesis and the known biological activities of the broader thiazolidine-4-carboxylic acid class make it an attractive starting point for the development of novel therapeutic agents targeting a range of diseases, including those with inflammatory, viral, and cancerous etiologies. Further in-depth biological evaluation of this specific compound is warranted to fully elucidate its therapeutic potential.

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• Taha, M., et al. (2021). Design, synthesis and biological activity of thiazolidine-4-carboxylic acid derivatives as novel influenza neuraminidase inhibitors. Journal of Enzyme Inhibition and Medicinal Chemistry, 36(1), 1846-1856. [Link]

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The Therapeutic Potential of Thiazolidine-4-Carboxylic Acid Derivatives: A Technical Guide for Drug Discovery

Introduction: Unveiling the Versatility of a Privileged Scaffold

In the landscape of medicinal chemistry, certain molecular frameworks consistently emerge as "privileged scaffolds" due to their ability to interact with a wide range of biological targets. Thiazolidine-4-carboxylic acid, a sulfur-containing heterocyclic motif, stands out as one such scaffold.[1] Its inherent structural features, including a chiral center at the 4-position, and the amenability to substitutions at the 2 and 3-positions, provide a rich playground for the design of novel therapeutic agents.[2] This guide offers an in-depth exploration of thiazolidine-4-carboxylic acid derivatives, from their synthesis to their diverse biological activities and therapeutic applications, providing researchers and drug development professionals with a comprehensive technical resource.

The significance of the thiazolidine ring is underscored by its presence in naturally occurring and synthetic bioactive molecules, most notably in the penicillin class of antibiotics.[3] Beyond their antimicrobial properties, derivatives of thiazolidine-4-carboxylic acid have demonstrated a remarkable spectrum of pharmacological activities, including anticancer, antiviral, antioxidant, and antidiabetic effects.[4] This guide will delve into the chemical intricacies and biological mechanisms that underpin these activities, offering insights into the structure-activity relationships that govern their potency and selectivity.

Core Synthesis Strategies: Building the Thiazolidine Scaffold

The primary and most common method for synthesizing 2-substituted thiazolidine-4-carboxylic acid derivatives is the nucleophilic condensation of L-cysteine with an aldehyde.[3] This reaction leverages the nucleophilicity of the thiol and amino groups of cysteine to react with the electrophilic carbonyl carbon of the aldehyde, leading to the formation of the five-membered thiazolidine ring.

Experimental Protocol: Synthesis of 2-Aryl-Thiazolidine-4-Carboxylic Acid

This protocol provides a general procedure for the synthesis of 2-aryl substituted thiazolidine-4-carboxylic acids.

Materials:

• L-cysteine hydrochloride

• Appropriate aromatic aldehyde

• Sodium acetate

• Distilled water

• Ethanol

Procedure:

• Dissolve L-cysteine hydrochloride (0.94 mmol) in 25 mL of distilled water in a round-bottom flask.

• Add sodium acetate (0.64 mmol) to the solution and stir until dissolved.

• In a separate beaker, dissolve the aromatic aldehyde (0.98 mmol) in 26 mL of ethanol.

• Slowly add the ethanolic aldehyde solution to the aqueous L-cysteine solution with vigorous stirring at room temperature.

• Continue stirring the reaction mixture for 24 hours. The formation of a precipitate indicates product formation.

• To enhance precipitation, place the reaction vessel in an ice bath.

• Collect the precipitate by vacuum filtration and wash it several times with cold ethanol to remove unreacted starting materials.[5]

• The crude product can be further purified by recrystallization from a suitable solvent system, such as an ethanol/water mixture.

Characterization:

The structure and purity of the synthesized derivatives should be confirmed using standard analytical techniques, including:

• FT-IR Spectroscopy: To identify characteristic functional groups.

• ¹H-NMR and ¹³C-NMR Spectroscopy: To elucidate the chemical structure and confirm the formation of the thiazolidine ring.

• Mass Spectrometry: To determine the molecular weight of the compound.

Synthesis of N-Substituted Derivatives

Further derivatization at the nitrogen atom of the thiazolidine ring can be achieved through acylation reactions. For instance, N-acetyl derivatives can be synthesized by reacting the 2-substituted thiazolidine-4-carboxylic acid with acetic anhydride.

Therapeutic Applications and Mechanisms of Action

The therapeutic potential of thiazolidine-4-carboxylic acid derivatives spans multiple disease areas, a testament to the scaffold's versatility.

Anticancer Activity: Targeting Angiogenesis and Inducing Apoptosis

A significant body of research highlights the anticancer properties of thiazolidine-4-carboxylic acid derivatives.[6] One of the key mechanisms underlying this activity is the inhibition of Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), a critical mediator of angiogenesis, the process of new blood vessel formation that is essential for tumor growth and metastasis.[7] By inhibiting VEGFR-2, these derivatives can effectively cut off the blood supply to tumors, leading to cell death.[7]

Furthermore, several derivatives have been shown to induce apoptosis (programmed cell death) in cancer cells and cause cell cycle arrest, often at the S phase.[7]

Quantitative Data: Anticancer Activity

The following table summarizes the in vitro anticancer activity of selected thiazolidine-4-carboxylic acid derivatives against various cancer cell lines, with data presented as IC₅₀ values (the concentration required to inhibit the growth of 50% of cells).

Compound	Cancer Cell Line	IC₅₀ (µM)	Reference
Compound 22	HepG2 (Liver Cancer)	2.04	[7]
MCF-7 (Breast Cancer)	1.21	[7]
Analogue 4	HT-29 (Colon Cancer)	0.073	[6]
A549 (Lung Cancer)	0.35	[6]
MDA-MB-231 (Breast Cancer)	3.10	[6]
Compound I	MCF-7 (Breast Cancer)	2.58	[8]
Compound II	MCF-7 (Breast Cancer)	5	[8]
AM 5 (4-Br)	PC3 (Prostate Cancer)	30.52 µg/mL	[9]
AM 4 (4-Cl)	PC3 (Prostate Cancer)	46.78 µg/mL	[9]

Antiviral Activity: Inhibiting Influenza Neuraminidase

Thiazolidine-4-carboxylic acid derivatives have emerged as promising antiviral agents, particularly against the influenza virus.[10] Their mechanism of action involves the inhibition of neuraminidase, a key enzyme on the surface of the influenza virus that is essential for the release of newly formed virus particles from infected cells.[11] By blocking neuraminidase, these compounds prevent the spread of the virus to other cells.[10]

Quantitative Data: Anti-influenza Activity

Compound	Target	IC₅₀ (µM)	Reference
Compound 4f	Influenza A Neuraminidase	0.14	[11]
Compound 1d	Avian Influenza Virus (H9N2)	3.47
Compound 1c	Infectious Bronchitis Virus	4.10

Antidiabetic Activity: Targeting α-Amylase and α-Glucosidase

In the context of diabetes management, thiazolidine-4-carboxylic acid derivatives have shown potential as inhibitors of α-amylase and α-glucosidase. These enzymes are responsible for the breakdown of complex carbohydrates into simple sugars in the digestive tract. By inhibiting these enzymes, the derivatives can slow down the absorption of glucose, thereby helping to manage postprandial hyperglycemia.

Antioxidant Activity: Scavenging Free Radicals

Several studies have demonstrated the antioxidant properties of these derivatives. The mechanism is often attributed to their ability to scavenge free radicals, which are highly reactive molecules that can damage cells and contribute to various diseases and the aging process. The antioxidant capacity is influenced by the nature of the substituents on the thiazolidine ring.[3]

Structure-Activity Relationship (SAR) Insights

The biological activity of thiazolidine-4-carboxylic acid derivatives is highly dependent on the nature and position of the substituents on the heterocyclic ring.

• Substitution at the 2-position: The introduction of various aryl groups at the 2-position significantly influences the biological activity. For instance, in the context of antioxidant activity, the presence of electron-donating groups (e.g., -OCH₃) on the aromatic ring at the 2-position has been shown to enhance radical scavenging properties compared to electron-withdrawing groups (e.g., -NO₂).[3]

• N-substitution: Modification at the 3-position (the nitrogen atom) can also modulate the biological effects. For example, N-acylated derivatives have been compared to their non-acylated counterparts for antiviral activity, with some studies indicating that the free amino group is beneficial for activity.

Conclusion and Future Directions

Thiazolidine-4-carboxylic acid and its derivatives represent a highly versatile and promising scaffold in the field of drug discovery. The straightforward synthesis, coupled with the wide array of achievable biological activities, makes this class of compounds an attractive starting point for the development of novel therapeutics. The insights into their mechanisms of action, particularly in the areas of cancer and infectious diseases, provide a solid foundation for future research.

Further exploration of the structure-activity relationships, aided by computational modeling and in silico screening, will undoubtedly lead to the design of more potent and selective derivatives. The continued investigation of their effects on various signaling pathways will further elucidate their therapeutic potential and pave the way for their clinical translation.

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Foreword: The Convergence of Privileged Scaffolds in Drug Discovery

An In-Depth Technical Guide to the Pharmacological Profile of Pyridyl-Thiazolidine Compounds

In the landscape of medicinal chemistry, certain molecular frameworks consistently reappear in successful therapeutic agents, earning them the designation of "privileged structures." Both the pyridine ring and the thiazolidine nucleus independently hold this status, forming the backbone of numerous approved drugs.[1][2] The pyridine ring, a bioisostere of a phenyl group with an improved water solubility profile, is integral to drugs spanning antimicrobial, antiviral, and anticancer applications.[1][2] The thiazolidine scaffold, particularly the thiazolidin-4-one core, is renowned for its diverse biological activities, including anticancer, antimicrobial, anti-inflammatory, and antidiabetic effects.[3][4][5]

The strategic hybridization of these two pharmacophores into a single molecular entity—the pyridyl-thiazolidine compound—is a compelling drug design strategy. This guide provides a comprehensive technical overview of the synthesis, multifaceted pharmacological profile, and structure-activity relationships of this promising class of compounds, intended for researchers, medicinal chemists, and drug development professionals. We will delve into the causal biochemistry that underpins their therapeutic potential, from molecular target engagement to cellular response, supported by validated experimental protocols and mechanistic insights.

Synthetic Strategies: From Blueprint to Biologically Active Molecule

The synthesis of pyridyl-thiazolidine derivatives is typically achieved through multicomponent condensation reactions, which are favored for their efficiency and atom economy.[3] A common and robust method is the one-pot reaction involving a pyridine carboxaldehyde, an amine, and a source of the thiazolidine ring, such as thioglycolic acid.

The rationale for this approach lies in its convergent nature. The initial step involves the formation of a Schiff base (imine) intermediate from the condensation of the pyridine aldehyde and the primary amine. This electrophilic intermediate is then primed for a nucleophilic attack by the thiol group of thioglycolic acid, followed by an intramolecular cyclization and dehydration to yield the final thiazolidin-4-one ring. This sequence is efficient and allows for significant molecular diversity by simply varying the starting aldehyde and amine components.

Experimental Protocol: One-Pot Synthesis of a 2,3-Disubstituted-1,3-thiazolidin-4-one

This protocol describes a general procedure for synthesizing a thiazolidin-4-one derivative, a common core for many pyridyl-thiazolidine compounds.

Materials:

• Pyridine-4-carboxaldehyde (1 equivalent)

• Substituted aniline (e.g., 4-chloroaniline) (1 equivalent)

• Thioglycolic acid (1.2 equivalents)

• Toluene or N,N-Dimethylformamide (DMF) (anhydrous)

• Zinc chloride (ZnCl₂) (catalytic amount)

• Dean-Stark apparatus (if using toluene)

• Standard laboratory glassware and magnetic stirrer

Step-by-Step Methodology:

• Reactant Dissolution: In a round-bottom flask, dissolve pyridine-4-carboxaldehyde (1 eq.) and the substituted aniline (1 eq.) in anhydrous toluene.

• Schiff Base Formation: Attach a Dean-Stark apparatus and a condenser. Heat the mixture to reflux for 2-4 hours to form the imine intermediate, continuously removing the water formed during the reaction. The progress can be monitored by Thin Layer Chromatography (TLC).

• Cyclocondensation: Cool the reaction mixture to room temperature. Add thioglycolic acid (1.2 eq.) and a catalytic amount of anhydrous ZnCl₂.

• Thiazolidinone Ring Formation: Heat the mixture to reflux again for 6-8 hours. Monitor the reaction completion via TLC.

• Isolation and Purification: After completion, cool the mixture. If a precipitate forms, filter it and wash with cold ethanol. If no precipitate forms, evaporate the solvent under reduced pressure. Purify the crude product by recrystallization from a suitable solvent (e.g., ethanol) or by column chromatography on silica gel to obtain the pure pyridyl-thiazolidine compound.

• Characterization: Confirm the structure of the final product using spectroscopic methods such as ¹H NMR, ¹³C NMR, FT-IR, and Mass Spectrometry.[6][7]

Synthesis and Evaluation Workflow

The following diagram illustrates the logical flow from chemical synthesis to biological validation for pyridyl-thiazolidine compounds.

Caption: Workflow from synthesis to pharmacological evaluation of pyridyl-thiazolidine compounds.

The Pharmacological Spectrum: A Multi-Target Profile

Pyridyl-thiazolidine compounds exhibit a remarkable breadth of biological activities, stemming from their ability to interact with a diverse array of cellular targets.

Anticancer Activity

A significant area of investigation for this class of compounds is oncology. Derivatives have shown considerable cytotoxic activity against various cancer cell lines, including breast (MCF-7), liver (HepG-2), and colon (HCT-116).[8][9]

Mechanism of Action: Carbonic Anhydrase IX (CAIX) Inhibition One of the most well-defined anticancer mechanisms for pyridyl-thiazolidine derivatives is the inhibition of human carbonic anhydrase IX (CAIX).[9] CAIX is a transmembrane enzyme that is overexpressed in many hypoxic tumors. It contributes to the acidification of the tumor microenvironment, promoting tumor invasion, metastasis, and chemoresistance.

Pyridyl-thiazolidine compounds act as potent inhibitors by coordinating with the Zn²⁺ ion in the enzyme's active site. The thiazolidinone ring and associated functionalities engage in hydrogen bonding and van der Waals interactions with active site residues, effectively blocking its catalytic activity.[9] This leads to an increase in intracellular pH and a decrease in extracellular pH, disrupting the tumor's ability to thrive.

Mechanism Diagram: CAIX Inhibition

Caption: Inhibition of Carbonic Anhydrase IX (CAIX) by a pyridyl-thiazolidine compound.

Quantitative Data: In Vitro Anticancer Activity

The following table summarizes the inhibitory concentrations (IC₅₀) of representative pyridyl-thiazolidine compounds against various cancer cell lines.

Compound ID	Target/Cell Line	IC₅₀ (µM)	Reference
Compound 8	CAIX (enzyme)	1.61	[9]
Compound 11	CAIX (enzyme)	1.84	[9]
Compound 8	MCF-7 (Breast)	5.21	[9]
Compound 11	MCF-7 (Breast)	6.34	[9]
Compound 4e	HeLa (Cervical)	3.52	[7]
Compound 4e	A-589 (Lung)	4.69	[7]

Antimicrobial Activity

The scaffold is also a potent antimicrobial agent. Hybrid molecules have demonstrated significant activity against both Gram-positive (e.g., Staphylococcus aureus) and Gram-negative (e.g., Escherichia coli) bacteria, as well as various fungal strains.[7][10]

Mechanism of Action: Bacterial MurB and Fungal CYP51 Inhibition Docking studies have suggested that the antibacterial action of certain thiazolidin-4-ones involves the inhibition of MurB, an enzyme essential for peptidoglycan biosynthesis in the bacterial cell wall.[10] For antifungal activity, the likely target is lanosterol 14α-demethylase (CYP51), a critical enzyme in ergosterol biosynthesis, which is vital for fungal cell membrane integrity.[10] The pyridyl-thiazolidine molecule fits into the active sites of these enzymes, disrupting their function and leading to cell death.

Anti-inflammatory and Analgesic Activity

Several pyridyl-thiazolidine derivatives have been shown to possess good anti-inflammatory and analgesic properties.[6] This activity is often linked to the inhibition of cyclooxygenase (COX) enzymes, particularly the inducible COX-2 isoform, which is a key mediator of pain and inflammation. Docking simulations have shown these compounds fitting into the active site of COX-2, preventing the conversion of arachidonic acid into prostaglandins.[6]

Antidiabetic Activity

Drawing inspiration from the thiazolidinedione class of drugs (e.g., Pioglitazone), pyridyl-thiazolidine compounds have been investigated for their antidiabetic potential.[5] The primary mechanism is the activation of the Peroxisome Proliferator-Activated Receptor-gamma (PPAR-γ).[11]

Mechanism of Action: PPAR-γ Agonism PPAR-γ is a nuclear receptor that acts as a key regulator of glucose and lipid metabolism.[11] Agonism by pyridyl-thiazolidine compounds leads to the transcription of genes that enhance insulin sensitivity, promote glucose uptake in peripheral tissues, and regulate adipogenesis, thereby lowering blood glucose levels.[11]

Neuroprotective Effects

Emerging research indicates a potential role for these compounds in treating neurodegenerative disorders like Alzheimer's disease.[12] Certain pyridine derivatives of thiazolidine have been identified as potent and selective inhibitors of Glycogen Synthase Kinase-3 (GSK-3), an enzyme implicated in the hyperphosphorylation of tau protein, a hallmark of Alzheimer's pathology.[12]

Structure-Activity Relationship (SAR): A Guide to Rational Design

Understanding the relationship between chemical structure and biological activity is paramount for optimizing lead compounds. For pyridyl-thiazolidine derivatives, several key SAR trends have been identified.

• Substitution on the Pyridine Ring: The position and nature of substituents on the pyridine ring are critical. Electron-withdrawing groups can influence the electronic properties of the entire molecule, affecting target binding. For example, dichlorination of the pyridine ring has been shown to enhance antioxidant activity.[13]

• Substituents on the Thiazolidine Ring: Modifications at the N-3 and C-2 positions of the thiazolidinone ring significantly impact potency and selectivity. Attaching different aryl groups at these positions can modulate interactions within the target's binding pocket.

• Aryl Substituents: For anticancer activity, hydrophobic groups (e.g., -F, -Br, -NO₂) at the para-position of a phenyl ring attached to the core structure generally enhance potency.[14] Conversely, hydrophilic groups like -COOH can decrease activity.[14]

• Linker Groups: The nature of the linker connecting the pyridine and thiazolidine moieties can influence the molecule's conformation and flexibility, which is crucial for optimal target engagement.

SAR Logical Diagram

Caption: Structure-Activity Relationship (SAR) map for pyridyl-thiazolidine compounds.

Future Perspectives and Conclusion

The pyridyl-thiazolidine scaffold represents a highly versatile and pharmacologically "privileged" framework. The extensive research summarized here demonstrates its potential across multiple therapeutic areas, including oncology, infectious diseases, metabolic disorders, and neurodegeneration. The multi-target nature of some of these compounds opens up exciting possibilities for developing drugs that can address complex diseases with multifactorial pathologies.

Future research should focus on optimizing the selectivity of these compounds to minimize off-target effects and enhance their therapeutic index. The use of computational modeling and quantitative structure-activity relationship (QSAR) studies will be instrumental in rationally designing next-generation derivatives with improved potency and drug-like properties. As our understanding of the molecular targets and mechanisms of action deepens, pyridyl-thiazolidine compounds are poised to become a significant source of novel clinical candidates.

References

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• Kaur, R., et al. (2023). Saturated Five-Membered Thiazolidines and Their Derivatives: From Synthesis to Biological Applications. Molecules. [Link]

• Ranga, V., et al. (2013). New thiazolidinyl analogs containing pyridine ring: Synthesis, biological evaluation and QSAR studies. Bioorganic & Medicinal Chemistry Letters. [Link]

• Verma, V. A., et al. (2020). Synthesis, Biological Evaluation and Docking Studies of Some New Indolyl-Pyridine Containing Thiazolidinone and Azetidinone Analogs. Polycyclic Aromatic Compounds. [Link]

• Gomha, S. M., et al. (2023). Derivatives Incorporating Acridine, Pyrrole, and Thiazolidine Rings as Promising Antitumor Agents. Molecules. [Link]

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• Alamier, W. M., et al. (2024). Synthesis and evaluation of a novel pyridinyl thiazolidine derivative as an antioxidant and corrosion inhibitor for mild steel in acidic environments. Arabian Journal of Chemistry. [Link]

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• Sali, R., et al. (2022). The therapeutic value of thiazole and thiazolidine derivatives in Alzheimer's disease: a systematic literature review. Research in Pharmaceutical Sciences. [Link]

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• Liu, X., et al. (2018). Synthesis, structure–activity relationship and binding mode analysis of 4-thiazolidinone derivatives as novel inhibitors of human dihydroorotate dehydrogenase. Bioorganic & Medicinal Chemistry. [Link]

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• Haider, S., et al. (2022). Pyrazoline Containing Compounds as Therapeutic Targets for Neurodegenerative Disorders. ACS Omega. [Link]

• Wang, J., et al. (2022). Synthesis and Biological Evaluation of 3-(Pyridine-3-yl)-2-Oxazolidinone Derivatives as Antibacterial Agents. Frontiers in Chemistry. [Link]

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Protocols & Analytical Methods

Synthesis Protocol for 2-(4-Pyridyl)thiazolidine-4-carboxylic acid: An Application Note for Drug Discovery

Abstract

This document provides a comprehensive, in-depth guide for the synthesis, purification, and characterization of 2-(4-Pyridyl)thiazolidine-4-carboxylic acid. This heterocyclic compound serves as a valuable building block in medicinal chemistry and drug development, leveraging the versatile reactivity of the thiazolidine ring. The protocol is designed for researchers in organic synthesis, medicinal chemistry, and pharmaceutical development. It emphasizes not only the procedural steps but also the underlying chemical principles, ensuring a reproducible and safe execution of the synthesis. The core of the synthesis involves the acid-catalyzed condensation of L-cysteine and pyridine-4-carboxaldehyde.

Introduction and Scientific Context

Thiazolidine derivatives are a cornerstone in heterocyclic chemistry, renowned for their diverse pharmacological activities. The thiazolidine ring is a privileged scaffold found in numerous natural products, such as penicillin, and synthetic drugs, including the thiazolidinedione class of antidiabetic agents (e.g., Pioglitazone).[1] Their utility stems from their ability to act as prodrugs, releasing cysteine intracellularly, or to interact with various biological targets.[2]

The title compound, 2-(4-Pyridyl)thiazolidine-4-carboxylic acid, incorporates a pyridine moiety, a common feature in pharmacologically active molecules that can modulate solubility, receptor binding, and metabolic stability. The synthesis of this compound is achieved through a classic condensation reaction, which forms the thiazolidine ring from an amino thiol (L-cysteine) and an aldehyde (pyridine-4-carboxaldehyde).[1][2] Understanding and mastering this protocol provides a gateway to a wide range of structurally diverse analogues for screening and drug development.

Reaction Mechanism and Rationale

The formation of the thiazolidine ring proceeds via a nucleophilic addition-cyclization-dehydration cascade. The reaction is typically initiated under mildly acidic to neutral conditions.

Causality Behind Experimental Design:

• Starting Materials: L-cysteine hydrochloride is a stable and commercially available source of the required amino thiol. Pyridine-4-carboxaldehyde provides the pyridyl substituent at the C2 position.

• Base: L-cysteine is used as its hydrochloride salt to improve stability and shelf-life. The salt form protonates the amine, rendering it non-nucleophilic. A mild base, such as sodium acetate, is added in situ to neutralize the hydrochloride salt, deprotonating the ammonium group and freeing the lone pair of electrons on the nitrogen for the initial nucleophilic attack. It also deprotonates the carboxylic acid, which can influence solubility.

• Solvent System: A biphasic system of water and ethanol is employed. Water is necessary to dissolve the L-cysteine hydrochloride and sodium acetate, while ethanol helps to dissolve the organic pyridine-4-carboxaldehyde, creating a homogenous reaction environment for all reactants.

• Temperature: The reaction proceeds efficiently at room temperature. This avoids potential side reactions or degradation of the starting materials or product, making the protocol robust and energy-efficient. Vigorous stirring is essential to ensure adequate mixing of the components.

The overall reaction scheme is as follows:

Caption: Overall synthesis workflow.

Materials and Safety

Reagent and Equipment List

Reagent/Material	Grade	Supplier Example	Notes
L-Cysteine hydrochloride monohydrate	≥98%	Sigma-Aldrich	Store in a cool, dry place.
Pyridine-4-carboxaldehyde	≥97%	Fisher Scientific	Can be irritating; handle in a fume hood.
Sodium Acetate, Anhydrous	Reagent Grade	VWR	Keep dry.
Ethanol (EtOH)	200 Proof (100%)	Decon Labs	Flammable.
Distilled Water (H₂O)	ACS Grade	-
Round-bottom flask (100 mL)	-	-
Magnetic stirrer and stir bar	-	-
Buchner funnel and filter flask	-	-	For product isolation.
Filter paper	-	-	Whatman Grade 1 or equivalent.
Standard laboratory glassware	-	-	Beakers, graduated cylinders, etc.

Safety Precautions and Hazard Management

All procedures should be performed in a well-ventilated fume hood while wearing appropriate Personal Protective Equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves.

• L-Cysteine hydrochloride monohydrate: May cause skin, eye, and respiratory irritation.[3][4][5] Avoid inhalation of dust.

• Pyridine-4-carboxaldehyde: Harmful if swallowed, in contact with skin, or if inhaled. Causes skin and serious eye irritation. May cause respiratory irritation and may cause an allergic skin reaction.[6][7] It is corrosive. Handle with extreme care.

• Ethanol: Highly flammable liquid and vapor. Keep away from heat, sparks, and open flames.

Refer to the Material Safety Data Sheets (MSDS) for each reagent before beginning the experiment.

Detailed Experimental Protocol

This protocol is based on established procedures for the synthesis of 2-aryl thiazolidine-4-carboxylic acids.[1]

Synthesis of 2-(4-Pyridyl)thiazolidine-4-carboxylic acid

• Prepare Cysteine Solution: In a 100 mL round-bottom flask, dissolve L-cysteine hydrochloride monohydrate (1.67 g, 9.5 mmol) and sodium acetate (0.78 g, 9.5 mmol) in 25 mL of distilled water. Stir at room temperature until all solids have dissolved.

  • Scientist's Note: The addition of sodium acetate is crucial to neutralize the hydrochloride salt of cysteine, thereby activating its amino and thiol groups for nucleophilic attack on the aldehyde.

• Prepare Aldehyde Solution: In a separate beaker, dissolve pyridine-4-carboxaldehyde (1.07 g, 10.0 mmol) in 25 mL of ethanol.

• Initiate Reaction: Add the ethanolic solution of pyridine-4-carboxaldehyde to the aqueous cysteine solution in the round-bottom flask.

• Reaction Incubation: Seal the flask and stir the reaction mixture vigorously at room temperature for 24 hours.

  • Observation Point: A precipitate is expected to form as the reaction progresses and the product, which is less soluble in the solvent mixture, is generated.

• Promote Precipitation: After 24 hours, place the reaction flask in an ice-water bath for 30-60 minutes to ensure complete precipitation of the product.

• Isolate Crude Product: Collect the precipitate by suction filtration using a Buchner funnel.

• Wash the Product: Wash the collected solid cake on the filter paper three times with 10 mL portions of cold ethanol to remove unreacted starting materials and other soluble impurities.

• Dry the Product: Dry the white to off-white solid product under vacuum to a constant weight.

Caption: Step-by-step experimental workflow.

Characterization and Data

Physicochemical Properties

Property	Value
Molecular Formula	C₉H₁₀N₂O₂S
Molecular Weight	210.25 g/mol
Appearance	White to off-white solid
Expected Yield	Typically moderate to high (60-90%)
Melting Point	Literature suggests >300 °C for the related 2-(4-pyridyl)thiazole-4-carboxylic acid, indicating high thermal stability. The exact melting point for the thiazolidine should be determined experimentally.

Spectroscopic Analysis (Expected)

The structure of the synthesized 2-(4-Pyridyl)thiazolidine-4-carboxylic acid should be confirmed using standard spectroscopic methods. The synthesis and use of this compound have been reported, confirming its stability and characterizability.[2]

• ¹H NMR (DMSO-d₆, 400 MHz):

  • Pyridyl Protons: Expect two doublets in the aromatic region (δ 7.5-8.7 ppm), corresponding to the symmetric protons on the pyridine ring.

  • Thiazolidine H2: A singlet or a multiplet around δ 5.5-6.0 ppm for the proton at the C2 position.

  • Thiazolidine H4: A multiplet (dd) around δ 4.0-4.5 ppm for the proton at the C4 position.

  • Thiazolidine H5: Two distinct multiplets (dd or ddd) for the diastereotopic protons at the C5 position, typically between δ 3.0-3.6 ppm.

  • NH and COOH Protons: Broad singlets which may be exchangeable with D₂O. The NH proton is typically found around δ 3.5-4.5 ppm and the COOH proton above δ 10 ppm.

• ¹³C NMR (DMSO-d₆, 101 MHz):

  • Carboxyl Carbon (C=O): δ ~170-175 ppm.

  • Pyridyl Carbons: Multiple signals in the aromatic region δ ~120-155 ppm.

  • Thiazolidine C2: δ ~65-75 ppm.

  • Thiazolidine C4: δ ~58-65 ppm.

  • Thiazolidine C5: δ ~30-35 ppm.

• FT-IR (KBr, cm⁻¹):

  • O-H stretch (Carboxylic Acid): Broad peak from 2500-3300 cm⁻¹.

  • N-H stretch (Amine): Peak around 3100-3300 cm⁻¹.

  • C=O stretch (Carboxylic Acid): Strong peak around 1700-1740 cm⁻¹.

  • C=N and C=C stretch (Pyridine): Peaks in the 1500-1600 cm⁻¹ region.

• Mass Spectrometry (ESI+):

  • Expected [M+H]⁺: m/z = 211.05.

Troubleshooting and Expert Insights

• Low or No Yield:

  • Cause: Inactive L-cysteine. Ensure the sodium acetate was added and fully dissolved to deprotonate the hydrochloride salt.

  • Cause: Impure aldehyde. Pyridine-4-carboxaldehyde can oxidize over time. Use freshly opened or purified aldehyde.

  • Solution: Monitor the reaction by Thin Layer Chromatography (TLC) to check for consumption of starting materials. A suitable solvent system might be Ethyl Acetate:Hexane with a small amount of acetic acid.

• Product Oiling Out:

  • Cause: The product may have lower purity or the solvent ratio may not be optimal for crystallization.

  • Solution: Try scratching the inside of the flask with a glass rod to induce crystallization. If it persists, attempt to isolate the oil and purify by recrystallization from a different solvent system (e.g., ethanol/water, isopropanol).

• Diastereomer Formation: The C2 carbon of the thiazolidine ring is a new stereocenter. The reaction of L-cysteine (which has R-configuration at C4) can lead to a mixture of (2R, 4R) and (2S, 4R) diastereomers. Often, one diastereomer is thermodynamically favored and may precipitate selectively. The presence of diastereomers can be confirmed by ¹H NMR, which would show two sets of peaks for the thiazolidine protons.

Conclusion

This application note details a reliable and straightforward protocol for the synthesis of 2-(4-Pyridyl)thiazolidine-4-carboxylic acid. By following the outlined steps and safety precautions, researchers can effectively produce this versatile heterocyclic building block for application in drug discovery and medicinal chemistry programs. The provided rationale for each step and troubleshooting guide aims to empower scientists to not only replicate the synthesis but also to adapt it for the creation of novel analogues.

References

• Khan, I., et al. (2020). Synthesis of (4R)-thiazolidine carboxylic acid and evaluation of antioxidant potential. Pakistan Journal of Pharmaceutical Sciences, 33(2), 575-579. Available at: [Link]

• Nagase, H., et al. (1983). 2-Substituted thiazolidine-4(R)-carboxylic acids as prodrugs of L-cysteine. Protection of mice against acetaminophen hepatotoxicity. Journal of Medicinal Chemistry, 26(10), 1481-1485. Available at: [Link]

• PubChem. (n.d.). 2-(4-Pyridyl)thiazolidine-4-carboxylic acid. National Center for Biotechnology Information. PubChem Compound Database; CID=99985. Available at: [Link]

• Carl ROTH. (n.d.). Safety Data Sheet: L-Cysteine hydrochloride. Available at: [Link]

• Szilagyi, L., & Gyorgydeak, Z. (1987). Comments on the putative stereoselectivity in cysteine-aldehyde reactions. Selective C(2) inversion and C(4) epimerization in thiazolidine-4-carboxylic acids. Journal of the American Chemical Society, 109(13), 4057-4063. Available at: [Link]

• Patani, G. A., & LaVoie, E. J. (1996). Bioisosterism: A Rational Approach in Drug Design. Chemical Reviews, 96(8), 3147-3176. Available at: [Link]

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Application Notes and Protocols for Evaluating the Antiviral Activity of 2-(4-Pyridyl)thiazolidine-4-carboxylic acid

Introduction: A Privileged Scaffold for Antiviral Discovery

The relentless challenge of emerging and evolving viral pathogens necessitates a robust and innovative pipeline for novel antiviral agents. Within the landscape of medicinal chemistry, certain molecular frameworks, often termed "privileged scaffolds," serve as fertile ground for the development of new therapeutics due to their proven interaction with a variety of biological targets. The thiazolidine-4-carboxylic acid moiety is one such scaffold, demonstrating a remarkable breadth of biological activities, including significant antiviral potential.[1][2][3] Derivatives of this core structure have been investigated for activity against a wide range of viruses, notably as inhibitors of influenza neuraminidase.[4][5]

The incorporation of a pyridine ring, another recognized privileged structure in drug discovery with inherent antimicrobial and antiviral properties, into the thiazolidine-4-carboxylic acid backbone presents a compelling strategy for the development of novel antiviral candidates.[6] This document provides a detailed guide for researchers on the application of 2-(4-Pyridyl)thiazolidine-4-carboxylic acid (PTCA) in a variety of antiviral assays. While the synthesis of PTCA has been documented, its specific antiviral profile remains an area of active investigation.[7]

These notes are designed to provide both the theoretical underpinnings and practical, step-by-step protocols for the initial assessment of PTCA's antiviral efficacy and safety profile. The methodologies outlined herein are foundational for any drug discovery campaign and are structured to yield reliable and reproducible data, forming the basis for further preclinical development.

Section 1: Foundational Assays - Cytotoxicity Assessment

A critical first step in the evaluation of any potential antiviral compound is to determine its effect on the host cells that will be used for the viral infection assays. A compound that is highly toxic to the host cell will give a false impression of antiviral activity, as the reduction in viral replication would be a byproduct of cell death rather than a specific antiviral mechanism. The 50% cytotoxic concentration (CC50) is the concentration of a compound that causes the death of 50% of the host cells. This value is essential for determining the therapeutic window of the drug candidate.

Principle of the MTT Assay for Cytotoxicity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present. These enzymes are capable of reducing the yellow tetrazolium dye MTT to its insoluble formazan, which is purple. The amount of formazan produced is directly proportional to the number of living cells.

Protocol: Determination of CC50 of PTCA using the MTT Assay

Objective: To determine the concentration of PTCA that reduces the viability of a specific host cell line by 50%.

Materials:

• 2-(4-Pyridyl)thiazolidine-4-carboxylic acid (PTCA)

• Host cell line appropriate for the virus of interest (e.g., Vero E6 for SARS-CoV-2, Madin-Darby Canine Kidney (MDCK) cells for influenza)

• Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin

• Phosphate-Buffered Saline (PBS), sterile

• MTT solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (DMSO)

• 96-well cell culture plates

• CO2 incubator (37°C, 5% CO2)

• Microplate reader

Procedure:

• Cell Seeding: Seed the 96-well plates with the host cells at a density of 1 x 10^4 cells per well in 100 µL of complete culture medium. Incubate overnight to allow for cell attachment.

• Compound Dilution: Prepare a stock solution of PTCA in DMSO. Further prepare a 2-fold serial dilution of PTCA in culture medium, starting from a high concentration (e.g., 1000 µM) down to a low concentration (e.g., ~1 µM). Include a "no drug" (vehicle control, containing the same concentration of DMSO as the highest drug concentration) and "no cell" (media only) controls.

• Treatment: Carefully remove the medium from the cells and add 100 µL of the various concentrations of PTCA to the respective wells.

• Incubation: Incubate the plates for a period that mirrors the duration of the planned antiviral assay (typically 48-72 hours).

• MTT Addition: After incubation, add 20 µL of MTT solution to each well and incubate for an additional 4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the percentage of cell viability against the log of the compound concentration and use a non-linear regression analysis to determine the CC50 value.

Table 1: Example Data Presentation for Cytotoxicity Assay

PTCA Concentration (µM)	% Cell Viability (Mean ± SD)
1000	5.2 ± 1.8
500	15.7 ± 3.2
250	48.9 ± 5.1
125	85.3 ± 4.5
62.5	98.1 ± 2.7
31.25	99.2 ± 1.9
Vehicle Control	100 ± 2.1

Interpretation: A good antiviral candidate should exhibit low cytotoxicity, meaning it has a high CC50 value. This indicates that the compound is well-tolerated by the host cells at concentrations that may be effective against the virus.

Section 2: Primary Antiviral Screening - Plaque Reduction Assay

The plaque reduction assay is a gold-standard method for determining the infectivity of a lytic virus and for quantifying the antiviral activity of a compound.[8] Viral plaques are localized areas of cell death and lysis within a monolayer of infected cells. The number of plaques is directly proportional to the number of infectious virus particles. An effective antiviral agent will reduce the number and/or size of these plaques.

Principle of the Plaque Reduction Assay

This assay measures the ability of a compound to inhibit the formation of viral plaques. A confluent monolayer of host cells is infected with a known amount of virus in the presence of varying concentrations of the test compound. The cells are then covered with a semi-solid overlay medium which restricts the spread of the virus to adjacent cells, leading to the formation of localized plaques. The concentration of the compound that reduces the number of plaques by 50% is known as the 50% effective concentration (EC50).

Protocol: Plaque Reduction Assay for PTCA

Objective: To determine the EC50 of PTCA against a specific lytic virus.

Materials:

• PTCA

• Virus stock with a known titer (Plaque Forming Units/mL)

• Appropriate host cell line

• 6-well or 12-well cell culture plates

• Culture medium (e.g., DMEM with 2% FBS)

• Semi-solid overlay medium (e.g., 1:1 mixture of 2X MEM and 1.2% Avicel or 0.6% agarose)

• Crystal violet staining solution (0.1% crystal violet in 20% ethanol)

• Formalin (10%) for cell fixation

Procedure:

• Cell Seeding: Seed the culture plates with the host cells to form a confluent monolayer.

• Virus Dilution: Prepare serial dilutions of the virus stock in serum-free medium to achieve approximately 50-100 plaques per well.

• Infection and Treatment:

  • Pre-treat the cell monolayer with different concentrations of PTCA (well below the CC50) for 1-2 hours.

  • Remove the medium and infect the cells with the diluted virus for 1 hour at 37°C.

  • After the adsorption period, remove the virus inoculum and wash the cells with PBS.

• Overlay: Add the semi-solid overlay medium containing the corresponding concentrations of PTCA.

• Incubation: Incubate the plates at 37°C in a CO2 incubator until plaques are visible (typically 2-5 days, depending on the virus).

• Plaque Visualization:

  • Fix the cells with 10% formalin for at least 30 minutes.

  • Remove the overlay and stain the cells with crystal violet solution for 15-30 minutes.

  • Gently wash the plates with water and allow them to dry.

• Plaque Counting and Data Analysis: Count the number of plaques in each well. Calculate the percentage of plaque reduction for each PTCA concentration compared to the virus control (no compound). Determine the EC50 value by plotting the percentage of plaque reduction against the log of the compound concentration and performing a non-linear regression analysis.

Figure 1: Workflow for Plaque Reduction Assay

Caption: A streamlined workflow of the plaque reduction assay.

Calculating the Selectivity Index (SI)

The Selectivity Index (SI) is a crucial parameter that defines the therapeutic window of a potential antiviral drug. It is the ratio of the cytotoxicity of a compound to its antiviral activity.

SI = CC50 / EC50

A higher SI value is desirable, as it indicates that the compound is effective against the virus at concentrations that are not toxic to the host cells. Generally, a compound with an SI of 10 or greater is considered a promising candidate for further development.

Section 3: Alternative Antiviral Assay - TCID50 Assay

For viruses that do not form distinct plaques or for high-throughput screening purposes, the Tissue Culture Infectious Dose 50 (TCID50) assay is a valuable alternative. This endpoint dilution assay determines the virus titer by quantifying the amount of virus required to produce a cytopathic effect (CPE) in 50% of the inoculated cell cultures.

Principle of the TCID50 Assay

Serial dilutions of a virus stock are used to infect replicate cultures of susceptible host cells in a microplate format. After a suitable incubation period, the wells are scored for the presence or absence of CPE. The TCID50 is then calculated using statistical methods, such as the Reed-Muench method. The antiviral activity of a compound is determined by its ability to inhibit this CPE.

Protocol: TCID50 Inhibition Assay for PTCA

Objective: To determine the concentration of PTCA that inhibits virus-induced CPE in 50% of the infected cultures.

Materials:

• PTCA

• Virus stock

• Appropriate host cell line

• 96-well cell culture plates

• Culture medium (e.g., DMEM with 2% FBS)

• Inverted microscope for observing CPE

Procedure:

• Cell Seeding: Seed a 96-well plate with host cells at a density that will result in a confluent monolayer on the day of infection.

• Compound and Virus Preparation:

  • Prepare serial dilutions of PTCA in culture medium.

  • Prepare 10-fold serial dilutions of the virus stock.

• Infection and Treatment:

  • Add the diluted PTCA to the wells of the 96-well plate.

  • Add a standard amount of virus (typically 100 TCID50) to each well, except for the cell control wells.

  • Include virus control wells (cells + virus, no compound) and cell control wells (cells only, no virus or compound).

• Incubation: Incubate the plate at 37°C in a CO2 incubator for 3-7 days, or until CPE is clearly visible in the virus control wells.

• CPE Observation: Observe each well for the presence of CPE using an inverted microscope. Record each well as either positive or negative for CPE.

• Data Analysis: The 50% endpoint can be calculated using the Reed-Muench or Spearman-Kärber formulas. The concentration of PTCA that reduces CPE by 50% is the EC50.

Figure 2: Conceptual Overview of Antiviral Assay Logic

Caption: The logical relationship between inputs and key assay outputs.

Section 4: Elucidating the Mechanism of Action

Once the antiviral activity of PTCA is confirmed, the next logical step is to investigate its mechanism of action. Thiazolidine-4-carboxylic acid derivatives have been reported to inhibit influenza virus neuraminidase and block viral entry.[1][4] Based on the structure of PTCA, plausible mechanisms to investigate include:

• Inhibition of Viral Entry: Does PTCA prevent the virus from entering the host cell? This can be assessed using a time-of-addition assay, where the compound is added at different stages of the viral life cycle (before, during, and after infection).

• Inhibition of Viral Replication: Does PTCA inhibit the replication of the viral genome or the synthesis of viral proteins? This can be investigated using quantitative PCR (qPCR) to measure viral RNA or DNA levels, or by Western blotting to detect viral protein expression.

• Inhibition of Viral Release: For enveloped viruses like influenza, does PTCA inhibit the release of new virus particles from the infected cell? Neuraminidase activity assays would be particularly relevant here.

Conclusion

The protocols and application notes provided in this guide offer a comprehensive framework for the initial in vitro evaluation of 2-(4-Pyridyl)thiazolidine-4-carboxylic acid as a potential antiviral agent. By systematically determining its cytotoxicity (CC50) and antiviral efficacy (EC50), researchers can calculate the selectivity index (SI), a critical parameter for prioritizing lead compounds. The inherent potential of the thiazolidine-4-carboxylic acid scaffold, combined with the privileged nature of the pyridine moiety, makes PTCA a compelling candidate for antiviral drug discovery programs. Adherence to these robust and well-validated methodologies will ensure the generation of high-quality data, paving the way for further mechanistic studies and preclinical development.

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Application Notes and Protocols: 2-(4-Pyridyl)thiazolidine-4-carboxylic Acid (PTCA) as a Research Tool in Cellular Stress and Drug Development

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the utilization of 2-(4-Pyridyl)thiazolidine-4-carboxylic acid (PTCA) as a research tool. This document delves into the underlying scientific principles of PTCA as a cysteine prodrug, offering detailed protocols for its application in cell culture to modulate intracellular glutathione levels and mitigate oxidative stress.

Introduction: The Scientific Rationale for Employing PTCA

2-(4-Pyridyl)thiazolidine-4-carboxylic acid is a heterocyclic compound belonging to the thiazolidine class of molecules. Structurally, it is formed through the condensation of L-cysteine and 4-pyridinecarboxaldehyde. The primary utility of PTCA in a research context stems from its function as a prodrug of L-cysteine.[1] The thiazolidine ring of PTCA is designed to be relatively stable extracellularly but can undergo non-enzymatic ring-opening intracellularly to slowly release L-cysteine.[1]

L-cysteine is a rate-limiting amino acid for the synthesis of glutathione (GSH), a tripeptide that serves as a major endogenous antioxidant in most living cells.[2][3][4][5][6][7][8][9] By providing a sustained intracellular supply of L-cysteine, PTCA effectively boosts the cellular glutathione pool, thereby enhancing the cell's capacity to neutralize reactive oxygen species (ROS) and combat oxidative stress. This mechanism of action makes PTCA a valuable tool for investigating the role of glutathione in various physiological and pathological processes, including neurodegenerative diseases, cardiovascular disorders, and drug-induced toxicity.[2][3][4][5][7][8][10][11]

The pyridyl moiety of PTCA may also confer additional chemical properties, potentially influencing its solubility, cell permeability, and interactions with biological targets. Thiazolidine derivatives, as a class, have been reported to possess a broad spectrum of biological activities, including anti-inflammatory, antiviral, and anticancer effects.[10][12][13][14][15]

Mechanism of Action: A Visual Representation

The following diagram illustrates the mechanism by which PTCA enters the cell, releases L-cysteine, and contributes to the biosynthesis of glutathione, which in turn detoxifies reactive oxygen species.

Caption: Mechanism of PTCA as a cysteine prodrug for glutathione biosynthesis.

Experimental Protocols

The following protocols are designed to be adaptable to various experimental systems. It is recommended to optimize parameters such as concentration and incubation time for each specific cell line and experimental condition.

Protocol 1: Preparation and Handling of PTCA Stock Solutions

Rationale: Proper preparation and storage of PTCA are critical for maintaining its stability and ensuring experimental reproducibility. The choice of solvent is determined by the compound's solubility.

Materials:

• 2-(4-Pyridyl)thiazolidine-4-carboxylic acid (powder)

• Dimethyl sulfoxide (DMSO), cell culture grade

• Phosphate-buffered saline (PBS), sterile

• Sterile microcentrifuge tubes

• Vortex mixer

Procedure:

• Reconstitution: To prepare a 100 mM stock solution, dissolve the appropriate amount of PTCA powder in high-quality DMSO. For example, for a compound with a molecular weight of 210.25 g/mol , dissolve 21.025 mg in 1 mL of DMSO.

• Solubilization: Vortex the solution thoroughly until the powder is completely dissolved. Gentle warming (to 37°C) may be applied if necessary.

• Sterilization: While not always necessary for DMSO stocks, if there is a concern about contamination, the concentrated stock can be filtered through a 0.22 µm syringe filter compatible with DMSO.

• Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C or -80°C for long-term storage.

• Working Solutions: On the day of the experiment, thaw an aliquot of the stock solution. Prepare fresh working solutions by diluting the stock solution in the appropriate cell culture medium to the desired final concentration. Ensure the final concentration of DMSO in the culture medium is low (typically ≤ 0.1%) to avoid solvent-induced cytotoxicity.

Self-Validation:

• Always prepare a vehicle control (e.g., cell culture medium with the same final concentration of DMSO) to account for any effects of the solvent on the cells.

• Visually inspect the stock solution for any precipitation before each use.

Protocol 2: Application of PTCA in Cell Culture for Glutathione Enhancement

Rationale: This protocol outlines the steps for treating cultured cells with PTCA to increase intracellular glutathione levels. The optimal concentration and duration of treatment will vary depending on the cell type and the specific research question.

Materials:

• Cultured mammalian cells in logarithmic growth phase

• Complete cell culture medium

• PTCA working solutions (prepared as in Protocol 1)

• Cell culture plates (e.g., 6-well or 96-well)

• Incubator (37°C, 5% CO₂)

Procedure:

• Cell Seeding: Seed the cells in the appropriate culture plates at a density that will ensure they are in the logarithmic growth phase (typically 70-80% confluency) at the time of treatment. Allow the cells to adhere and recover overnight.

• Treatment Preparation: Prepare the required concentrations of PTCA in fresh, pre-warmed complete cell culture medium. Also, prepare a vehicle control medium containing the same concentration of DMSO.

• Cell Treatment: Carefully remove the old medium from the cells and replace it with the medium containing the different concentrations of PTCA or the vehicle control.

• Incubation: Return the plates to the incubator and incubate for the desired period. Incubation times can range from a few hours to 24 hours or longer, depending on the experimental goals.

• Harvesting: After the incubation period, the cells can be harvested for downstream analysis, such as measurement of intracellular glutathione (Protocol 3) or assessment of oxidative stress (Protocol 4).

Experimental Design Considerations:

• Dose-Response: It is crucial to perform a dose-response experiment to determine the optimal, non-toxic concentration of PTCA for your specific cell line. This can be done using a cell viability assay (e.g., MTT or PrestoBlue).

• Time-Course: A time-course experiment can help identify the optimal incubation time to achieve the desired effect on glutathione levels.

Parameter	Recommended Range	Rationale
Cell Seeding Density	Varies by cell type	To ensure cells are in a healthy, proliferative state during treatment.
PTCA Concentration	10 µM - 500 µM	A starting point for dose-response experiments. Higher concentrations may be needed depending on the cell type's permeability and metabolic rate.
Incubation Time	4 - 24 hours	Sufficient time for cellular uptake, conversion to cysteine, and synthesis of new glutathione.
Vehicle Control	DMSO (≤ 0.1%)	To control for any non-specific effects of the solvent.

Protocol 3: Quantification of Intracellular Glutathione (GSH)

Rationale: This protocol describes a common method for measuring total intracellular glutathione levels using a commercially available kit, which is often based on the recycling of GSH by glutathione reductase and the detection of a chromogenic product.

Materials:

• PTCA-treated and control cells (from Protocol 2)

• Glutathione Assay Kit (e.g., from Cayman Chemical, Abcam, or similar suppliers)

• Cold PBS

• Cell scraper

• Microcentrifuge

• Microplate reader

Procedure:

• Cell Lysis:

  • Wash the cells twice with cold PBS.

  • Lyse the cells according to the instructions provided with the glutathione assay kit. This typically involves adding a specific lysis buffer and scraping the cells.

  • Transfer the cell lysate to a microcentrifuge tube.

• Deproteinization (if required): Some kits may require a deproteinization step (e.g., using metaphosphoric acid or perchloric acid) to remove proteins that can interfere with the assay. Follow the kit's instructions for this step, which usually involves centrifugation to pellet the precipitated proteins.

• Assay Performance:

  • Prepare a standard curve using the provided glutathione standard.

  • Add the cell lysates and standards to the wells of a 96-well plate.

  • Add the assay reagents as instructed in the kit manual.

  • Incubate the plate for the recommended time at the specified temperature.

• Data Acquisition and Analysis:

  • Measure the absorbance at the appropriate wavelength using a microplate reader.

  • Calculate the glutathione concentration in the samples by comparing their absorbance values to the standard curve.

  • Normalize the glutathione concentration to the total protein concentration of the cell lysate (which can be determined using a BCA or Bradford assay).

Self-Validation:

• The inclusion of a standard curve is essential for accurate quantification.

• Run each sample and standard in triplicate to ensure precision.

Protocol 4: Assessment of Intracellular Reactive Oxygen Species (ROS)

Rationale: This protocol uses the cell-permeant dye 2',7'-dichlorodihydrofluorescein diacetate (DCFDA) to measure intracellular ROS levels. DCFDA is deacetylated by cellular esterases and then oxidized by ROS into the highly fluorescent 2',7'-dichlorofluorescein (DCF). This assay can be used to demonstrate the protective effect of PTCA against an induced oxidative stress.

Materials:

• PTCA-treated and control cells in a 96-well black, clear-bottom plate

• DCFDA (or similar ROS-sensitive probe)

• An oxidizing agent to induce oxidative stress (e.g., hydrogen peroxide (H₂O₂), tert-butyl hydroperoxide)

• Hanks' Balanced Salt Solution (HBSS) or serum-free medium

• Fluorescence microplate reader

Procedure:

• PTCA Pre-treatment: Treat the cells with PTCA or vehicle control for the desired time as described in Protocol 2.

• DCFDA Loading:

  • Remove the treatment medium and wash the cells once with pre-warmed HBSS or serum-free medium.

  • Load the cells with DCFDA (typically 5-10 µM) in HBSS or serum-free medium.

  • Incubate for 30-60 minutes at 37°C, protected from light.

• Induction of Oxidative Stress:

  • Remove the DCFDA solution and wash the cells once with HBSS.

  • Add the oxidizing agent (e.g., 100-500 µM H₂O₂) in HBSS to the appropriate wells. Include a control group that does not receive the oxidizing agent.

• Fluorescence Measurement:

  • Immediately measure the fluorescence intensity using a microplate reader with excitation and emission wavelengths appropriate for DCF (typically ~485 nm excitation and ~535 nm emission).

  • Kinetic measurements can be taken over a period of time (e.g., every 5 minutes for 1-2 hours) to monitor the change in ROS levels.

Experimental Workflow Visualization:

Caption: Experimental workflow for assessing the protective effect of PTCA against oxidative stress.

Trustworthiness and Self-Validation

The protocols provided herein are designed to be self-validating through the consistent use of appropriate controls. For any experiment utilizing PTCA, it is imperative to include:

• Vehicle Controls: To isolate the effects of PTCA from those of the solvent.

• Positive Controls: For functional assays, a known antioxidant (e.g., N-acetylcysteine) can be used as a positive control. When inducing stress, a condition without the stressor should be included.

• Negative Controls: Untreated cells serve as a baseline for comparison.

By adhering to these principles of experimental design, researchers can generate reliable and interpretable data on the biological effects of 2-(4-Pyridyl)thiazolidine-4-carboxylic acid.

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• 15. Novel thiazolidine-4-carboxylic acid derivatives: synthesis and inhibitory effects against influenza A - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: High-Throughput Synthesis of 2-(4-Pyridyl)thiazolidine-4-carboxylic Acid Analogs

Abstract

This application note details a robust, scalable protocol for generating a library of 2-(4-pyridyl)thiazolidine-4-carboxylic acid analogs. Thiazolidine-4-carboxylic acids (thioptolines) are privileged scaffolds exhibiting significant antioxidant, anti-inflammatory, and anticancer activities. The specific incorporation of a 4-pyridyl moiety enhances water solubility and metal-chelating properties, making these analogs critical candidates for metallo-enzyme inhibition and neuroprotective therapies. This guide focuses on solution-phase parallel synthesis, addressing the critical challenges of stereochemical control (cis/trans diastereomers) and ring stability.

Introduction & Mechanistic Insight

The formation of the thiazolidine ring occurs via the condensation of a 1,2-aminothiol (L-Cysteine) with a carbonyl compound (Pyridine-4-carboxaldehyde). Unlike amide coupling, this is a reversible cyclization that proceeds through a hemithioaminal intermediate.

The "Locking" Strategy

A common failure mode in thiazolidine library generation is the reversibility of the ring formation in aqueous media.

• Equilibrium: The initial condensation product exists in equilibrium with the open-chain imine/Schiff base, particularly in acidic conditions.

• The Fix: To create a stable library, the secondary amine of the thiazolidine ring should be derivatized (N-acylation or N-sulfonylation). This steric and electronic modification "locks" the ring structure, preventing hydrolysis and enabling long-term storage of the library.

Stereochemical Considerations

The condensation creates a new chiral center at the C2 position. Since L-Cysteine (4R) is chiral, the reaction yields a mixture of diastereomers:

• (2R, 4R)-isomer (Cis): Often thermodynamically favored in certain solvents.

• (2S, 4R)-isomer (Trans): Kinetic product.

• Note: In solution, these isomers can epimerize.[1] N-acylation halts this epimerization, fixing the stereochemical ratio present at the moment of reaction.

Reaction Pathway Diagram

Figure 1: Reaction pathway highlighting the critical "locking" step via N-acylation to prevent hydrolytic ring opening.

Library Design Strategy

To maximize Structure-Activity Relationship (SAR) data, the library is constructed around three vectors of diversity:

• Core Scaffold (Level 0): 2-(4-pyridyl)thiazolidine-4-carboxylic acid.

• N-Modification (Level 1): Acylation using diverse acid chlorides (R-COCl) to probe lipophilicity and steric tolerance.

• C-Modification (Level 2 - Optional): Esterification of the carboxylic acid to improve cell permeability (prodrug strategy).

Target Compound General Structure: R1-N(Thiazolidine-2-(4-Py))-COOR2

Experimental Protocols

Protocol A: Synthesis of the Core Scaffold

Scale: 10 mmol (Batch synthesis for library starting material)

This step exploits the poor solubility of the zwitterionic thiazolidine in ethanol/water to facilitate purification by precipitation.

Reagents:

• L-Cysteine Hydrochloride (CAS: 52-89-1)

• Pyridine-4-carboxaldehyde (CAS: 872-85-5)

• Sodium Acetate (NaOAc) (Buffer)

• Solvent: Ethanol:Water (1:1 v/v)[2]

Procedure:

• Dissolution: In a 100 mL round-bottom flask, dissolve L-Cysteine HCl (1.57 g, 10 mmol) in 15 mL of distilled water.

• Buffering: Add Sodium Acetate (0.82 g, 10 mmol) to neutralize the HCl salt. The solution should be approx. pH 5-6.

• Aldehyde Addition: Dissolve Pyridine-4-carboxaldehyde (1.07 g, 10 mmol) in 15 mL of Ethanol. Add this dropwise to the cysteine solution with vigorous stirring.

• Reaction: Stir at room temperature (20-25°C) for 12–24 hours. A white or pale yellow precipitate will form gradually.

  • Expert Tip: Do not heat reflux. Higher temperatures promote oxidation of the sulfur or unwanted side reactions.

• Workup: Cool the flask on ice for 30 minutes to maximize precipitation.

• Filtration: Filter the solid under vacuum. Wash the cake with cold Ethanol (2 x 10 mL) followed by Diethyl Ether (2 x 10 mL) to remove unreacted aldehyde.

• Drying: Dry in a vacuum desiccator over P₂O₅.

  • Expected Yield: 80–90%.

  • QC: 1H-NMR (D₂O/NaOD) should show the C2-H proton signal around δ 5.5–6.0 ppm.

Protocol B: Parallel Library Generation (N-Acylation)

Format: 96-well deep-well block or 48-position reaction block

This protocol derivatizes the core scaffold to create the final library.

Reagents:

• Core Scaffold (from Protocol A)

• Diverse Acid Chlorides (0.8 - 1.2 equivalents)

• Base: Diisopropylethylamine (DIPEA) or Triethylamine (TEA)

• Solvent: Dichloromethane (DCM) or DMF (if solubility is an issue)

Procedure:

• Preparation: Suspend the Core Scaffold (0.5 mmol per well) in DCM (2 mL).

  • Note: The core scaffold is zwitterionic and may not fully dissolve until the base/acylating agent is added. If solubility is persistent, use dry DMF.

• Base Addition: Add DIPEA (1.0 mmol, 2 equiv) to each well. Shake for 10 minutes.

• Acylation: Add the specific Acid Chloride (0.55 mmol, 1.1 equiv) to each well.

• Incubation: Seal the block and shake at room temperature for 4–6 hours.

• Quenching/Scavenging:

  • Add 0.5 mL of 10% NaHCO₃ solution to quench excess acid chloride.

  • Alternative: Add a polymer-supported amine scavenger (e.g., Trisamine resin) to remove excess acid chloride and acid byproducts without aqueous workup.

• Isolation:

  • If Aqueous Quench: Remove the aqueous layer. Wash organic layer with water.[3] Dry organic layer over MgSO₄.

  • If Resin Scavenge: Filter off the resin.[2]

• Evaporation: Evaporate solvent using a centrifugal evaporator (Genevac or SpeedVac).

Quality Control & Validation

Analytical Methods

• LC-MS: Essential for confirming the mass of the acylated product. The "locked" thiazolidine is stable under standard reverse-phase conditions (Water/Acetonitrile + 0.1% Formic Acid).

• NMR: The C2 proton is the diagnostic handle.

  • Unsubstituted: Singlet ~5.6 ppm.

  • N-Acylated: The signal often shifts downfield and may split due to rotamers (restricted rotation around the Amide N-C bond).

Troubleshooting Table

Issue	Probable Cause	Corrective Action
Low Yield (Protocol A)	pH too low (acidic)	Ensure NaOAc is added. Thiazolidine formation is optimal at pH 5–6.
Sticky/Oily Product	Incomplete precipitation	Recrystallize from hot Ethanol/Water.[2]
Reversion to Aldehyde	Hydrolysis in solution	Avoid storing the core scaffold in acidic aqueous solution for long periods. Proceed to N-acylation immediately.
Multiple Peaks in LCMS	Diastereomers	This is expected (cis/trans). Do not discard. Separation requires chiral prep-HPLC if single isomers are needed.

Library Workflow Visualization

Figure 2: Step-by-step workflow for converting raw reagents into a formatted library plate.

References

• Gudasi, K. B., et al. (2022).[3] "Synthesis of some new Thiazolidine and 1,3,4-Oxadiazole Derived from L-cysteine and Study of Their Biological Activity." Letters in Applied NanoBioScience. Link

• BenchChem. (2025).[2] "Synthesis and Application of Thiazolidine-4-Carboxylic Acid Metal Complexes: A Guide for Researchers." BenchChem Application Notes. Link

• Chhabria, M. T., et al. (2025).[2] "Synthesis of 2-Substituted Thiazolidine-4-carboxylic Acids." ResearchGate.[4][5] Link

• Riphah Institute. (2025).[6] "Novel thiazolidine-4-carboxylic acid derivatives: synthesis and inhibitory effects against influenza A." PubMed.[6][7] Link

• MDPI. (2021). "The Bioactivity of Thiazolidin-4-Ones: A Short Review." MDPI Molecules. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. nanobioletters.com [nanobioletters.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Novel thiazolidine-4-carboxylic acid derivatives: synthesis and inhibitory effects against influenza A - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Saturated Five-Membered Thiazolidines and Their Derivatives: From Synthesis to Biological Applications - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Synthesis of 2-(4-Pyridyl)thiazolidine-4-carboxylic acid

Welcome to the technical support center for the synthesis of 2-(4-Pyridyl)thiazolidine-4-carboxylic acid. This guide is designed for researchers, scientists, and professionals in drug development, providing in-depth troubleshooting advice and frequently asked questions to navigate the complexities of this synthesis. My insights are drawn from established principles of organic synthesis and practical experience in the field.

Troubleshooting Guide

This section addresses specific experimental issues you may encounter during the synthesis of 2-(4-Pyridyl)thiazolidine-4-carboxylic acid.

Problem 1: Low or No Product Yield

Question: I am getting a very low yield of my desired 2-(4-Pyridyl)thiazolidine-4-carboxylic acid, or no product at all. What are the likely causes and how can I fix this?

Answer:

Low or no yield in this condensation reaction is a common hurdle. The root cause often lies in the delicate equilibrium of the reaction and the specific properties of the reagents.

Causality and Solutions:

• Reaction Equilibrium: The formation of the thiazolidine ring from L-cysteine and pyridine-4-carboxaldehyde is a reversible process that proceeds through a Schiff base intermediate.[1][2] If the equilibrium is not driven towards the product, the yield will be low.

  • Solution:

    • pH Control: The reaction is sensitive to pH. The nucleophilicity of the thiol group of cysteine is crucial for the final ring closure. An overly acidic medium will protonate the amine, reducing its nucleophilicity for the initial attack on the aldehyde. Conversely, a basic medium can deprotonate the carboxylic acid and may promote side reactions. A near-neutral or slightly acidic pH is often optimal. If you are starting with L-cysteine hydrochloride, a mild base like sodium acetate can be added to neutralize the HCl.[3]

    • Water Removal: The condensation reaction releases a molecule of water. While often performed in aqueous or alcoholic solvents, removing water as it forms can shift the equilibrium towards the product. This is more common in industrial-scale synthesis but can be achieved in the lab using a Dean-Stark apparatus if the solvent system is appropriate (e.g., toluene).

• Reagent Quality: The purity of your starting materials is paramount.

  • Pyridine-4-carboxaldehyde: This aldehyde can be prone to oxidation to the corresponding carboxylic acid upon prolonged exposure to air.

  • L-cysteine: Cysteine can oxidize to form cystine (a disulfide-linked dimer), which is unreactive in this synthesis.

  • Solution:

    • Use freshly opened or purified pyridine-4-carboxaldehyde. Check its purity by NMR or GC before use.

    • Use high-purity L-cysteine. Store it under an inert atmosphere (nitrogen or argon) to minimize oxidation.

• Reaction Time and Temperature: This reaction often requires sufficient time to reach equilibrium.

  • Solution: While some protocols suggest stirring at room temperature, extending the reaction time to 24 hours or even longer can sometimes improve yields.[3] Gentle heating (e.g., 40-50 °C) might accelerate the reaction, but be cautious as it can also promote side reactions or decomposition.

Experimental Protocol: Optimizing Reaction Conditions

Parameter	Recommendation	Rationale
Solvent	Ethanol, Methanol, or a mixture with water	Good solubility for both reactants.
pH	Near-neutral to slightly acidic (pH 5-7)	Balances the nucleophilicity of the amine and thiol groups.
Temperature	Room Temperature	Minimizes side reactions.
Reaction Time	24 hours (monitor by TLC)	Allows the reaction to reach equilibrium.
Atmosphere	Inert (Nitrogen or Argon)	Prevents oxidation of starting materials.

Problem 2: Formation of a Mixture of Diastereomers

Question: My NMR spectrum shows a complex mixture of peaks, suggesting I have both cis and trans diastereomers. How can I control the stereoselectivity, and how can I separate them?

Answer:

The formation of diastereomers is an inherent challenge in this synthesis due to the creation of a new stereocenter at the C2 position of the thiazolidine ring, in addition to the existing stereocenter at C4 from L-cysteine.

Causality and Solutions:

• Thermodynamic vs. Kinetic Control: The ratio of cis to trans isomers can be influenced by whether the reaction is under thermodynamic or kinetic control. The solvent plays a significant role in this.[4] It has been observed in similar syntheses that the diastereomeric ratio is dependent on the solvent.[4]

  • Solution:

    • Solvent Screening: Experiment with different solvents. For example, a non-polar solvent might favor one diastereomer over another through preferential stabilization of the transition state. You could try solvents like dioxane or THF in addition to the more common alcohols.

    • Epimerization: One of the diastereomers may be thermodynamically more stable. It's possible to epimerize the less stable isomer to the more stable one by allowing the reaction to stir for a longer period or by gentle heating, which can help the reaction reach thermodynamic equilibrium. Some thiazolidine derivatives are known to epimerize in solution.[1]

• Separation of Diastereomers: Separating diastereomers can be challenging.

  • Solution:

    • Fractional Crystallization: If the diastereomers have significantly different solubilities in a particular solvent system, fractional crystallization can be an effective separation technique. This often requires careful screening of various solvents and solvent mixtures.

    • Chromatography: While often difficult for such polar compounds, column chromatography on silica gel can sometimes separate diastereomers. You may need to use a polar mobile phase, such as a mixture of dichloromethane and methanol with a small amount of acetic acid or ammonia to improve peak shape.

Problem 3: Difficulty in Product Purification and Isolation

Question: My product is difficult to precipitate, or it crashes out as an oil. How can I improve the isolation and purification process?

Answer:

Isolation and purification issues with 2-(4-Pyridyl)thiazolidine-4-carboxylic acid often stem from its zwitterionic nature and its solubility profile.

Causality and Solutions:

• Solubility: The product contains a basic pyridine nitrogen, an acidic carboxylic acid, and a secondary amine, making it highly polar and potentially very soluble in the reaction solvent (especially if it's an alcohol/water mixture).

  • Solution:

    • Anti-Solvent Precipitation: After the reaction is complete, try adding a less polar solvent in which the product is insoluble (an "anti-solvent") to induce precipitation. Good candidates include diethyl ether, ethyl acetate, or acetone.[5][6] It is often beneficial to cool the solution in an ice bath to further decrease solubility.[3]

    • pH Adjustment: The solubility of your product is highly dependent on pH. At its isoelectric point, the molecule will have a net neutral charge and should be least soluble. You can try carefully adjusting the pH of the reaction mixture with a dilute acid or base to find the point of minimum solubility and induce precipitation.

• Oily Product: The formation of an oil instead of a solid suggests that the product is not crystalline under the current conditions or that impurities are present.

  • Solution:

    • Trituration: If an oil is obtained, try triturating it with a suitable solvent. This involves repeatedly washing the oil with a solvent in which the product is insoluble but the impurities are soluble. This can often induce crystallization.

    • Recrystallization: If you can isolate a solid, even if it's impure, recrystallization is a powerful purification technique.[5] A common solvent system for this type of molecule is a mixture of ethanol and water.[5] Dissolve the crude product in a minimum amount of the hot solvent mixture and allow it to cool slowly to form crystals.

Frequently Asked Questions (FAQs)

Q1: What is the reaction mechanism for the formation of 2-(4-Pyridyl)thiazolidine-4-carboxylic acid?

A1: The reaction proceeds via a two-step mechanism:

• Schiff Base Formation: The amino group of L-cysteine acts as a nucleophile and attacks the carbonyl carbon of pyridine-4-carboxaldehyde. This is followed by dehydration to form a protonated imine intermediate (Schiff base).

• Intramolecular Cyclization: The thiol group of the cysteine moiety then acts as an intramolecular nucleophile, attacking the imine carbon to form the five-membered thiazolidine ring.

The formation of the thiazolidine ring is believed to proceed via a condensation reaction, and NMR studies have confirmed the presence of an imine intermediate.[7]

Caption: Reaction mechanism for thiazolidine formation.

Q2: How can I monitor the progress of the reaction?

A2: Thin-Layer Chromatography (TLC) is the most convenient method for monitoring the reaction.[5] Use a polar solvent system, for example, a mixture of dichloromethane:methanol (e.g., 9:1 or 8:2) with a few drops of acetic acid to get good separation of the starting materials and the product. The starting aldehyde will be less polar than the amino acid and the product. The product spot can be visualized using UV light (due to the pyridine ring) and/or by staining with ninhydrin (which will react with the secondary amine of the thiazolidine ring).

Q3: What are the key safety precautions I should take during this synthesis?

A3:

• Pyridine-4-carboxaldehyde: It is harmful if swallowed and can cause skin and eye irritation. Handle it in a fume hood and wear appropriate personal protective equipment (PPE), including gloves and safety glasses.

• Solvents: Ethanol and methanol are flammable. Avoid open flames and ensure proper ventilation.

• L-cysteine: While generally considered safe, it's good practice to avoid inhalation of the powder.

Q4: Can other aldehydes be used in this reaction?

A4: Yes, this reaction is a general method for the synthesis of 2-substituted thiazolidine-4-carboxylic acids. A wide variety of aromatic and aliphatic aldehydes can be used.[1][3][4] The nature of the aldehyde will affect the reaction rate and the properties of the final product.

Q5: What is the role of the pyridine ring in the final molecule's properties?

A5: The pyridine ring is a key structural feature that will significantly influence the biological and chemical properties of the molecule. It can participate in hydrogen bonding and pi-stacking interactions, which are important for binding to biological targets. The basic nitrogen atom of the pyridine ring can also be protonated, affecting the molecule's solubility and its ability to interact with negatively charged residues in proteins. Thiazolidine derivatives are being investigated for various pharmacological activities, including as neuraminidase inhibitors for influenza.[8]

References

• Khan, K. M., et al. (2015). Synthesis of (4R)-thiazolidine carboxylic acid and evaluation of antioxidant potential. Pakistan Journal of Pharmaceutical Sciences, 28(5), 1695-1700. [Link]

• Al-Ghorbani, M., et al. (2022). Synthesis of some new Thiazolidine and 1,3,4-Oxadiazole Derived from L-cysteine and Study of Their Biological Activity as Antioxidant and Breast Cancer. Letters in Applied NanoBioScience, 11(2), 3686-3698. [Link]

• Al-Qalaf, A. M., et al. (2008). New aspects of the formation of 2-substituted thiazolidine-4-carboxylic acids and their thiohydantoin derivatives. Molecules, 13(4), 849-861. [Link]

• Abdel-Wahab, B. F., et al. (2023). Synthesis, In Silico and Pharmacological Evaluation of New Thiazolidine-4-Carboxylic Acid Derivatives Against Ethanol-Induced Neurodegeneration and Memory Impairment. Pharmaceutical Chemistry Journal, 57(1), 51-64. [Link]

• Lončarić, M., et al. (2022). Green Synthesis of Thiazolidine-2,4-dione Derivatives and Their Lipoxygenase Inhibition Activity With QSAR and Molecular Docking Studies. Frontiers in Chemistry, 10, 923995. [Link]

• Jalal, A., et al. (2025). Novel thiazolidine-4-carboxylic acid derivatives: synthesis and inhibitory effects against influenza A. Journal of Enzyme Inhibition and Medicinal Chemistry, 40(1), 2559575. [Link]

• Nagai, T., et al. (2016). Synthesis, Characterization, and Evaluation of Thiazolidine Derivatives of Cysteine for Suppressing Eumelanin Production. Chemical and Pharmaceutical Bulletin, 64(12), 1731-1741. [Link]

• Khan, K. M., et al. (2014). Successful computer guided planned synthesis of (4R)-thiazolidine carboxylic acid and its 2-substituted analogues as urease inhibitors. Journal of the Chemical Society of Pakistan, 36(4), 727-735. [Link]

• Schubert, D., & Behrendt, C. (2012). reaction scheme for the formation of thiazolidines as proposed in parts in the literature. ResearchGate. [Link]

• Tataringa, G., et al. (2014). Absorbance of different thiazolidine-4-carboxylic acids. ResearchGate. [Link]

• Takeda Chemical Industries, Ltd. (1984). Method for producing 2-substituted-thiazolidine-4-carboxylic acids.

• Yaylayan, V. A., & Gouveia, T. (1999). Mechanistic Studies on Thiazolidine Formation in Aldehyde/Cysteamine Model Systems. Journal of Agricultural and Food Chemistry, 47(5), 2002-2005. [Link]

• Fang, Z., et al. (2012). A kind of method for preparing thiazole-4-carboxylic acid.

• O'Neill, I. K., & Ohshima, H. (1987). Roles of cysteine as both precursor of thiazolidine 4-carboxylic acids found in human urine and possible inhibitor of endogenous N-nitrosation. IARC Scientific Publications, (84), 322-327. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Roles of cysteine as both precursor of thiazolidine 4-carboxylic acids found in human urine and possible inhibitor of endogenous N-nitrosation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pjps.pk [pjps.pk]
• 4. nanobioletters.com [nanobioletters.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. EP0101052B1 - Method for producing 2-substituted-thiazolidine-4-carboxylic acids - Google Patents [patents.google.com]
• 7. researchgate.net [researchgate.net]
• 8. Novel thiazolidine-4-carboxylic acid derivatives: synthesis and inhibitory effects against influenza A - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Diastereomer Separation in Thiazolidine Compounds

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Welcome to the technical support center for resolving the unique challenges associated with the separation of thiazolidine diastereomers. Thiazolidine scaffolds are prevalent in medicinal chemistry, and achieving diastereomeric purity is a critical step in drug development and chemical synthesis.[1] This guide provides practical, in-depth troubleshooting strategies and foundational knowledge to empower researchers in their purification endeavors.

Section 1: Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in separating thiazolidine diastereomers?

A1: The separation of thiazolidine diastereomers can be complex due to several factors:

• Small Polarity Differences: Diastereomers often have very similar physicochemical properties, leading to minimal differences in their interaction with chromatographic stationary phases. This results in poor separation (low selectivity).[2]

• Conformational Rigidity/Flexibility: The thiazolidine ring's conformation, influenced by its substituents, can affect how each diastereomer interacts with the stationary phase. The degree of conformational rigidity can either aid or hinder separation.[3]

• Ring-Chain Tautomerism: Thiazolidine compounds can exist in equilibrium with their open-chain aldehyde/ketone and aminothiol forms, especially under acidic or basic conditions.[4] This instability can lead to peak broadening or the appearance of unexpected peaks during chromatography.

Q2: What is the first-line approach for separating diastereomers of a new thiazolidine compound?

A2: High-Performance Liquid Chromatography (HPLC) on an achiral stationary phase is the standard initial approach.[5] Since diastereomers have different physical properties, they can often be separated without the need for a chiral stationary phase (CSP).[6] A systematic screening of both normal-phase (NP) and reversed-phase (RP) conditions is recommended. Supercritical Fluid Chromatography (SFC) is also an excellent, often superior, alternative, known for its high efficiency and speed in diastereomer separations.[][8]

Q3: When should I consider derivatization to aid separation?

A3: Derivatization should be considered when extensive screening of chromatographic conditions fails to provide adequate resolution. The goal is to introduce a new functional group that exaggerates the physicochemical differences between the diastereomers.[9] For thiazolidines, which contain a secondary amine (unless N-substituted), derivatization with reagents like isothiocyanates or activated carboxylic acids can be effective.[10][11] This process converts the diastereomers into new diastereomeric derivatives that may be more easily separated on a standard achiral column.[12]

Q4: Can non-chromatographic methods like crystallization be effective?

A4: Yes, crystallization can be a powerful and scalable method for separating diastereomers. If one diastereomer is significantly less soluble than the other in a particular solvent system, it may selectively crystallize.[13] Seeding with a pure crystal of the desired diastereomer can facilitate this process.[14] In some cases, a "Crystallization-Induced Diastereomer Transformation" (CIDT) can be employed, where the diastereomers equilibrate in solution, and the desired, less soluble diastereomer continuously crystallizes, driving the equilibrium to afford a high yield of a single isomer.[15][16]

Section 2: Troubleshooting Guide: Chromatographic Separation

This section addresses common problems encountered during the HPLC or SFC separation of thiazolidine diastereomers.

Problem 1: No Separation or Poor Resolution (Resolution, Rs < 1.5)

This is the most common issue, where the peaks for the two diastereomers are either completely merged or only partially resolved.

Causality: The fundamental issue is insufficient differential interaction between the diastereomers and the stationary phase. The selected mobile phase and stationary phase combination fails to exploit the subtle structural differences between the isomers.

Troubleshooting Workflow:

Caption: Decision tree for troubleshooting poor resolution.

Step-by-Step Solutions:

• Mobile Phase Optimization: This is the most versatile tool for improving selectivity.[17]

  • Solvent Strength: Systematically vary the ratio of strong to weak solvent (e.g., Ethanol/Heptane in NP-HPLC or Acetonitrile/Water in RP-HPLC). Sometimes, a weaker mobile phase that increases retention can provide more time for the column to perform the separation.

  • Solvent Type: Substitute the strong solvent. For example, in normal phase, switching from ethanol to isopropanol can dramatically alter selectivity.[2] In reversed phase, trying methanol instead of acetonitrile can resolve co-eluting peaks.

  • Additives/Modifiers: This is often the key to success. Additives modify the surface of the silica (in NP) or interact with the analyte to improve peak shape and selectivity.

Additive Type	Example	Concentration	Purpose & Mechanism
Acidic	Trifluoroacetic Acid (TFA), Formic Acid	0.1% (v/v)	For acidic or neutral compounds. Suppresses ionization of acidic analytes and can sharpen peaks by masking active sites on the silica support.[18]
Basic	Diethylamine (DEA), Triethylamine (TEA)	0.1% (v/v)	For basic thiazolidines. Prevents interaction of the amine with acidic silanol groups on the stationary phase, which is a primary cause of peak tailing.[18][19]

• Stationary Phase Screening: If mobile phase optimization is insufficient, the column chemistry is the next variable to change.

  • Orthogonal Chemistries: Switch to a stationary phase with a different separation mechanism. If you started with a standard C18 (RP), try a Phenyl-Hexyl or a Polar-Embedded phase. For normal phase, switching from bare silica to a Diol or Cyano column can provide different selectivity.[20]

  • Chiral Stationary Phases (CSPs): While not always necessary for diastereomers, a CSP can sometimes provide the unique stereoselective interactions needed for a difficult separation.[21][22] Polysaccharide-based columns (e.g., cellulose or amylose derivatives) are a good starting point.[19]

• Temperature Optimization: Temperature affects both solvent viscosity and the thermodynamics of analyte-stationary phase interactions.

  • Lower Temperature: Decreasing the column temperature often increases resolution for chiral/diastereomeric separations by enhancing the subtle binding energy differences.[23] Try reducing the temperature in 5-10°C increments (e.g., from 30°C to 20°C).

  • Higher Temperature: Increasing temperature can improve efficiency (sharper peaks) and reduce run times, which may sometimes improve a marginal separation.[23]

• Switch to Supercritical Fluid Chromatography (SFC): SFC often provides superior selectivity for diastereomers compared to HPLC.[8] The use of supercritical CO2 as the primary mobile phase offers different solvation properties and high diffusivity, leading to fast and efficient separations.[24]

Problem 2: Peak Tailing or Asymmetry

Ideal chromatographic peaks are symmetrical (Gaussian). Tailing occurs when the back half of the peak is elongated, which degrades resolution and complicates integration.

Causality: Peak tailing is typically caused by unwanted secondary interactions between the analyte and the stationary phase, or by column overload. For thiazolidines, the basic nitrogen atom is a common culprit, interacting strongly with acidic silanol groups on the silica support.[25]

Solutions:

• Add a Mobile Phase Modifier: As detailed in Table 1, adding a small amount of a basic modifier like DEA or TEA (for NP) or an acidic modifier like TFA (for RP) is the most effective solution to mask silanol interactions and improve peak shape.[18]

• Reduce Sample Load: Injecting too much sample can saturate the stationary phase, leading to broad, tailing peaks. Reduce the injection concentration or volume by a factor of 5-10 and observe the effect on peak shape.

• Check pH (Reversed-Phase): For ionizable thiazolidines in RP-HPLC, ensure the mobile phase pH is at least 2 units away from the analyte's pKa to maintain a single, non-ionized state.

Problem 3: Irreproducible Retention Times

Inconsistent retention times from one run to the next make data analysis unreliable and preparative fraction collection impossible.

Causality: This is almost always a systemic issue related to the HPLC/SFC system or mobile phase preparation.

Systematic Checklist:

• Column Equilibration: Is the column fully equilibrated with the mobile phase before injection? Chiral and HILIC columns can require longer equilibration times (20+ column volumes).[23]

• Mobile Phase Preparation: Was the mobile phase prepared fresh? Are the solvent ratios exact? For RP-HPLC, is the aqueous portion adequately buffered?

• Temperature Fluctuation: Is the column compartment temperature stable? Fluctuations of even a few degrees can cause retention times to drift.[23]

• System Leaks: Check for any leaks in the system, from the pump heads to the injector and column fittings. A small leak will cause pressure fluctuations and retention time variability.

• Sample Solvent Effects: Is the sample dissolved in a solvent significantly stronger than the mobile phase? This can cause peak distortion and shifting retention. Ideally, dissolve the sample in the mobile phase itself.[26]

Section 3: Experimental Protocols

Protocol 1: Systematic HPLC Method Development for Thiazolidine Diastereomers

This protocol provides a structured workflow for developing a robust separation method from scratch.

Sources

• 1. Saturated Five-Membered Thiazolidines and Their Derivatives: From Synthesis to Biological Applications - PMC [pmc.ncbi.nlm.nih.gov]
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how to prevent degradation of 2-(4-Pyridyl)thiazolidine-4-carboxylic acid

This guide provides in-depth technical support for researchers, scientists, and drug development professionals working with 2-(4-Pyridyl)thiazolidine-4-carboxylic acid. It is designed to offer practical, evidence-based solutions to prevent its degradation and ensure the integrity of your experiments.

Introduction

2-(4-Pyridyl)thiazolidine-4-carboxylic acid is a heterocyclic compound of significant interest in medicinal chemistry and drug development. As a prodrug of L-cysteine, it holds therapeutic potential. However, the thiazolidine ring is susceptible to hydrolysis, which can compromise the compound's stability and the reproducibility of experimental results. This guide outlines the key factors influencing its degradation and provides robust protocols to mitigate these effects.

Core Concepts: Understanding Degradation Pathways

The primary degradation pathway for 2-(4-Pyridyl)thiazolidine-4-carboxylic acid is the hydrolysis of the thiazolidine ring. This is a reversible reaction that results in the formation of L-cysteine and pyridine-4-carbaldehyde.

Caption: Reversible hydrolysis of 2-(4-Pyridyl)thiazolidine-4-carboxylic acid.

This equilibrium is significantly influenced by several factors, including pH, temperature, and the presence of light. Understanding and controlling these factors are paramount to preventing degradation.

Frequently Asked Questions (FAQs)

Q1: What are the primary signs of degradation of my 2-(4-Pyridyl)thiazolidine-4-carboxylic acid sample?

A1: Visual signs of degradation can include a change in color or the appearance of turbidity in solution. However, the most reliable indicators are analytical. Using techniques like High-Performance Liquid Chromatography (HPLC), you may observe a decrease in the peak area of the parent compound and the emergence of new peaks corresponding to L-cysteine and pyridine-4-carbaldehyde.

Q2: What is the optimal pH range for storing and handling this compound?

A2: 2-(4-Pyridyl)thiazolidine-4-carboxylic acid exhibits its greatest stability in neutral to slightly alkaline conditions (pH 7-8). Acidic conditions, particularly below pH 5, significantly accelerate the rate of hydrolysis. Therefore, it is crucial to use buffered solutions within the optimal pH range for your experiments.

Q3: How does temperature affect the stability of this compound?

A3: Elevated temperatures increase the rate of hydrolysis. For long-term storage, it is recommended to keep the solid compound at or below -20°C. When in solution, experiments should be conducted at the lowest temperature compatible with your experimental design. Avoid repeated freeze-thaw cycles, as this can also contribute to degradation.

Q4: Is 2-(4-Pyridyl)thiazolidine-4-carboxylic acid sensitive to light?

A4: While specific photostability data for this compound is limited, compounds with similar heterocyclic structures can be light-sensitive. As a precautionary measure, it is recommended to store both the solid compound and its solutions in amber vials or otherwise protected from light.

Troubleshooting Guide

Problem	Possible Cause(s)	Recommended Solution(s)
Inconsistent experimental results	Degradation of the compound due to improper storage or handling.	1. Verify Storage Conditions: Ensure the solid compound is stored at ≤ -20°C and protected from light. 2. Check Solution pH: Measure the pH of your experimental buffer and adjust to 7-8 if necessary. 3. Prepare Fresh Solutions: Prepare solutions immediately before use and avoid storing them for extended periods.
Appearance of unknown peaks in HPLC analysis	Hydrolysis of the thiazolidine ring.	1. Identify Degradation Products: Run standards of L-cysteine and pyridine-4-carbaldehyde to confirm the identity of the new peaks. 2. Optimize Experimental Conditions: Lower the temperature of your experiment and ensure the pH of your solutions is within the stable range.
Reduced potency or activity of the compound	Loss of the active parent compound due to degradation.	1. Quantify Purity: Use a validated analytical method to determine the purity of your stock material before use. 2. Implement Stability-Indicating Methods: Develop and use an HPLC method that can separate the parent compound from its degradation products to monitor stability throughout your experiment.

Experimental Protocols

Protocol 1: Recommended Storage and Handling

• Solid Compound:

  • Store at -20°C or lower in a tightly sealed container.

  • Protect from light by using an amber vial or storing it in a dark location.

  • Minimize exposure to atmospheric moisture by storing it in a desiccator.

• Solutions:

  • Prepare solutions fresh for each experiment.

  • Use a buffer with a pH between 7.0 and 8.0.

  • If short-term storage of a stock solution is necessary, store it at 2-8°C for no longer than 24 hours, protected from light. For longer-term storage, aliquot and freeze at -80°C, but be aware that freeze-thaw cycles can promote degradation.

Protocol 2: Stability-Indicating HPLC Method (Example)

This is a general guideline. The specific parameters may need to be optimized for your system.

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Gradient: Start with 5% B, ramp to 95% B over 15 minutes, hold for 5 minutes, then return to initial conditions.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 260 nm.

• Injection Volume: 10 µL.

• Column Temperature: 25°C.

This method should allow for the separation of the parent compound from the more polar L-cysteine and the less polar pyridine-4-carbaldehyde.

Visualization of Key Relationships

Caption: Factors leading to the degradation of 2-(4-Pyridyl)thiazolidine-4-carboxylic acid.

References

• While specific degradation kinetic studies for 2-(4-Pyridyl)thiazolidine-4-carboxylic acid are not readily available in the public domain, the general principles of thiazolidine ring stability are discussed in the context of medicinal chemistry and drug delivery. For foundational knowledge, researchers can refer to textbooks and review articles on prodrug design and stability testing of pharmaceuticals. General guidance on stability testing can be found in the ICH Harmonised Tripartite Guideline Q1A(R2): Stability Testing of New Drug Substances and Products.

Reference Data & Comparative Studies

A Comparative Analysis of 2-(4-Pyridyl)thiazolidine-4-carboxylic Acid Derivatives in Cancer Research

A Technical Guide for Researchers and Drug Development Professionals

In the landscape of modern medicinal chemistry, the thiazolidine scaffold remains a cornerstone for the development of novel therapeutic agents. Its structural versatility and broad range of biological activities have made it a privileged structure in drug discovery. Among its numerous derivatives, those incorporating a 2-(4-pyridyl) moiety have garnered significant interest, particularly in the realm of oncology. This guide provides a comprehensive comparative analysis of 2-(4-Pyridyl)thiazolidine-4-carboxylic acid (PTCA) derivatives, offering insights into their synthesis, structure-activity relationships (SAR), and potential as anticancer agents. By synthesizing data from key studies, this document aims to equip researchers with the knowledge to navigate the nuances of this promising class of compounds.

Introduction: The Therapeutic Potential of the Thiazolidine Core

The thiazolidine ring, a saturated five-membered heterocycle containing sulfur and nitrogen atoms, is a key pharmacophore found in a variety of biologically active compounds. The structural flexibility of the thiazolidine-4-carboxylic acid backbone allows for substitutions at the C2 and N3 positions, enabling the fine-tuning of physicochemical properties and biological activity. The introduction of a pyridyl group at the C2 position is a strategic choice, as the pyridine ring is a common feature in many approved drugs and is known to participate in hydrogen bonding and other key interactions with biological targets.

This guide will focus on the comparative analysis of a series of PTCA derivatives, primarily focusing on modifications at the carboxylic acid group, to elucidate the structure-activity relationships that govern their anticancer potential.

Synthetic Strategies: A General Approach

The synthesis of 2-(4-pyridyl)thiazolidine-4-carboxylic acid derivatives generally follows a well-established and robust chemical pathway. The core structure is typically assembled through a condensation reaction between L-cysteine and a pyridine-4-carboxaldehyde. This reaction takes advantage of the nucleophilic thiol group of cysteine attacking the electrophilic carbonyl carbon of the aldehyde, followed by an intramolecular cyclization to form the thiazolidine ring.

Experimental Protocol: General Synthesis of 2-(4-Pyridyl)thiazolidine-4-carboxylic Acid

A standardized protocol for the synthesis of the parent compound is as follows:

• Dissolution: L-cysteine hydrochloride is dissolved in a suitable solvent system, often a mixture of ethanol and water.

• Aldehyde Addition: Pyridine-4-carboxaldehyde is added to the solution.

• Reaction: The reaction mixture is stirred at room temperature for a specified period, typically ranging from a few hours to overnight.

• Precipitation and Isolation: The product, 2-(4-pyridyl)thiazolidine-4-carboxylic acid, often precipitates out of the solution and can be isolated by filtration.

• Purification: The crude product is then washed with a suitable solvent (e.g., cold ethanol) and can be further purified by recrystallization if necessary.

This versatile synthetic route allows for the generation of a library of derivatives by modifying the starting materials or by subsequent chemical transformations of the parent PTCA molecule.

Figure 1: A generalized workflow for the synthesis, biological evaluation, and structure-activity relationship (SAR) analysis of 2-(4-Pyridyl)thiazolidine-4-carboxylic acid (PTCA) amide derivatives.

Comparative Analysis of Anticancer Activity

While a comprehensive dataset for a complete series of 2-(4-pyridyl)thiazolidine-4-carboxylic acid derivatives is not available in a single study, by examining the broader class of 2-arylthiazolidine-4-carboxylic acid amides, we can infer valuable structure-activity relationships.[1][2] Studies on these related compounds have demonstrated significant antiproliferative activity against various cancer cell lines, including melanoma and prostate cancer.[1][3]

The primary point of diversification in these studies is the amide functionality, which is synthesized by coupling various amines to the carboxylic acid of the thiazolidine ring. This modification allows for the exploration of how different substituents impact the compound's interaction with its biological target.

Key Performance Metrics: A Comparative Table

The following table summarizes the antiproliferative activity (IC50 values) of a representative set of 2-arylthiazolidine-4-carboxylic acid amides against human melanoma (A375) and prostate cancer (PC-3) cell lines, as extrapolated from existing literature. While these are not direct 2-(4-pyridyl) derivatives, they provide a strong basis for understanding the impact of amide substituents.

Compound ID	2-Aryl Group	Amide Side Chain	A375 IC50 (µM)	PC-3 IC50 (µM)
1a	Phenyl	Octadecyl	1.2	0.2
1b	4-Acetamidophenyl	Hexadecyl	0.5	0.2
2a	4-Chlorophenyl	Dodecyl	0.8	0.4
2b	4-Methoxyphenyl	Tetradecyl	1.5	0.9

Data is representative and compiled from multiple sources for illustrative purposes.[1][3]

Structure-Activity Relationship (SAR) Insights

From the comparative data, several key SAR trends can be identified:

• Lipophilicity of the Amide Chain: A long, lipophilic alkyl chain on the amide nitrogen appears to be crucial for potent anticancer activity. This suggests that the compounds may be interacting with a hydrophobic pocket in their target protein or that increased lipophilicity enhances membrane permeability.

• Substitution on the 2-Aryl Ring: Modifications to the phenyl ring at the 2-position of the thiazolidine core significantly influence activity. Electron-withdrawing groups (e.g., chloro) and electron-donating groups (e.g., methoxy) at the para position have been shown to modulate potency, indicating that electronic effects and potential hydrogen bonding interactions play a role in target binding.

• The Pyridyl Moiety: The introduction of a 4-pyridyl group at the 2-position is anticipated to enhance water solubility and provide a key hydrogen bond acceptor, which could lead to improved pharmacokinetic properties and novel target interactions compared to the phenyl derivatives.

Alternative Approaches and Future Directions

While the focus of this guide has been on PTCA derivatives, it is important to consider alternative scaffolds and future research directions. The broader class of thiazolidin-4-ones has shown promise as anticancer agents, with some derivatives exhibiting potent activity against various cancer cell lines.

Future research in this area should focus on:

• Synthesis and Evaluation of a Dedicated PTCA Library: A systematic investigation of a series of 2-(4-pyridyl)thiazolidine-4-carboxylic acid derivatives with diverse amide substituents is needed to establish a clear SAR for this specific subclass.

• Target Identification and Mechanism of Action Studies: Elucidating the specific molecular targets and mechanisms by which these compounds exert their anticancer effects is crucial for their further development.

• In Vivo Efficacy and Pharmacokinetic Profiling: Promising lead compounds should be advanced to in vivo models to assess their efficacy, toxicity, and pharmacokinetic properties.

Conclusion

2-(4-Pyridyl)thiazolidine-4-carboxylic acid derivatives represent a promising class of compounds with the potential for development as novel anticancer agents. The synthetic accessibility of this scaffold, combined with the tunable nature of its substituents, provides a fertile ground for medicinal chemistry exploration. By leveraging the structure-activity relationships gleaned from related 2-arylthiazolidine-4-carboxylic acid amides, researchers can rationally design and synthesize new PTCA derivatives with enhanced potency and selectivity. This comparative guide serves as a foundational resource to inform and accelerate these drug discovery efforts.

References

• Khan, K. M., et al. (2016). Synthesis of (4R)-thiazolidine carboxylic acid and evaluation of antioxidant potential. Pakistan Journal of Pharmaceutical Sciences, 29(5), 1633-1638.
• Kumar, A., et al. (2016). Crystal structure, computational studies, and stereoselectivity in the synthesis of 2-aryl-thiazolidine-4-carboxylic acids via in situ imine intermediate. Journal of the Iranian Chemical Society, 13(10), 1845-1854.
• Juniper Publishers. (2023). The Therapeutic Journey of Heterocyclic Compound 2, 4- Thiazolidinediones as A Versatile Pharmacophore. Juniper Online Journal of Case Studies, 1(1), 1-10.
• Khan, F. A., et al. (2022). Neuroprotective Effects of Thiazolidine-4-Carboxylic Acid Derivatives on Memory Impairment and Neurodegeneration. Journal of Biomedical Research & Environmental Sciences, 3(2), 1-10.
• Gududuru, V., et al. (2010). Synthesis, in vitro structure-activity relationship, and in vivo studies of 2-arylthiazolidine-4-carboxylic acid amides as anticancer agents. Bioorganic & Medicinal Chemistry, 18(3), 1347-1356.
• Niazi, A., et al. (2007). Quantitative structure–property relationship study of the solubility of thiazolidine-4-carboxylic acid derivatives using ab initio and genetic algorithm–partial least squares.
• Al-Warhi, T., et al. (2024). Thiazolidin-4-one derivatives as antitumor agents against (Caco-2) cell line: synthesis, characterization, in silico and in vitro studies. Journal of Biomolecular Structure and Dynamics, 1-15.
• Butvin, P., et al. (2006). Structure of thiazolidine-4-carboxylic acids, in which R=R'=H is A1, R=CH3 and R'=methyl and ethyl radical in A3 and A4, respectively, in all other cases R=H and R' is alkyl or a substituent. Molecules, 11(12), 1035-1046.
• Gududuru, V., et al. (2005). Discovery of 2-arylthiazolidine-4-carboxylic acid amides as a new class of cytotoxic agents for prostate cancer. Journal of Medicinal Chemistry, 48(8), 2941-2945.
• Miller, D. D., et al. (2010). Thiazolidinone amides, thiazolidine carboxylic acidamides, and serine amides, including polyamine conjugates thereof, asselective anti-cancer agents.
• Gududuru, V., et al. (2010). Synthesis, in vitro structure-activity relationship, and in vivo studies of 2-arylthiazolidine-4-carboxylic acid amides as anticancer agents. Bioorganic & Medicinal Chemistry, 18(3), 1347-1356.
• Czekanska, E. M. (2022).
• Miller, D. D., et al. (2005). Thiazolidinone amides, thiazolidine carboxylic acid amides, methods of making, and uses thereof. WO 2005/049591 A1.
• Serebryanyi, V. A., et al. (2017). 2-aryl-1,3-thiazolidine-4-carboxylic acids with anti-tumour activity. RU 2630775 C2.

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• 3. mdpi.com [mdpi.com]

A Senior Application Scientist's Guide to Validating the Inhibitory Activity of 2-(4-Pyridyl)thiazolidine-4-carboxylic acid (PTCA) as a Putative IDO1 Inhibitor

This guide provides a comprehensive, technically grounded framework for researchers, scientists, and drug development professionals to validate the inhibitory activity of a novel compound, 2-(4-Pyridyl)thiazolidine-4-carboxylic acid (PTCA), against the immuno-oncology target Indoleamine 2,3-dioxygenase 1 (IDO1). The methodologies described herein are designed to establish potency, cellular activity, and selectivity, ensuring a robust and reliable assessment.

Introduction: The Rationale for IDO1 Inhibition

Indoleamine 2,3-dioxygenase 1 (IDO1) is a heme-containing enzyme that catalyzes the initial and rate-limiting step in the catabolism of the essential amino acid L-tryptophan (L-Trp) along the kynurenine pathway.[1][2] In the tumor microenvironment (TME), IDO1 expression is frequently upregulated in response to pro-inflammatory cytokines like interferon-gamma (IFN-γ).[1][3] This enzymatic activity exerts a potent immunosuppressive effect through two primary mechanisms: the depletion of L-Trp, which is critical for T-cell proliferation, and the accumulation of kynurenine and its derivatives, which can induce T-cell apoptosis and promote the differentiation of regulatory T-cells (Tregs).[4][5] Consequently, inhibiting IDO1 is a highly pursued therapeutic strategy to reverse this immune tolerance and enhance anti-tumor immunity.[6][7]

This guide outlines the validation cascade for a novel small molecule, PTCA, as a putative IDO1 inhibitor.

Comparative Compound Selection: The Foundation of a Self-Validating System

To ensure the trustworthiness of our findings, every experiment must include appropriate controls. The selection of these controls is not arbitrary; it is a critical component of the experimental design.

• Positive Control (Epacadostat): A well-characterized, potent, and highly selective IDO1 inhibitor.[8] Epacadostat (INCB24360) serves as our benchmark for potency and efficacy, allowing for a direct comparison of PTCA's activity against a compound with a known mechanism of action.[8]

• Negative Control (2-(4-Pyridyl)acetic acid): This compound is chosen for its structural similarity to a fragment of PTCA while lacking the thiazolidine-4-carboxylic acid moiety hypothesized to be crucial for binding to the IDO1 active site. This control helps to rule out non-specific or artifactual activity, ensuring that the observed inhibition is a direct consequence of the specific chemical architecture of PTCA.

Experimental Validation Workflow

The validation of PTCA follows a logical, multi-stage process, moving from a controlled, purified system to a more complex and physiologically relevant cellular environment.

Caption: The validation workflow for PTCA, progressing from biochemical potency to cellular activity and target selectivity.

Part 1: Biochemical Validation of PTCA on Recombinant Human IDO1

Causality Behind Experimental Choice: The initial step must confirm direct interaction and inhibition of the target enzyme in a purified, isolated system. This biochemical assay removes the complexities of cellular uptake, metabolism, and off-target effects, providing a clean measure of the compound's intrinsic potency (IC50) against IDO1. We will measure the production of kynurenine, the direct product of the IDO1-catalyzed reaction.[2][9]

Detailed Experimental Protocol: IDO1 Enzymatic Assay

This protocol is adapted from standard methodologies for measuring IDO1 activity.[1][2]

• Reagent Preparation:

  • IDO1 Assay Buffer: 50 mM Potassium Phosphate (pH 6.5), 10 mM Ascorbic Acid, 20 µM Methylene Blue, 100 µg/mL Catalase. Rationale: Ascorbic acid and methylene blue are essential cofactors for maintaining the heme iron of IDO1 in its active ferrous state.

  • Recombinant Human IDO1: Prepare a 2X working solution (e.g., 500 ng/mL) in IDO1 Assay Buffer.

  • Substrate Solution: Prepare a 4X L-Tryptophan solution (e.g., 800 µM) in IDO1 Assay Buffer.

  • Compound Dilutions: Prepare a 4X serial dilution of PTCA, Epacadostat, and the negative control in 100% DMSO, followed by an intermediate dilution in IDO1 Assay Buffer to a final DMSO concentration of 1%.

• Assay Procedure (96-well UV-transparent plate):

  • Add 25 µL of 4X compound dilutions to appropriate wells.

  • Add 25 µL of IDO1 Assay Buffer to "No Enzyme" control wells and 25 µL of 1% DMSO in buffer to "Vehicle" control wells.

  • Add 50 µL of 2X Recombinant Human IDO1 solution to all wells except "No Enzyme" controls.

  • Pre-incubate for 15 minutes at 25°C. Rationale: This step allows the compounds to bind to the enzyme before the reaction is initiated.

  • Initiate the reaction by adding 25 µL of 4X L-Tryptophan solution to all wells. Final reaction volume is 100 µL.

  • Incubate for 60 minutes at 37°C.

  • Stop the reaction by adding 10 µL of 30% (w/v) Trichloroacetic Acid (TCA).

  • Incubate for 30 minutes at 60°C to hydrolyze N-formylkynurenine to kynurenine.

  • Centrifuge the plate at 3000 x g for 10 minutes to pellet precipitated protein.

• Detection:

  • Transfer 80 µL of the supernatant to a new 96-well plate.

  • Measure the absorbance at 321 nm using a plate reader. The absorbance is directly proportional to the amount of kynurenine produced.

• Data Analysis:

  • Subtract the absorbance of the "No Enzyme" control from all other wells.

  • Calculate the percent inhibition relative to the vehicle (0% inhibition) and no enzyme (100% inhibition) controls.

  • Plot percent inhibition versus log[compound concentration] and fit the data to a four-parameter logistic equation to determine the IC50 value.

Anticipated Results: Biochemical Potency

The data below represents a hypothetical outcome demonstrating successful validation.

Compound	Target	Biochemical IC50 (nM)
PTCA (Test Compound)	IDO1	75.3
Epacadostat (Positive Control)	IDO1	8.2
2-(4-Pyridyl)acetic acid (Negative Control)	IDO1	> 50,000

Part 2: Cellular Activity of PTCA in an IDO1-Expressing Cell Line

Causality Behind Experimental Choice: Demonstrating activity in a cellular context is the critical next step.[10][11] This assay confirms that the compound can penetrate the cell membrane, engage the IDO1 target in the cytoplasm, and inhibit its function, leading to a measurable decrease in kynurenine production in the cell culture supernatant.[12] We use HeLa cells stimulated with IFN-γ, a standard model for inducing high levels of endogenous IDO1 expression.[1][13]

The IDO1 Immunosuppressive Pathway

Caption: IFN-γ induces IDO1 expression, which converts L-Tryptophan to Kynurenine, leading to T-cell suppression. PTCA and Epacadostat block this process.

Detailed Experimental Protocol: Cell-Based IDO1 Assay

• Cell Culture and IDO1 Induction:

  • Seed HeLa cells in a 96-well plate at a density of 2 x 10⁴ cells/well and allow them to adhere overnight.

  • The next day, replace the medium with fresh medium containing 100 ng/mL of human IFN-γ to induce IDO1 expression. Rationale: IFN-γ is the primary physiological inducer of IDO1, making this a relevant stimulation model.[3][13]

  • Incubate for 24-48 hours.

• Compound Treatment:

  • Prepare serial dilutions of PTCA, Epacadostat, and the negative control in culture medium.

  • Remove the IFN-γ-containing medium and add 100 µL of the compound-containing medium to the cells.

  • Incubate for 24 hours.

• Kynurenine Measurement:

  • Carefully collect 80 µL of the cell culture supernatant.

  • Add 40 µL of 6.1 N TCA to the supernatant, mix, and incubate at 50°C for 30 minutes to hydrolyze N-formylkynurenine.

  • Centrifuge at 10,000 x g for 10 minutes.

  • Transfer 100 µL of the cleared supernatant to a new plate.

  • Add 100 µL of Ehrlich's Reagent (2% p-dimethylaminobenzaldehyde in acetic acid).

  • Incubate in the dark for 10 minutes.

  • Measure absorbance at 480 nm.[14] Alternative: For higher sensitivity and specificity, LC-MS/MS can be used to quantify kynurenine.[15][16]

• Data Analysis:

  • Generate a standard curve using known concentrations of L-Kynurenine.

  • Calculate the concentration of kynurenine in each sample from the standard curve.

  • Determine the cellular IC50 value by plotting percent inhibition of kynurenine production versus log[compound concentration].

Anticipated Results: Cellular Potency

Compound	Target	Cellular IC50 (nM)
PTCA (Test Compound)	IDO1	320.5
Epacadostat (Positive Control)	IDO1	45.1
2-(4-Pyridyl)acetic acid (Negative Control)	IDO1	> 100,000

Interpretation: A higher cellular IC50 compared to the biochemical IC50 (a "shift") is expected and reflects factors like cell membrane permeability and potential for efflux. A cellular IC50 in the low micromolar or high nanomolar range, as shown for PTCA, would confirm on-target activity in a living system.

Part 3: Selectivity Profiling

Causality Behind Experimental Choice: Specificity is a cornerstone of a good drug candidate. Tryptophan catabolism can also be initiated by two other enzymes: Indoleamine 2,3-dioxygenase 2 (IDO2) and Tryptophan 2,3-dioxygenase (TDO).[6][9] While dual IDO1/TDO inhibition can be a valid therapeutic strategy, it is crucial to understand the selectivity profile of a new compound.[17] This allows us to attribute the observed biological effects to the intended target and anticipate potential off-target liabilities. Assays for IDO2 and TDO are run using protocols analogous to the biochemical IDO1 assay, substituting the appropriate recombinant enzyme.

Anticipated Results: Selectivity Profile

Compound	IDO1 IC50 (nM)	IDO2 IC50 (nM)	TDO IC50 (nM)	Selectivity (IDO2/IDO1)	Selectivity (TDO/IDO1)
PTCA	75.3	8,150	15,200	~108-fold	~202-fold
Epacadostat	8.2	>10,000	>10,000	>1200-fold	>1200-fold

Interpretation: The hypothetical data shows that PTCA is highly selective for IDO1 over the related enzymes IDO2 and TDO. This selectivity is a desirable characteristic, suggesting that the therapeutic window of PTCA is likely to be defined by its on-target IDO1 inhibition.

Conclusion and Forward Look

The experimental framework detailed in this guide provides a robust pathway for validating the inhibitory activity of 2-(4-Pyridyl)thiazolidine-4-carboxylic acid. The successful execution of these biochemical and cell-based assays, benchmarked against appropriate positive and negative controls, would build a strong data package supporting PTCA as a potent and selective IDO1 inhibitor.

Subsequent steps in the drug discovery cascade would involve mechanism of action studies (e.g., enzyme kinetics to determine competitive vs. non-competitive inhibition), co-culture assays with immune cells to confirm functional reversal of T-cell suppression, and ultimately, in vivo pharmacokinetic and efficacy studies in relevant tumor models.

References

• Design, Synthesis, and Biological Evaluation of Dual Functional Inhibitors Targeting Indoleamine 2,3-dioxygenase 1 (IDO1) and Tryptophan 2,3-dioxygenase (TDO). ACS Medicinal Chemistry Letters. Available at: [Link]

• Reliable chromatographic assay for measuring of indoleamine 2,3-dioxygenase 1 (IDO1) activity in human cancer cells. National Institutes of Health (PMC). Available at: [Link]

• Quantification of IDO1 enzyme activity in normal and malignant tissues. PubMed Central (PMC). Available at: [Link]

• Cell based functional assays for IDO1 inhibitor screening and characterization. National Institutes of Health (PMC). Available at: [Link]

• Epacadostat stabilizes the apo-form of IDO1 and signals a pro-tumorigenic pathway in human ovarian cancer cells. Frontiers in Immunology. Available at: [Link]

• Measurement of kynurenine pathway metabolites by tandem mass spectrometry. National Institutes of Health (PMC). Available at: [Link]

• Measurement of kynurenine pathway metabolites in the cell supernatant... ResearchGate. Available at: [Link]

• Interferon-γ Regulates the Proliferation and Differentiation of Mesenchymal Stem Cells via Activation of Indoleamine 2,3 Dioxygenase (IDO). PLOS ONE. Available at: [Link]

• The IDO1 selective inhibitor epacadostat enhances dendritic cell immunogenicity and lytic ability of tumor antigen-specific T cells. National Institutes of Health (OncoImmunology). Available at: [Link]

• Interferon-γ–triggered indoleamine 2,3-dioxygenase competence in human monocyte-derived dendritic cells induces regulatory activity in allogeneic T cells. Blood (American Society of Hematology). Available at: [Link]

• Evaluation of Novel Inhibitors of Tryptophan Dioxygenases for Enzyme and Species Selectivity Using Engineered Tumour Cell Lines Expressing Either Murine or Human IDO1 or TDO2. MDPI. Available at: [Link]

• INCB24360 (Epacadostat), a Highly Potent and Selective Indoleamine-2,3-dioxygenase 1 (IDO1) Inhibitor for Immuno-oncology. ACS Medicinal Chemistry Letters. Available at: [Link]

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A Comparative Guide to the Structure-Activity Relationship of Thiazolidine-4-Carboxylic Acid Analogs as Metallo-β-Lactamase Inhibitors

For researchers and scientists navigating the intricate landscape of antibiotic resistance, the development of potent enzyme inhibitors is a paramount objective. This guide provides an in-depth technical analysis of the structure-activity relationships (SAR) of thiazolidine-4-carboxylic acid analogs, a promising class of compounds targeting metallo-β-lactamases (MBLs). MBLs are a significant threat, conferring bacterial resistance to a broad spectrum of β-lactam antibiotics, including carbapenems, which are often the last line of defense.[1] Currently, there are no clinically approved MBL inhibitors, underscoring the urgency of research in this area.[1][2]

This guide will delve into the nuanced interplay between the chemical structure of thiazolidine-4-carboxylic acid derivatives and their inhibitory efficacy against clinically relevant MBLs. We will begin by introducing the 2-(4-pyridyl)thiazolidine-4-carboxylic acid scaffold, a promising starting point for inhibitor design.[3] We will then transition to a detailed case study of a closely related and extensively studied subclass, the 2-mercaptomethyl-thiazolidines (MMTZs), to elucidate key SAR principles.[1][4] This will be followed by a comparative analysis of MMTZ analogs against other known MBL inhibitors, a detailed experimental protocol for assessing MBL inhibition, and a discussion of the underlying mechanism of action.

The 2-(4-Pyridyl)thiazolidine-4-Carboxylic Acid Scaffold: A Promising Starting Point

The thiazolidine-4-carboxylic acid core is a versatile scaffold in medicinal chemistry, with analogs demonstrating a wide array of biological activities.[5][6] The general structure, formed through the condensation of an aldehyde or ketone with a cysteine derivative, allows for diverse substitutions at the 2-position.[4][7] The incorporation of a 4-pyridyl group at this position introduces a key heteroaromatic moiety that can engage in various non-covalent interactions within an enzyme's active site. While extensive SAR studies on this specific substitution are not yet widely published, the broader class of 2-aryl thiazolidine-4-carboxylic acid derivatives has shown potential as β-lactamase inhibitors.[3] The nitrogen atom of the pyridine ring can act as a hydrogen bond acceptor, potentially interacting with key residues in the MBL active site.

A Deep Dive into the SAR of 2-Mercaptomethyl-thiazolidines (MMTZs)

To understand the critical structural features required for potent MBL inhibition by thiazolidine-4-carboxylic acid analogs, we will examine the detailed SAR of 2-mercaptomethyl-thiazolidines (MMTZs).[1][4] These compounds were designed to mimic the intermediates of β-lactam hydrolysis and have demonstrated broad-spectrum inhibition across all three MBL subclasses (B1, B2, and B3).[1][8]

Key Structural Features and Their Impact on Activity:

• The Mercaptomethyl Group: The free thiol (-SH) group is crucial for activity. It acts as a strong zinc-binding group, directly coordinating with the one or two zinc ions in the MBL active site. This interaction is a cornerstone of their inhibitory mechanism.[1][4]

• The Thiazolidine Ring: The sulfur atom within the thiazolidine ring plays a vital role in orienting the inhibitor within the active site. It engages in a favorable sulfur-π interaction with a conserved aromatic residue (typically tryptophan or phenylalanine) in the active site of B1 and B2 MBLs.[1][4]

• Stereochemistry at C2 and C4: The stereochemistry of the chiral centers at positions 2 and 4 of the thiazolidine ring has a profound impact on inhibitory potency, particularly against the more compact active site of B2 MBLs like Sfh-I.[8] For instance, MMTZ analogs with an (S)-configuration at C2 generally exhibit significantly higher potency against Sfh-I compared to their (R)-isomers.[8]

• Substitutions on the Thiazolidine Ring: The addition of a gem-dimethyl group at the 5-position, mimicking the structure of penicillins, is well-tolerated and can influence the overall conformation of the inhibitor.[4]

The following diagram illustrates the general synthetic scheme for MMTZ analogs.

Caption: General synthetic workflow for MMTZ analogs.

Comparative Analysis of MBL Inhibitors

To contextualize the performance of thiazolidine-4-carboxylic acid analogs, it is essential to compare their inhibitory activity with that of other known MBL inhibitors. The MMTZs have shown superior or comparable potency to other thiol-based inhibitors like bisthiazolidines (BTZs) and captopril.[4]

Inhibitor Class	Target MBLs	General Potency (Ki)	Key Mechanistic Feature	Reference
2-Mercaptomethyl-thiazolidines (MMTZs)	NDM-1, VIM-2, IMP-1, Sfh-I, L1	0.16 - 3.6 µM	Thiol-zinc coordination and sulfur-π interaction	[1][4]
Bisthiazolidines (BTZs)	NDM-1, VIM-2, IMP-1, Sfh-I, L1	Generally higher Ki than MMTZs	Thiol-zinc coordination	[4][9]
Captopril	NDM-1, VIM-2, IMP-1	Micromolar range, generally less potent than MMTZs	Thiol-zinc coordination	[4][10]
Clavulanate, Sulbactam, Tazobactam	Primarily Serine-β-lactamases	Ineffective against MBLs	Covalent modification of serine residue	[1][11]
Avibactam, Vaborbactam, Relebactam	Primarily Serine-β-lactamases	Ineffective against MBLs	Reversible covalent inhibition	[1]

Mechanism of Action: A Two-Pronged Attack

The inhibitory mechanism of MMTZs against MBLs is a well-orchestrated, two-pronged attack on the enzyme's active site.

• Zinc Chelation: The primary interaction is the coordination of the deprotonated thiol group of the MMTZ with the zinc ion(s) in the MBL active site. This displaces a key water molecule that is essential for the hydrolysis of β-lactam antibiotics.[1][4]

• Exosite Binding: The thiazolidine ring of the MMTZ positions itself to engage in a sulfur-π interaction with a conserved aromatic residue (e.g., tryptophan) in a hydrophobic pocket adjacent to the zinc center. This secondary interaction significantly enhances the binding affinity and contributes to the broad-spectrum activity of MMTZs.[1][4]

The following diagram illustrates this proposed mechanism of inhibition.

Caption: Proposed mechanism of MBL inhibition by MMTZs.

Experimental Protocol: In Vitro Metallo-β-Lactamase Inhibition Assay

This protocol provides a step-by-step methodology for determining the inhibitory activity of thiazolidine-4-carboxylic acid analogs against a representative B1 MBL, VIM-2.

Materials:

• Recombinant VIM-2 enzyme

• Nitrocefin (chromogenic substrate)

• Assay buffer: 50 mM HEPES pH 7.2, 150 mM NaCl, 100 µM ZnCl₂, 0.005% Tween 20, 20 µg/ml BSA

• Test compounds (thiazolidine-4-carboxylic acid analogs) dissolved in DMSO

• 96-well microplates

• Spectrophotometer capable of reading absorbance at 482 nm

Procedure:

• Compound Preparation: Prepare a serial dilution of the test compounds in the assay buffer. The final DMSO concentration in the assay should be kept constant (e.g., 2.5%).

• Enzyme Preparation: Dilute the VIM-2 enzyme stock to the desired final concentration (e.g., 150 pM) in the assay buffer.

• Assay Setup:

  • Add the diluted test compounds to the wells of the 96-well plate.

  • Include a positive control (no inhibitor) and a negative control (no enzyme).

  • Add the diluted VIM-2 enzyme to all wells except the negative control.

  • Incubate the plate for 5 minutes at room temperature to allow for inhibitor-enzyme binding.

• Reaction Initiation: Initiate the enzymatic reaction by adding nitrocefin to a final concentration of 3 µM to all wells.

• Data Acquisition: Immediately begin monitoring the hydrolysis of nitrocefin by measuring the increase in absorbance at 482 nm every 17 seconds for 20 minutes.

• Data Analysis:

  • Determine the initial velocity of the reaction for each inhibitor concentration.

  • Calculate the percentage of inhibition relative to the positive control.

  • Plot the percentage of inhibition against the inhibitor concentration and fit the data to a suitable model to determine the IC₅₀ value.

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A Comparative Guide to the Efficacy of Thiazolidine-Based Compounds in Metabolic and Inflammatory Disease Models

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth comparison of the efficacy of various thiazolidine-based compounds, moving beyond the foundational molecules of pioglitazone and rosiglitazone to explore the next generation of peroxisome proliferator-activated receptor (PPAR) modulators. We will delve into the mechanistic nuances that differentiate these compounds, supported by comparative experimental data, and provide detailed protocols for key assays to empower your own research and development endeavors.

The Thiazolidinedione Core: A Gateway to Metabolic Regulation

The thiazolidinedione (TZD) chemical scaffold has been a cornerstone in the development of insulin-sensitizing drugs for type 2 diabetes. These compounds exert their primary effects by acting as potent agonists of the peroxisome proliferator-activated receptor-gamma (PPARγ), a nuclear receptor that plays a pivotal role in adipogenesis, lipid metabolism, and glucose homeostasis.[1][2] Upon activation by a TZD ligand, PPARγ forms a heterodimer with the retinoid X receptor (RXR), which then binds to specific DNA sequences known as peroxisome proliferator hormone response elements (PPREs) in the promoter regions of target genes. This interaction modulates the transcription of genes involved in insulin signaling, glucose uptake, and fatty acid storage.[1]

Beyond their well-established role in glycemic control, TZDs exhibit pleiotropic effects, including anti-inflammatory and potential anti-neoplastic properties.[3][4] These broader activities are mediated, in part, through the transrepression of pro-inflammatory transcription factors like NF-κB, leading to a reduction in the expression of inflammatory cytokines.[1]

Caption: Mechanism of action of thiazolidinediones via PPARγ activation.

A Tale of Two Glitazones: Pioglitazone vs. Rosiglitazone

Pioglitazone and rosiglitazone are the most well-studied first-generation TZDs. While both effectively improve glycemic control, their distinct pharmacological profiles, particularly concerning lipid metabolism and cardiovascular safety, have led to differing clinical recommendations.

Glycemic Efficacy: Head-to-head clinical trials have shown that pioglitazone and rosiglitazone have comparable efficacy in reducing HbA1c levels in patients with type 2 diabetes.[5][6] Both are effective as monotherapy or in combination with other oral antidiabetic agents.[7]

Lipid Profile: A key differentiator lies in their effects on plasma lipids. Pioglitazone has demonstrated a more favorable lipid profile, characterized by a significant reduction in triglycerides and an increase in high-density lipoprotein (HDL) cholesterol.[8][9] In contrast, rosiglitazone has been associated with an increase in low-density lipoprotein (LDL) cholesterol and triglycerides.[8][9] These differences are clinically significant, as dyslipidemia is a major contributor to cardiovascular risk in patients with diabetes.

Cardiovascular Safety: The cardiovascular safety of rosiglitazone has been a subject of considerable debate. Some studies have suggested an increased risk of myocardial infarction and all-cause mortality with rosiglitazone compared to pioglitazone.[10][11] This has led to restrictions on its use in some regions. Pioglitazone, on the other hand, has been associated with a potential reduction in major adverse cardiovascular events.[11]

Adverse Effects: Both drugs share common side effects, including weight gain, fluid retention (edema), and an increased risk of bone fractures.[11][12] The risk of fluid retention can lead to or exacerbate heart failure, a significant concern for both medications.[13][14][15]

Feature	Pioglitazone	Rosiglitazone
HbA1c Reduction	Comparable	Comparable
Triglycerides	Decreased[8][9]	Increased[8][9]
HDL Cholesterol	Increased	Increased
LDL Cholesterol	No significant change or slight increase	Increased[8]
Cardiovascular Risk	Potential for reduced risk[11]	Increased risk in some studies[10][11]
Common Side Effects	Weight gain, edema, bone fractures[12]	Weight gain, edema, bone fractures[12]

The Next Generation: Pan-PPAR Agonists and Novel Derivatives

The limitations of first-generation TZDs have spurred the development of newer compounds with potentially improved efficacy and safety profiles. These include pan-PPAR agonists that target multiple PPAR isoforms (α, γ, and δ) and novel TZD derivatives designed to retain therapeutic benefits while minimizing adverse effects.

Chiglitazar: A Pan-PPAR Agonist

Chiglitazar is a novel, oral, pan-agonist of all three PPAR isoforms (α, δ, and γ).[1] This broader activation profile is hypothesized to offer more comprehensive metabolic benefits. An indirect meta-analysis comparing chiglitazar to traditional TZDs (pioglitazone, rosiglitazone, and troglitazone) suggested that an augmented dose of chiglitazar resulted in greater reductions in HbA1c and triglycerides.[1] Notably, the risks of common TZD-associated side effects like edema, bone fractures, and weight gain were comparable between chiglitazar and the older TZDs.[1]

Parameter	Chiglitazar (Augmented Dose) vs. TZDs
HbA1c Reduction	Greater reduction with Chiglitazar[1]
Triglyceride Reduction	Greater reduction with Chiglitazar[1]
Fasting Blood Glucose	Comparable reduction[1]
HDL-C Increase	Comparable increase[1]
LDL-C Increase	Greater increase with Chiglitazar[1]
Adverse Events (Edema, Fractures, Weight Gain)	Comparable risk[1]

Emerging Thiazolidinedione Derivatives

Researchers are actively exploring novel TZD derivatives with the aim of separating the therapeutic effects from the adverse effects. These efforts often involve modifications to the chemical structure to alter the compound's interaction with the PPARγ receptor or to engage other cellular targets. Preclinical studies on various novel TZD derivatives have shown promising results, including potent antidiabetic and anti-inflammatory activities with potentially reduced side effect profiles.[3] For instance, some derivatives have demonstrated significant hypoglycemic effects in animal models without causing significant liver toxicity.

Experimental Protocols for Efficacy Comparison

To rigorously compare the efficacy of different thiazolidine-based compounds, a series of well-defined in vitro and in vivo assays are essential. The following protocols provide a framework for these investigations.

PPARγ Transcription Factor Activity Assay

Objective: To quantify the ability of test compounds to activate the PPARγ receptor.

Principle: This assay typically utilizes a 96-well plate coated with a specific double-stranded DNA sequence containing the PPRE. Nuclear extracts from cells treated with the test compounds are added to the wells. The activated PPARγ in the extract binds to the PPRE. This binding is then detected using a primary antibody specific to PPARγ, followed by a horseradish peroxidase (HRP)-conjugated secondary antibody and a colorimetric substrate.[4]

Step-by-Step Methodology:

• Cell Culture and Treatment: Culture a suitable cell line (e.g., 3T3-L1 preadipocytes) to near confluence. Treat the cells with varying concentrations of the test compounds (e.g., pioglitazone, rosiglitazone, novel derivatives) or a vehicle control for a specified period (e.g., 24 hours).

• Nuclear Extract Preparation: Harvest the cells and prepare nuclear extracts using a commercial nuclear extraction kit or a standard laboratory protocol. Determine the protein concentration of the nuclear extracts.

• Assay Procedure (based on a commercial kit):

  • Add 100 µl of diluted nuclear extract samples to the PPRE-coated wells.

  • Incubate the plate for 2 hours at room temperature or overnight at 4°C to allow for PPARγ binding.

  • Wash the wells three to five times with the provided wash buffer.[4]

  • Add 100 µl of diluted primary antibody against PPARγ to each well.

  • Incubate for 1 hour at room temperature.

  • Wash the wells as described previously.

  • Add 100 µl of HRP-conjugated secondary antibody to each well.

  • Incubate for 1 hour at room temperature.

  • Wash the wells as described previously.

  • Add 100 µl of a TMB (3,3',5,5'-tetramethylbenzidine) substrate solution and incubate for 15-30 minutes at room temperature in the dark.

  • Stop the reaction by adding 50-100 µl of stop solution.

  • Measure the absorbance at 450 nm using a microplate reader.

• Data Analysis: Calculate the relative PPARγ activation for each compound compared to the vehicle control.

Caption: Workflow for the PPARγ transcription factor activity assay.

In Vitro Glucose Uptake Assay

Objective: To measure the effect of test compounds on glucose uptake in insulin-sensitive cells.

Principle: This assay commonly uses radiolabeled 2-deoxy-D-glucose (2-DOG), a glucose analog that is taken up by glucose transporters but is not fully metabolized, trapping it inside the cell. The amount of intracellular radioactivity is proportional to the rate of glucose uptake.

Step-by-Step Methodology:

• Cell Culture and Differentiation: Culture 3T3-L1 preadipocytes and differentiate them into mature adipocytes.

• Compound Treatment: Treat the differentiated adipocytes with the test compounds or vehicle control for an appropriate duration (e.g., 24-48 hours).

• Glucose Starvation: Wash the cells and incubate them in a glucose-free medium for a short period (e.g., 1-2 hours) to deplete intracellular glucose.

• Glucose Uptake Measurement:

  • Add a solution containing radiolabeled 2-DOG (e.g., [³H]-2-DOG) and, if desired, insulin to stimulate uptake.

  • Incubate for a short, defined period (e.g., 5-10 minutes) at 37°C.

  • Stop the uptake by rapidly washing the cells with ice-cold phosphate-buffered saline (PBS).

  • Lyse the cells with a suitable lysis buffer.

  • Measure the radioactivity in the cell lysates using a scintillation counter.

• Data Analysis: Normalize the radioactivity counts to the protein concentration of the cell lysates and compare the glucose uptake in compound-treated cells to the control.

Adipocyte Differentiation Assay (Oil Red O Staining)

Objective: To visually and quantitatively assess the ability of test compounds to promote the differentiation of preadipocytes into mature adipocytes.

Principle: Oil Red O is a lipid-soluble dye that stains neutral triglycerides and lipids, which accumulate in mature adipocytes. The intensity of the staining is proportional to the degree of adipocyte differentiation.[1]

Step-by-Step Methodology:

• Cell Culture and Induction of Differentiation: Plate 3T3-L1 preadipocytes and grow them to confluence. Induce differentiation using a standard differentiation cocktail, including the test compounds or a positive control (e.g., rosiglitazone).

• Staining Procedure:

  • After the differentiation period (e.g., 8-10 days), wash the cells with PBS.

  • Fix the cells with 10% formalin for at least 1 hour.[1]

  • Wash the cells with water.

  • Incubate the cells with a freshly prepared Oil Red O working solution for 10-20 minutes at room temperature.

  • Wash the cells with water until the excess stain is removed.

• Visualization and Quantification:

  • Visualize the stained lipid droplets under a microscope.

  • For quantification, elute the Oil Red O from the cells using isopropanol and measure the absorbance of the eluate at approximately 510 nm.

• Data Analysis: Compare the absorbance values of compound-treated cells to the control to determine the relative extent of adipocyte differentiation.

In Vitro Anti-Inflammatory Assay

Objective: To evaluate the anti-inflammatory effects of the test compounds.

Principle: This assay measures the ability of the compounds to inhibit the production of pro-inflammatory mediators, such as nitric oxide (NO) or cytokines (e.g., TNF-α, IL-6), in macrophages stimulated with an inflammatory agent like lipopolysaccharide (LPS).

Step-by-Step Methodology:

• Cell Culture: Culture a macrophage cell line (e.g., RAW 264.7) in appropriate media.

• Compound Pre-treatment: Pre-treat the cells with various concentrations of the test compounds for a short period (e.g., 1-2 hours).

• Inflammatory Stimulation: Add LPS to the cell culture medium to induce an inflammatory response.

• Measurement of Inflammatory Mediators:

  • Nitric Oxide (NO) Production: After 24 hours of stimulation, measure the concentration of nitrite (a stable product of NO) in the culture supernatant using the Griess reagent.

  • Cytokine Production: After a shorter stimulation period (e.g., 4-6 hours), measure the levels of pro-inflammatory cytokines (e.g., TNF-α, IL-6) in the culture supernatant using an enzyme-linked immunosorbent assay (ELISA).

• Data Analysis: Calculate the percentage inhibition of NO or cytokine production by the test compounds compared to the LPS-stimulated control.

Conclusion and Future Perspectives

The thiazolidinedione class of compounds continues to be a valuable tool in the management of type 2 diabetes and a rich area of research for new therapeutic agents. While pioglitazone and rosiglitazone have laid the groundwork, the development of pan-PPAR agonists like chiglitazar and novel, safer TZD derivatives holds promise for more effective and better-tolerated treatments for metabolic and inflammatory diseases. The experimental protocols outlined in this guide provide a robust framework for the comparative evaluation of these compounds, enabling researchers to identify candidates with superior efficacy and safety profiles. As our understanding of the complex signaling pathways regulated by PPARs deepens, so too will our ability to design the next generation of highly targeted and effective thiazolidine-based therapeutics.

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A Researcher's Guide to the Cross-Validation of 2-(4-Pyridyl)thiazolidine-4-carboxylic Acid in Diverse Cell Lines

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to evaluate the cellular activity of 2-(4-Pyridyl)thiazolidine-4-carboxylic acid (PTCA). We will delve into the mechanistic rationale behind PTCA's potential therapeutic effects, offer a comparative analysis with relevant alternative compounds, and provide detailed, field-proven protocols for its cross-validation in different cancer cell lines. Our focus is on empowering researchers to generate robust and reproducible data through a logically sound and self-validating experimental design.

Introduction: The Therapeutic Potential of 2-(4-Pyridyl)thiazolidine-4-carboxylic Acid (PTCA)

2-(4-Pyridyl)thiazolidine-4-carboxylic acid belongs to the thiazolidine class of heterocyclic compounds, a scaffold of significant interest in medicinal chemistry due to its diverse pharmacological activities.[1] Thiazolidine derivatives have been investigated for their anticancer, antioxidant, and antiviral properties.[2][3]

A key proposed mechanism of action for many 2-substituted thiazolidine-4(R)-carboxylic acids is their function as prodrugs of L-cysteine.[4] By delivering L-cysteine into cells, these compounds can boost the intracellular levels of glutathione (GSH), a critical tripeptide antioxidant that plays a central role in protecting cells from oxidative stress and detoxifying xenobiotics, including chemotherapy agents.[2][5] The pyridyl moiety in PTCA may further influence its biological activity, potentially through interactions with specific cellular targets.

This guide will focus on two key potential applications of PTCA that warrant investigation across multiple cell lines:

• Direct Cytotoxicity: Assessing PTCA's ability to inhibit cancer cell proliferation.

• Cytoprotection: Evaluating PTCA's capacity to protect cells from chemotherapy-induced damage, leveraging its role as a cysteine prodrug.

To provide a thorough evaluation, we will compare the performance of PTCA against well-established alternatives: N-acetylcysteine (NAC) , a widely used cysteine prodrug, and Cisplatin , a standard-of-care chemotherapy agent.

Comparative Framework: PTCA vs. Established Alternatives

The decision to advance a novel compound like PTCA depends on its performance relative to existing molecules. This section outlines the rationale for comparing PTCA against NAC and Cisplatin and presents hypothetical comparative data based on the known activities of similar thiazolidine derivatives.

Mechanistic Comparison

The following diagram illustrates the hypothesized mechanism of PTCA as a cysteine prodrug and its relationship to the alternatives.

Caption: Hypothesized mechanism of PTCA as a cysteine prodrug.

Performance Comparison Across Diverse Cancer Cell Lines

To effectively cross-validate PTCA, it is essential to test it in cell lines from different cancer types, as cellular context can significantly influence a compound's activity. We propose using the following cell lines:

• MCF-7: Human breast adenocarcinoma (estrogen receptor-positive).

• A549: Human lung carcinoma.

• HepG2: Human liver carcinoma.

The following tables present hypothetical but plausible data based on studies of similar thiazolidine derivatives, illustrating how one might compare the performance of PTCA.[4][6][7]

Table 1: Comparative Cytotoxicity (IC50, µM) after 72-hour treatment

Compound	MCF-7 (Breast Cancer)	A549 (Lung Cancer)	HepG2 (Liver Cancer)
PTCA	25	40	35
Cisplatin	8	15	10
NAC	>200	>200	>200

This table illustrates that PTCA is expected to have moderate direct cytotoxicity, significantly less potent than a frontline chemotherapeutic like Cisplatin, while NAC is not expected to be cytotoxic at these concentrations.

Table 2: Cytoprotective Effect of PTCA and NAC against Cisplatin-Induced Toxicity

Treatment	Cell Viability (%) in MCF-7	Cell Viability (%) in A549	Cell Viability (%) in HepG2
Control	100	100	100
Cisplatin (10 µM)	52	45	55
Cisplatin (10 µM) + PTCA (50 µM)	75	68	78
Cisplatin (10 µM) + NAC (1 mM)	80	75	82

This table demonstrates the expected cytoprotective effect of PTCA and NAC. By supplying L-cysteine for GSH synthesis, both compounds can partially rescue cells from Cisplatin-induced oxidative stress.

Experimental Protocols

This section provides detailed, step-by-step methodologies for the key experiments required to validate PTCA's performance.

Cell Culture and Maintenance

Aseptic cell culture techniques are paramount for reproducible results.

• Cell Lines: Obtain MCF-7, A549, and HepG2 cell lines from a reputable cell bank (e.g., ATCC).

• Culture Media:

  • MCF-7: Eagle's Minimum Essential Medium (EMEM) supplemented with 10% Fetal Bovine Serum (FBS), 0.01 mg/mL human recombinant insulin, and 1% penicillin-streptomycin.

  • A549: F-12K Medium supplemented with 10% FBS and 1% penicillin-streptomycin.

  • HepG2: Eagle's Minimum Essential Medium (EMEM) supplemented with 10% FBS and 1% penicillin-streptomycin.

• Culture Conditions: Maintain cells in a humidified incubator at 37°C with 5% CO2.

• Subculturing: Passage cells when they reach 80-90% confluency. Use Trypsin-EDTA to detach adherent cells.

Protocol 1: Cytotoxicity Assessment using MTT Assay

This protocol determines the concentration of a compound that inhibits cell growth by 50% (IC50).

Caption: Workflow for the MTT cytotoxicity assay.

• Cell Seeding: Seed 5,000 cells per well in a 96-well plate and incubate for 24 hours.

• Compound Preparation: Prepare stock solutions of PTCA, Cisplatin, and NAC in a suitable solvent (e.g., DMSO or sterile water). Perform serial dilutions in culture medium to achieve the desired final concentrations.

• Treatment: Remove the old medium from the cells and add 100 µL of the medium containing the different compound concentrations. Include vehicle-only controls.

• Incubation: Incubate the plates for 72 hours.

• MTT Addition: Add 10 µL of 5 mg/mL MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 4 hours at 37°C.

• Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Plot the percentage of cell viability versus compound concentration and determine the IC50 value using non-linear regression analysis.

Protocol 2: Cytoprotection Assay

This assay evaluates the ability of PTCA to rescue cells from a cytotoxic agent like Cisplatin.

• Cell Seeding: Seed cells in 96-well plates as described in Protocol 1.

• Co-treatment: After 24 hours, treat the cells with the following combinations:

  • Vehicle control

  • Cisplatin alone (at its IC50 concentration)

  • PTCA or NAC alone (at a non-toxic concentration, e.g., 50 µM for PTCA, 1 mM for NAC)

  • Cisplatin + PTCA

  • Cisplatin + NAC

• Incubation and Analysis: Incubate for 72 hours and assess cell viability using the MTT assay as described above. An increase in cell viability in the co-treatment groups compared to the Cisplatin-only group indicates a cytoprotective effect.

Protocol 3: Intracellular Glutathione (GSH) Measurement

This protocol quantifies changes in intracellular GSH levels, providing mechanistic insight into PTCA's action.

Caption: Workflow for measuring intracellular glutathione (GSH).

• Cell Seeding: Seed cells in 6-well plates and grow until they reach 70-80% confluency.

• Treatment: Treat cells with PTCA (e.g., 50 µM), NAC (e.g., 1 mM), or vehicle control for 24 hours.

• Cell Lysis: Wash the cells with ice-cold PBS, scrape them into a suitable lysis buffer, and homogenize.

• GSH Assay: Use a commercially available glutathione assay kit (e.g., based on the reaction of GSH with Ellman's reagent, DTNB) to measure the GSH concentration in the cell lysates according to the manufacturer's instructions.

• Protein Quantification: Determine the total protein concentration in each lysate using a BCA or Bradford protein assay.

• Data Normalization: Normalize the GSH concentration to the total protein concentration for each sample. This allows for accurate comparison between different treatment groups.

Conclusion and Future Directions

This guide provides a robust framework for the initial cross-validation of 2-(4-Pyridyl)thiazolidine-4-carboxylic acid in different cell lines. By systematically comparing its cytotoxic and cytoprotective effects against established benchmarks like Cisplatin and N-acetylcysteine, researchers can gain valuable insights into its therapeutic potential. The provided protocols are designed to be self-validating, ensuring the generation of high-quality, reproducible data.

Positive results from these initial studies would justify further investigation into the specific molecular pathways modulated by PTCA. This could include analyses of apoptosis markers (e.g., caspase activation, PARP cleavage), cell cycle distribution via flow cytometry, and the expression of key proteins involved in oxidative stress response and cell survival signaling pathways. Ultimately, a thorough understanding of PTCA's performance across diverse cellular contexts is a critical step in its journey from a promising chemical entity to a potential therapeutic agent.

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A Senior Application Scientist's Guide to Confirming the Stereochemistry of Synthesized 2-(4-Pyridyl)thiazolidine-4-carboxylic Acid

For researchers and professionals in drug development, the unambiguous confirmation of a molecule's stereochemistry is not merely an academic exercise; it is a fundamental pillar of safety, efficacy, and intellectual property. The compound 2-(4-Pyridyl)thiazolidine-4-carboxylic acid, a heterocyclic structure synthesized from the chiral building block L-cysteine, presents a classic stereochemical challenge. Possessing two stereocenters at positions C2 and C4, it can exist as one of four stereoisomers.

When synthesized from L-cysteine, the (4R) configuration is predetermined. However, the condensation with pyridine-4-carboxaldehyde creates a new stereocenter at C2, which can result in a mixture of (2S,4R) and (2R,4R) diastereomers. These are commonly referred to as trans and cis isomers, respectively. Differentiating and confirming this relative and absolute stereochemistry is paramount.

This guide provides an in-depth comparison of the essential analytical techniques required to tackle this challenge, moving from initial assessment to absolute confirmation. We will explore the causality behind experimental choices, presenting field-proven insights to ensure a self-validating and robust analytical workflow.

The Synthetic Origin: A Tale of Two Stereocenters

The common synthesis involves the nucleophilic condensation of L-cysteine with pyridine-4-carboxaldehyde[1]. The stereochemistry at C4 is directly inherited from the L-cysteine starting material, reliably establishing the (4R) configuration. The critical variable is the facial selectivity of the nucleophilic attack by the thiol group on the imine intermediate, which determines the configuration at C2.

This reaction frequently yields a mixture of diastereomers[2][3]. The ratio of these isomers can be influenced by factors such as solvent and pH, with some studies noting that the diastereomers can epimerize in solution[2]. Therefore, the first step in any analysis is to determine the diastereomeric ratio of the synthesized batch.

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A Comparative Guide to In Vitro and In Vivo Studies of 2-(4-Pyridyl)thiazolidine-4-carboxylic Acid (PTCA): From Cellular Mechanisms to Whole-Organism Efficacy

Authored by a Senior Application Scientist

This guide provides a comprehensive comparison of in vitro and in vivo research methodologies for evaluating 2-(4-Pyridyl)thiazolidine-4-carboxylic acid (PTCA), a heterocyclic compound with significant therapeutic potential. As a cysteine prodrug, PTCA's primary role is to deliver L-cysteine into cells, thereby bolstering intracellular antioxidant defenses, most notably by replenishing glutathione (GSH) levels. Understanding the translation of its effects from a controlled cellular environment to a complex biological system is paramount for its development as a therapeutic agent.

Foundational Understanding: The Prodrug Strategy of PTCA

PTCA is a thiazolidine-4-carboxylic acid derivative, which is a class of compounds formed by the condensation of cysteine with an aldehyde or ketone.[1] In the case of PTCA, the aldehyde is pyridine-4-carboxaldehyde. The core concept behind PTCA is its function as a prodrug: an inactive compound that undergoes metabolic conversion within the body to release the active therapeutic agent, L-cysteine.[2]

The rationale for using a prodrug to deliver cysteine is twofold:

• Stability : L-cysteine itself is unstable, readily oxidizing to form cystine. The thiazolidine ring in PTCA protects the sulfhydryl and amino groups of cysteine, preventing premature oxidation and degradation.[3]

• Cellular Uptake : The prodrug structure can facilitate more efficient transport into cells compared to L-cysteine alone.

Once inside the cell, the thiazolidine ring is proposed to undergo non-enzymatic hydrolysis, breaking down to release L-cysteine and the corresponding aldehyde.[4] This released L-cysteine then becomes available for various cellular processes, primarily the synthesis of glutathione (GSH), a critical endogenous antioxidant.

Caption: Intracellular conversion of PTCA to L-cysteine for glutathione synthesis.

The In Vitro Profile: Characterizing Cellular Activity

In vitro studies are indispensable for elucidating the fundamental mechanism of action of a compound like PTCA, determining its potency, and identifying potential therapeutic applications in a controlled, isolated system.

Key In Vitro Applications and Findings

• Antioxidant Capacity : Direct assessment of the compound's ability to scavenge free radicals or to increase cellular antioxidant capacity. Thiazolidine derivatives have shown appreciable antioxidant activity in assays like the DPPH (2,2-diphenyl-1-picrylhydrazyl) radical scavenging assay.[5]

• Cytoprotection and Glutathione Replenishment : Quantifying the ability of PTCA to protect cells from oxidative stress and to increase intracellular GSH levels. Studies on similar thiazolidine prodrugs have shown they can raise cellular GSH levels in rat hepatocyte preparations.[6]

• Anticancer Activity : Evaluating the antiproliferative effects of PTCA on various cancer cell lines. While not specific to PTCA, other 2-arylthiazolidine-4-carboxylic acid amides have demonstrated selective growth-inhibition against melanoma and prostate cancer cells.[7]

• Antimicrobial and Antiviral Effects : Screening for activity against pathogenic microbes. Thiazolidine derivatives have been investigated as potential antitubercular agents and as inhibitors of the influenza virus neuraminidase.[8][9]

Data Summary: Representative In Vitro Studies of Thiazolidine-4-Carboxylic Acid Derivatives

Assay Type	Cell Line / System	Key Finding	Reference
Antioxidant	DPPH Radical Scavenging	2-aryl thiazolidine-4-carboxylic acids demonstrated significant radical scavenging activity.	[5]
GSH Replenishment	Rat Hepatocytes	Thiazolidine prodrugs increased cellular GSH levels by 1.2 to 2.1-fold relative to controls.	[6]
Antiproliferative	A375 Melanoma Cells	A related amide derivative inhibited tumor cell growth and induced apoptosis.	[7]
Antitubercular	M. tuberculosis H37Rv	Certain hydrazone derivatives showed potent activity with MIC values < 10 µM.	[8]

Experimental Protocol: DPPH Radical Scavenging Assay

This protocol provides a self-validating system to quantify the direct antioxidant potential of PTCA in vitro.

• Preparation of Reagents :

  • Prepare a 0.1 mM solution of DPPH in methanol. Store in the dark.

  • Prepare a stock solution of PTCA in a suitable solvent (e.g., DMSO or methanol) and create a series of dilutions (e.g., 10, 25, 50, 100 µg/mL).

  • Prepare a positive control solution (e.g., Ascorbic Acid) at the same concentrations.

• Assay Procedure :

  • In a 96-well microplate, add 100 µL of the DPPH solution to each well.

  • Add 100 µL of the various concentrations of PTCA, positive control, or blank solvent to the wells.

  • Incubate the plate in the dark at room temperature for 30 minutes.

• Data Acquisition :

  • Measure the absorbance of each well at 517 nm using a microplate reader.

• Calculation :

  • The percentage of radical scavenging activity is calculated using the formula: % Scavenging = [(A_control - A_sample) / A_control] * 100 where A_control is the absorbance of the DPPH solution with the blank solvent, and A_sample is the absorbance of the DPPH solution with the test compound.

• Validation :

  • The positive control (Ascorbic Acid) should show a dose-dependent increase in scavenging activity, confirming the validity of the assay. The EC50 value (the concentration required to scavenge 50% of DPPH radicals) can then be calculated for PTCA.[5]

The In Vivo Perspective: Assessing Systemic Efficacy and Pharmacokinetics

In vivo studies are critical for determining how a compound behaves in a complex, living organism. For a prodrug like PTCA, these studies are essential to confirm that it is effectively delivered to target tissues, metabolized to its active form, and exerts a therapeutic effect without undue toxicity.

Key In Vivo Applications and Findings

• Hepatoprotection : The liver is a primary site for detoxification and is rich in GSH. Cysteine prodrugs are often evaluated for their ability to protect the liver from drug-induced injury, such as that caused by acetaminophen overdose.[6][10]

• Anticancer Efficacy : Moving beyond in vitro antiproliferative effects, in vivo studies in tumor-bearing animal models (e.g., xenografts in nude mice) assess the ability of the compound to inhibit tumor growth in a systemic context.[7]

• Pharmacokinetics : These studies determine the absorption, distribution, metabolism, and excretion (ADME) of the compound, which are crucial factors that often explain discrepancies between in vitro and in vivo results.[6]

• Toxicity and Safety : Evaluating the safety profile of the compound at therapeutic doses.

Data Summary: Representative In Vivo Studies of Thiazolidine-4-Carboxylic Acid Derivatives

Animal Model	Application	Key Finding	Reference
Acetaminophen-treated Mice	Hepatoprotection	A TCA derived from D-ribose and L-cysteine provided 100% survival compared to 17% in untreated controls.	[6]
Nude Mice with A375 Xenograft	Anticancer	A related amide derivative (10 mg/kg) significantly inhibited melanoma tumor growth, showing higher efficacy than dacarbazine (60 mg/kg).	[7]
Alloxan-induced Diabetic Rats	Anti-diabetic	Thiazolidinedione derivatives lowered blood glucose levels after 30 days of treatment.	[11]

Experimental Protocol: Acetaminophen-Induced Hepatotoxicity Model in Mice

This workflow outlines a standard procedure to evaluate the hepatoprotective effects of PTCA in vivo.

• Animal Acclimatization :

  • House male Swiss-Webster mice under standard conditions (12-hour light/dark cycle, controlled temperature and humidity) for at least one week before the experiment. Provide free access to food and water.

• Grouping and Dosing :

  • Divide mice into groups (n=8-10 per group):

    • Group 1: Vehicle control (e.g., saline).

    • Group 2: Acetaminophen (ACP) only.

    • Group 3: PTCA + ACP.

    • Group 4: N-acetylcysteine (NAC, positive control) + ACP.

  • Administer PTCA (e.g., via intraperitoneal injection) at a predetermined dose. One hour later, administer a toxic dose of ACP (e.g., 360 mg/kg, i.p.).[10]

• Monitoring and Sample Collection :

  • Monitor the animals for signs of toxicity.

  • At 24 hours post-ACP administration, collect blood samples via cardiac puncture for biochemical analysis.

  • Euthanize the animals and harvest the livers for histopathological examination and GSH level determination.

• Endpoint Analysis :

  • Biochemical : Measure plasma levels of alanine aminotransferase (ALT) and aspartate aminotransferase (AST). A significant reduction in the PTCA group compared to the ACP-only group indicates hepatoprotection.[10]

  • Histopathology : Stain liver sections with Hematoxylin and Eosin (H&E) to assess the degree of necrosis and inflammation.

  • GSH Levels : Homogenize liver tissue to measure hepatic GSH concentrations. An increase in GSH in the PTCA-treated group would validate the proposed mechanism of action.

Caption: Workflow for an in vivo hepatoprotection study.

Bridging the Gap: Correlating In Vitro and In Vivo Data

The ultimate goal is to see in vitro promise translate into in vivo efficacy. However, for prodrugs like PTCA, this is not always a direct correlation.

• The Efficacy Disconnect : A key finding from studies on similar cysteine prodrugs is that the degree of GSH stimulation in isolated hepatocytes (in vitro) does not always correlate with the extent of protection against toxicity in a whole animal (in vivo).[6] This highlights a critical lesson: while a compound must be active at the cellular level, its systemic behavior is equally, if not more, important.

• The Primacy of Pharmacokinetics : The discrepancy is often explained by pharmacokinetic parameters. A compound that is highly effective in vitro may fail in vivo due to:

  • Poor Absorption : It may not be efficiently absorbed into the bloodstream.

  • Rapid Metabolism/Clearance : It could be metabolized into inactive forms and cleared from the body before reaching the target tissue.

  • Tissue Distribution : It may not accumulate in the target organ (e.g., the liver) at a sufficient concentration to exert its effect.

• The Role of Activating Enzymes : For some prodrugs, conversion to the active form is dependent on specific enzymes. For example, the cysteine prodrug L-2-oxothiazolidine-4-carboxylate (OTZ) requires the enzyme 5-oxoprolinase for activation.[12] If the target tissue (e.g., a tumor) has low levels of this enzyme, the prodrug will be ineffective, regardless of its in vitro performance. While PTCA is thought to hydrolyze non-enzymatically, the potential for enzymatic involvement in vivo cannot be entirely dismissed and warrants investigation.

Conclusion and Future Directions

The study of 2-(4-Pyridyl)thiazolidine-4-carboxylic acid offers a classic example of the drug development paradigm, where in vitro and in vivo models provide complementary and essential pieces of a larger puzzle.

• In vitro studies establish the mechanistic foundation, confirming that PTCA can act as a cysteine donor to enhance cellular antioxidant defenses. They are rapid, cost-effective, and crucial for initial screening and structure-activity relationship (SAR) studies.

• In vivo studies provide the definitive test of therapeutic potential, integrating the complexities of pharmacokinetics and systemic biological responses. They reveal whether the cellular mechanism translates into a meaningful physiological outcome.

Future research should focus on directly correlating the pharmacokinetic profile of PTCA with its pharmacodynamic effects. Investigating its metabolic fate, identifying its transporters, and quantifying its accumulation in target tissues will be crucial for optimizing its therapeutic application and bridging the gap between cellular activity and clinical potential.

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A Comparative Benchmarking Guide: 2-(4-Pyridyl)thiazolidine-4-carboxylic acid versus Oseltamivir as Potential Influenza Neuraminidase Inhibitors

In the relentless pursuit of novel antiviral agents to combat seasonal and pandemic influenza, the scientific community continuously seeks innovative molecular scaffolds that can overcome the limitations of current therapies, including the emergence of drug resistance. This guide provides a comprehensive technical comparison of a promising investigational compound, 2-(4-Pyridyl)thiazolidine-4-carboxylic acid, against the widely used neuraminidase inhibitor, oseltamivir.

This document is intended for researchers, scientists, and drug development professionals. It offers a detailed examination of the underlying biochemistry, experimental protocols for efficacy and cytotoxicity, and a comparative analysis of their potential as influenza therapeutics.

Introduction: The Rationale for Novel Neuraminidase Inhibitors

Influenza viruses pose a significant global health threat, primarily managed through vaccination and antiviral drugs. Oseltamivir (marketed as Tamiflu®), a neuraminidase inhibitor, has been a cornerstone of antiviral treatment.[1][2] It functions by blocking the active site of the viral neuraminidase (NA) enzyme, which is crucial for the release of newly formed virus particles from infected host cells, thereby halting the spread of infection.[1][2] Oseltamivir is a prodrug that is converted in the body to its active form, oseltamivir carboxylate.

However, the emergence of oseltamivir-resistant influenza strains, often due to mutations in the neuraminidase enzyme, underscores the urgent need for new antiviral agents with different chemical scaffolds.[1] Thiazolidine-4-carboxylic acid derivatives have emerged as a promising class of compounds with a range of biological activities, including potential antiviral effects.[3][4] The thiazolidine ring acts as a versatile scaffold for the design of enzyme inhibitors. This guide focuses on 2-(4-Pyridyl)thiazolidine-4-carboxylic acid, a representative of this class, to evaluate its potential as a viable alternative to oseltamivir.

Mechanism of Action: Targeting Viral Egress

Both oseltamivir and 2-(4-Pyridyl)thiazolidine-4-carboxylic acid are designed to inhibit the enzymatic activity of influenza neuraminidase. This enzyme cleaves sialic acid residues from the surface of host cells, a critical step for the release of progeny virions. By inhibiting this process, the viral spread is effectively contained.

Caption: Mechanism of Neuraminidase Inhibition.

Experimental Benchmarking: A Head-to-Head Comparison

To objectively evaluate the potential of 2-(4-Pyridyl)thiazolidine-4-carboxylic acid relative to oseltamivir, a series of standardized in vitro assays are essential. The following sections detail the experimental protocols for determining the 50% inhibitory concentration (IC50) against influenza neuraminidase and the 50% cytotoxic concentration (CC50) in a relevant cell line.

Synthesis of 2-(4-Pyridyl)thiazolidine-4-carboxylic acid

The synthesis of 2-aryl-substituted thiazolidine-4-carboxylic acids can be achieved through the condensation of L-cysteine with the corresponding aldehyde.[5][6]

Protocol for Synthesis:

• Reaction Setup: Dissolve L-cysteine hydrochloride and sodium acetate in distilled water.

• Aldehyde Addition: Add an ethanolic solution of 4-pyridinecarboxaldehyde to the L-cysteine solution.

• Reaction: Stir the mixture vigorously at room temperature for 24 hours.

• Precipitation and Isolation: Cool the reaction mixture in an ice bath to facilitate precipitation. The resulting solid is collected by suction filtration.

• Purification: Wash the precipitate with cold ethanol to yield the final product, 2-(4-Pyridyl)thiazolidine-4-carboxylic acid.

Caption: Synthesis workflow for 2-(4-Pyridyl)thiazolidine-4-carboxylic acid.

Neuraminidase Inhibition Assay (MUNANA-based)

This fluorescence-based assay is a widely accepted method for determining the IC50 of neuraminidase inhibitors.[7] It relies on the cleavage of the substrate 2'-(4-Methylumbelliferyl)-α-D-N-acetylneuraminic acid (MUNANA) by the neuraminidase enzyme, which releases the fluorescent product 4-methylumbelliferone (4-MU).

Experimental Protocol:

• Compound Dilution: Prepare serial dilutions of 2-(4-Pyridyl)thiazolidine-4-carboxylic acid and oseltamivir carboxylate in assay buffer.

• Enzyme and Inhibitor Incubation: In a 96-well plate, add the diluted compounds and a standardized amount of influenza virus (e.g., A/H1N1 strain). Incubate at room temperature to allow for inhibitor binding to the neuraminidase.

• Substrate Addition: Add a solution of MUNANA to each well to initiate the enzymatic reaction.

• Incubation: Incubate the plate at 37°C for a defined period (e.g., 60 minutes).

• Reaction Termination: Stop the reaction by adding a stop solution (e.g., ethanol/NaOH mixture).

• Fluorescence Reading: Measure the fluorescence of the liberated 4-MU using a fluorometer with excitation and emission wavelengths of 355 nm and 460 nm, respectively.

• Data Analysis: Calculate the percent inhibition for each compound concentration relative to the no-inhibitor control. The IC50 value is determined by plotting the percent inhibition against the logarithm of the inhibitor concentration and fitting the data to a dose-response curve.

Cytotoxicity Assay (MTT Assay)

The MTT assay is a colorimetric method used to assess cell viability and, conversely, the cytotoxic effects of a compound. It measures the reduction of the yellow tetrazolium salt MTT to purple formazan crystals by metabolically active cells.

Experimental Protocol:

• Cell Seeding: Seed Madin-Darby Canine Kidney (MDCK) cells, a common cell line for influenza research, into a 96-well plate and incubate overnight to allow for cell attachment.

• Compound Treatment: Remove the culture medium and add fresh medium containing serial dilutions of 2-(4-Pyridyl)thiazolidine-4-carboxylic acid and oseltamivir.

• Incubation: Incubate the plates for 48-72 hours at 37°C in a 5% CO2 incubator.

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours to allow for the formation of formazan crystals.

• Solubilization: Add a solubilization solution (e.g., DMSO or a detergent-based solution) to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance of the solubilized formazan at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the untreated control cells. The CC50 value is determined by plotting the percentage of cell viability against the logarithm of the compound concentration.

Comparative Performance Data

Parameter	2-(4-Pyridyl)thiazolidine-4-carboxylic acid (Representative)	Oseltamivir Carboxylate
Target	Influenza Neuraminidase	Influenza Neuraminidase
IC50 (vs. H1N1 NA)	~0.14 µM[8]	0.16 nM - 1.34 nM[9][10]
CC50 (MDCK cells)	>100 µM (estimated)	>100 µM[7]
Selectivity Index (SI = CC50/IC50)	>714	>74,626

Note: The IC50 value for the thiazolidine derivative is from a highly potent compound in the same class and serves as a benchmark for potential efficacy. The CC50 for the thiazolidine derivative is an estimation based on the generally low cytotoxicity of this class of compounds.

Discussion and Future Directions

The benchmarking data, while preliminary for 2-(4-Pyridyl)thiazolidine-4-carboxylic acid, suggests that the thiazolidine scaffold holds significant promise for the development of novel neuraminidase inhibitors. The representative IC50 value, while not as low as that of oseltamivir, is in a range that indicates potent enzymatic inhibition.[8] The high estimated CC50 value also suggests a favorable safety profile, a critical aspect of any new therapeutic agent.

A key advantage of exploring new chemical scaffolds like the thiazolidine-4-carboxylic acids is the potential to overcome existing resistance mechanisms. Mutations in the influenza neuraminidase that confer resistance to oseltamivir may not affect the binding of a structurally different inhibitor.[1]

Further research is imperative to fully elucidate the potential of 2-(4-Pyridyl)thiazolidine-4-carboxylic acid. This includes:

• Definitive IC50 and CC50 Determination: Rigorous experimental testing of the specific compound against a panel of influenza A and B strains, including oseltamivir-resistant variants.

• In Vivo Efficacy Studies: Evaluation of the compound's therapeutic efficacy in animal models of influenza infection.

• Pharmacokinetic Profiling: Assessment of the absorption, distribution, metabolism, and excretion (ADME) properties of the compound to determine its drug-like potential.

• Structural Biology: Co-crystallization of the compound with influenza neuraminidase to understand the precise binding interactions and guide further structure-activity relationship (SAR) studies for optimization.

Conclusion

While oseltamivir remains a valuable tool in the clinical management of influenza, the continuous evolution of the virus necessitates a robust pipeline of novel antiviral agents. The thiazolidine-4-carboxylic acid scaffold, represented here by 2-(4-Pyridyl)thiazolidine-4-carboxylic acid, presents a compelling avenue for the development of next-generation neuraminidase inhibitors. The favorable preliminary data and the potential to circumvent existing resistance mechanisms warrant a dedicated and thorough investigation of this promising class of compounds. The experimental protocols outlined in this guide provide a solid framework for such an evaluation.

References

• Novel thiazolidine-4-carboxylic acid derivatives: synthesis and inhibitory effects against influenza A. PubMed. Available at: [Link]

• Inhibition of Influenza Virus Replication by Oseltamivir Derivatives. PMC. Available at: [Link]

• Treatment of Oseltamivir-Resistant Influenza A (H1N1) Virus Infections in Mice With Antiviral Agents. PMC. Available at: [Link]

• L-2-oxothiazolidine-4-carboxylic acid reduces in vitro cytotoxicity of glucose degradation products. PubMed. Available at: [Link]

• Thiazolidines: Potential anti-viral agents against avian influenza and infectious bronchitis viruses. PMC. Available at: [Link]

• Efficacy of Oseltamivir Against Seasonal Influenza H1N1 and the Efficacy of a Novel Combination Treatment In Vitro and In Vivo in Mouse Studies. PMC. Available at: [Link]

• Synthesis of (4R)-thiazolidine carboxylic acid and evaluation of antioxidant potential. Pakistan Journal of Pharmaceutical Sciences. Available at: [Link]

• Basic structures of selected thiazolidine-4-carboxylic acid as influenza virus neuraminidase inhibitors. ResearchGate. Available at: [Link]

• Sensitivity of influenza viruses to zanamivir and oseltamivir: a study performed on viruses circulating in France prior to the introduction of neuraminidase inhibitors in clinical practice. PubMed. Available at: [Link]

• Synthesis of 2,2-di(2-pyridyl)-thiazolidine-4-carboxylic acid. PrepChem. Available at: [Link]

• Antiviral activity of novel oseltamivir derivatives against some influenza virus strains. Frontiers Publishing Partnerships. Available at: [Link]

• Design, synthesis and biological activity of thiazolidine-4-carboxylic acid derivatives as novel influenza neuraminidase inhibitors. PubMed. Available at: [Link]

• QSAR Studies on Neuraminidase Inhibitors as Anti-influenza Agents. Marmara Pharmaceutical Journal. Available at: [Link]

• Synthesis of 2-Substituted Thiazolidine4-carboxylic Acids. ResearchGate. Available at: [Link]

• Figur e 1. Cytotoxicity of Oseltamivir on MDCK cells or Cell viability... ResearchGate. Available at: [Link]

• IC50 values for the inhibition of viral influenza A (H1N1)... ResearchGate. Available at: [Link]

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• Discovery of 2-arylthiazolidine-4-carboxylic acid amides as a new class of cytotoxic agents for prostate cancer. PubMed. Available at: [Link]

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• Thienyl-Based Amides of M2 and Neuraminidase Inhibitors: Synthesis, Structural Characterization, and In Vitro Antiviral Activity Against Influenza a Viruses. MDPI. Available at: [Link]

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Safety & Regulatory Compliance

2-(4-Pyridyl)thiazolidine-4-carboxylic acid proper disposal procedures

As a Senior Application Scientist, I understand that meticulous research extends beyond the bench; it encompasses the entire lifecycle of a chemical, including its safe and compliant disposal. Proper waste management is not merely a regulatory hurdle—it is a fundamental aspect of laboratory safety, environmental stewardship, and scientific integrity. This guide provides a comprehensive, step-by-step protocol for the disposal of 2-(4-Pyridyl)thiazolidine-4-carboxylic acid, ensuring you can manage your research waste with the same precision you apply to your experiments.

Hazard Characterization and Assessment

Before any disposal protocol can be established, a thorough understanding of the compound's hazards is essential. While a specific, dedicated Safety Data Sheet (SDS) for 2-(4-Pyridyl)thiazolidine-4-carboxylic acid is not consistently available, we can establish a reliable hazard profile by examining related chemical structures, such as other thiazolidine carboxylic acids and pyridine derivatives. This conservative approach ensures that we operate with the highest degree of safety.

Based on data from analogous compounds, 2-(4-Pyridyl)thiazolidine-4-carboxylic acid should be handled as a hazardous substance. The primary concerns are skin and eye irritation, potential harm if swallowed or inhaled, and possible aquatic toxicity.[1][2]

Table 1: Inferred Hazard Profile for 2-(4-Pyridyl)thiazolidine-4-carboxylic acid

Hazard Category	Description	Primary Sources of Concern	Recommended Action
Skin Irritation	May cause irritation upon direct contact.[1][2]	Thiazolidine and Pyridine moieties	Avoid all skin contact. Wash hands thoroughly after handling.
Eye Irritation	May cause serious eye irritation or damage.[1][2]	Thiazolidine and Pyridine moieties	Wear tightly-sealed safety goggles at all times.
Acute Toxicity (Oral)	Considered harmful if swallowed.[2]	Pyridine moiety	Do not eat, drink, or smoke in the laboratory.
Aquatic Toxicity	May be harmful to aquatic life.	Pyridine moiety	Do not discard down the drain or into any environmental waterway.

Immediate Safety and Personal Protective Equipment (PPE)

Given the hazard profile, the consistent use of appropriate Personal Protective Equipment is mandatory when handling 2-(4-Pyridyl)thiazolidine-4-carboxylic acid in any form—pure, in solution, or as waste.

• Eye Protection: Wear tight-sealing safety goggles.

• Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile).

• Body Protection: A standard laboratory coat is required. Ensure it is fully buttoned.

• Respiratory Protection: If there is a risk of generating dust or aerosols, work within a certified chemical fume hood. If exposure limits are exceeded, NIOSH/MSHA-approved respiratory protection may be necessary.

In case of accidental exposure, follow these first-aid measures immediately:

• Eye Contact: Immediately flush with plenty of water for at least 15 minutes, removing contact lenses if present and easy to do. Seek medical attention.[1]

• Skin Contact: Wash off immediately with plenty of soap and water. Remove contaminated clothing. If irritation persists, seek medical advice.

• Ingestion: Rinse mouth with water and drink plenty of water. Do NOT induce vomiting. Call a physician or poison control center.

• Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen and seek medical attention.[1]

Core Disposal Workflow: A Step-by-Step Protocol

The disposal of 2-(4-Pyridyl)thiazolidine-4-carboxylic acid must be managed as a formal hazardous waste stream. Adherence to the U.S. Environmental Protection Agency's (EPA) Resource Conservation and Recovery Act (RCRA) is mandatory.[3] The following workflow provides a self-validating system for compliant disposal.

Step 1: Waste Identification and Classification

All forms of 2-(4-Pyridyl)thiazolidine-4-carboxylic acid must be classified as hazardous chemical waste. This includes:

• Unused or expired pure product.

• Contaminated materials (e.g., pipette tips, weighing paper, gloves).

• Solutions containing the compound.

• Rinsate from decontaminating glassware.

Causality: This initial classification is the most critical step. Treating the substance as hazardous from the outset ensures it enters the correct, regulated disposal pathway, preventing improper and unsafe disposal, such as drain disposal, which is strictly prohibited.[4]

Step 2: Waste Segregation

Proper segregation prevents dangerous chemical reactions within a waste container.

• DO NOT MIX 2-(4-Pyridyl)thiazolidine-4-carboxylic acid waste with:

  • Strong oxidizing agents.[1][5]

  • Strong bases or amines.[1][5]

  • Incompatible solvent classes (e.g., do not mix aqueous waste with organic solvent waste).[6]

Causality: Segregation is a cornerstone of chemical safety. Incompatible mixtures can lead to gas generation, heat production, or violent reactions, posing a significant risk in the laboratory and to waste handling personnel.

Step 3: Containerization

Select a container that is compatible with all components of the waste stream.

• For Solids: Use a sealable, sturdy plastic or glass container. Ensure the container is dry.

• For Liquids/Solutions: Use a screw-cap bottle, preferably the original manufacturer's bottle or a designated waste container. Never use containers with snap caps or plugs that can loosen.

• Container Integrity: The container must be in good condition with no cracks or deterioration, and the cap must seal tightly.[7] Leave at least 10% headspace to allow for vapor expansion.[7]

Causality: A robust and properly sealed container is the primary barrier preventing leaks and spills during storage and transport. Using incompatible containers can lead to degradation of the container and a subsequent chemical release.

Step 4: Labeling

Proper labeling is a non-negotiable regulatory requirement.

• Affix a completed Hazardous Waste Tag to the container as soon as the first drop of waste is added.[6]

• The tag must include:

  • The words "Hazardous Waste."

  • The full chemical name of all constituents, including solvents. Do not use abbreviations or formulas.

  • The approximate concentrations or percentages of each component.

  • The date waste accumulation began.

  • The name of the principal investigator or laboratory contact.

Causality: Accurate labeling ensures that anyone handling the container—from lab personnel to EHS staff and final disposal technicians—is fully aware of its contents and associated hazards, ensuring safe handling at every stage.

Step 5: Accumulation in a Satellite Accumulation Area (SAA)

Store the prepared waste container in a designated SAA.

• The SAA must be at or near the point of waste generation and under the control of the laboratory personnel.[8]

• Keep the waste container closed at all times except when adding waste.[7]

• Store liquid waste containers in secondary containment (such as a chemical-resistant tray) to contain potential leaks.[6]

• Waste must be moved from the SAA for disposal within 12 months of the accumulation start date, or sooner if volume limits are reached.[8]

Causality: SAA regulations are designed to ensure safe, temporary storage of hazardous waste within the lab, minimizing the risk of spills and exposures while preventing the laboratory from being classified as a large-scale waste storage facility.

Step 6: Arranging for Disposal

• Contact your Institution's EHS Office: Do not attempt to dispose of the waste yourself. Your institution's Environmental Health and Safety (EHS) department is responsible for the collection and ultimate disposal of hazardous waste.

• Follow their specific procedures for requesting a waste pickup. This is typically done through an online system or by phone.

• The EHS office works with licensed hazardous waste disposal vendors who are equipped to transport, treat, and dispose of chemical waste in compliance with all federal and state regulations.[9]

Disposal Decision Workflow

The following diagram illustrates the logical flow for managing waste containing 2-(4-Pyridyl)thiazolidine-4-carboxylic acid.

Caption: Decision workflow for proper disposal of 2-(4-Pyridyl)thiazolidine-4-carboxylic acid waste.

Decontamination and Spill Management

Accidents can happen, and a prepared response is key to maintaining a safe laboratory environment.

Decontamination Protocol

• Prepare for Cleaning: Wear the full PPE detailed in Section 2.

• Gross Contamination Removal: For glassware, rinse with a suitable organic solvent (e.g., ethanol or acetone) into your designated hazardous waste container for 2-(4-Pyridyl)thiazolidine-4-carboxylic acid.

• Wash: Wash the glassware with soap and water. Collect this initial wash water as aqueous hazardous waste, as it may contain residual amounts of the compound.

• Final Rinse: Perform a final rinse with deionized water. This rinsate can typically be discarded down the drain, assuming the gross contamination has been effectively removed in the preceding steps.

Spill Cleanup Protocol (for solid compound)

• Alert & Secure: Alert personnel in the immediate area and restrict access.

• Don PPE: Wear full PPE, including respiratory protection if the powder is fine and easily aerosolized.

• Prevent Dust: Do not sweep dry powder. Gently cover the spill with a plastic sheet or tarp to minimize spreading.

• Collect Mechanically: Carefully scoop or wipe up the material. Use dampened paper towels to wipe the area to avoid creating dust. Place all contaminated materials (scoops, towels, etc.) into a designated, sealable container for hazardous waste.

• Label and Dispose: Label the container as "Spill Debris containing 2-(4-Pyridyl)thiazolidine-4-carboxylic acid," affix a hazardous waste tag, and manage it through the workflow described in Section 3.

• Clean Surface: Thoroughly clean the spill surface with soap and water.

By integrating these procedures into your laboratory's standard operating protocols, you build a system of safety and compliance that protects you, your colleagues, and the broader environment.

References

• PubChem Compound Summary for 2-(3-Piridyl)thiazolidine-4-carboxylic acid. National Center for Biotechnology Information. Available at: [Link]

• NIH Waste Disposal Guide. National Institutes of Health. Available at: [Link]

• Resource Conservation and Recovery Act (RCRA) Regulations. U.S. Environmental Protection Agency. Available at: [Link]

• Regulations for Hazardous Waste Generated at Academic Laboratories. U.S. Environmental Protection Agency. Available at: [Link]

• Resource Conservation and Recovery Act (RCRA) Overview. U.S. Environmental Protection Agency. Available at: [Link]

• Laboratory Environmental Sample Disposal Information Document. U.S. Environmental Protection Agency. Available at: [Link]

• NIH Waste Disposal Guide (Detailed). National Institutes of Health. Available at: [Link]

• Laboratory Waste Management Guidelines. Princeton University Environmental Health and Safety. Available at: [Link]

• Laboratory Hazardous Waste Disposal Guidelines. Central Washington University. Available at: [Link]

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